Technical Documentation Center

N-(furan-2-ylmethyl)cyclopentanecarboximidamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-(furan-2-ylmethyl)cyclopentanecarboximidamide

Core Science & Biosynthesis

Foundational

Chemical structure analysis of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

An In-Depth Technical Guide to the Structural Elucidation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide Abstract In the landscape of modern drug discovery and materials science, the unambiguous determination of a mo...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Structural Elucidation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

Abstract

In the landscape of modern drug discovery and materials science, the unambiguous determination of a molecule's chemical structure is a cornerstone of innovation and regulatory compliance. N-(furan-2-ylmethyl)cyclopentanecarboximidamide represents a novel chemical entity incorporating a bioactive furan moiety and a versatile carboximidamide group.[1][2] This combination suggests significant potential in medicinal chemistry, where such scaffolds are integral to the development of new therapeutic agents.[2][3] This technical guide presents a comprehensive, multi-technique framework for the definitive structural analysis of this target compound. We eschew a rigid, one-size-fits-all approach, instead detailing an integrated workflow where each analytical technique—mass spectrometry, infrared spectroscopy, multi-dimensional nuclear magnetic resonance, and single-crystal X-ray diffraction—provides orthogonal, self-validating data. This document is intended for researchers, scientists, and drug development professionals, providing not only step-by-step protocols but also the causal scientific reasoning behind methodological choices, ensuring a robust and irrefutable structural confirmation.

Introduction: The Imperative for Rigorous Structural Verification

The molecule N-(furan-2-ylmethyl)cyclopentanecarboximidamide brings together two key chemical functionalities. The furan ring is a five-membered aromatic heterocycle present in numerous pharmacologically active compounds, where it can serve as a bioisostere for a phenyl ring, often improving metabolic stability and receptor binding interactions.[2][4] The carboximidamide group is a critical pharmacophore that can participate in key hydrogen bonding interactions with biological targets. The precise connectivity and three-dimensional arrangement of these fragments are paramount to understanding the molecule's potential efficacy, safety, and intellectual property value. An error in structural assignment can lead to the misinterpretation of structure-activity relationships (SAR), wasted resources, and significant delays in development pipelines.

This guide, therefore, outlines a systematic and logical progression of analytical experiments designed to build a complete and validated structural dossier for N-(furan-2-ylmethyl)cyclopentanecarboximidamide, beginning with confirmation of its elemental composition and culminating in the definitive determination of its atomic arrangement in three-dimensional space.

Predicted Physicochemical Properties & Structure

A foundational step in any analytical endeavor is to predict the basic properties of the target molecule. These predictions, derived from its putative structure, inform instrument setup, solvent selection, and chromatographic methods.

Chemical Structure of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

Figure 1: Chemical Structure of N-(furan-2-ylmethyl)cyclopentanecarboximidamide with atom numbering for NMR assignment.

Table 1: Predicted Physicochemical Properties

PropertyValueSource
Molecular FormulaC₁₁H₁₆N₂O(Calculated)
Molecular Weight192.26 g/mol (Calculated)
Monoisotopic Mass192.12626 Da(Calculated)
CAS Number (HCl Salt)1808676-36-9[5]
Predicted LogP~2.5 - 3.0Analogous Compounds[6]
Hydrogen Bond Donors2(Calculated)
Hydrogen Bond Acceptors2(Calculated)
Rotatable Bonds3(Calculated)

An Integrated Workflow for Structural Confirmation

The confirmation of a novel chemical structure is not a linear process but an integrated system where results from one technique inform the next. This workflow ensures efficiency and builds a layered, cross-validated dataset that constitutes irrefutable proof of structure.

Structural_Elucidation_Workflow cluster_0 Initial Verification cluster_1 Detailed Connectivity cluster_2 Absolute Structure MS High-Resolution Mass Spectrometry (HRMS) NMR_1D 1D NMR (¹H, ¹³C) MS->NMR_1D FTIR FTIR Spectroscopy FTIR->NMR_1D NMR_2D 2D NMR (COSY, HSQC) NMR_1D->NMR_2D Assign Connectivity XRAY Single-Crystal X-ray Diffraction NMR_2D->XRAY Corroborate Solution-State Structure Conclusion Definitive Structure Confirmed NMR_2D->Conclusion If single crystal is unavailable XRAY->Conclusion Gold Standard Proof Synthesis Synthesis & Purification Synthesis->MS Confirm Mass Synthesis->FTIR Confirm Functional Groups

Caption: Integrated workflow for the structural elucidation of a novel chemical entity.

High-Resolution Mass Spectrometry (HRMS)

4.1 Rationale & Expertise Mass spectrometry serves as the initial gatekeeper in structural analysis. Its primary function is to provide an exact mass of the molecule, which directly corroborates its elemental formula. We specify High-Resolution Mass Spectrometry (HRMS), typically using an Orbitrap or TOF analyzer, because its mass accuracy (typically < 5 ppm) is essential for distinguishing between elemental formulas that may be nominally identical but differ in exact mass. Electrospray Ionization (ESI) is chosen as the ionization method due to its soft nature, which minimizes in-source fragmentation and maximizes the abundance of the protonated molecular ion [M+H]⁺, a crucial piece of data for confirmation.[7]

4.2 Experimental Protocol: ESI-HRMS

  • Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Instrumentation: Utilize an ESI-HRMS system calibrated according to the manufacturer's specifications.

  • Data Acquisition: Infuse the sample solution directly into the ESI source. Acquire data in positive ion mode over a mass range of m/z 100-500.

  • Tandem MS (MS/MS): Isolate the [M+H]⁺ ion and subject it to collision-induced dissociation (CID) to generate a fragmentation spectrum, which provides clues about the molecule's substructures.[8]

4.3 Expected Data & Interpretation The primary ion observed will be the protonated molecule, [C₁₁H₁₆N₂O + H]⁺.

Table 2: Predicted HRMS Data

IonCalculated Exact Mass (m/z)
[M+H]⁺193.13354

The fragmentation pattern (MS/MS) is predicted to show characteristic losses that validate the proposed structure. The bond between the furan-CH₂ group and the nitrogen is a likely point of cleavage due to the stability of the resulting furfuryl cation.

Fragmentation_Pathway Parent [M+H]⁺ m/z = 193.13 Frag1 [C₅H₅O]⁺ m/z = 81.03 Parent->Frag1 Loss of cyclopentanecarboximidamide Frag2 [C₆H₁₂N₂]⁺ m/z = 112.10 Parent->Frag2 Loss of furfuryl group

Caption: Predicted major fragmentation pathway for N-(furan-2-ylmethyl)cyclopentanecarboximidamide.

Fourier-Transform Infrared (FTIR) Spectroscopy

5.1 Rationale & Expertise FTIR spectroscopy is a rapid, non-destructive technique that provides a molecular "fingerprint" by identifying the vibrational frequencies of functional groups. While it does not provide detailed connectivity, it serves as an excellent validation step to confirm the presence of key functionalities predicted by the structure, such as the N-H bonds of the imidamide, the C=N double bond, and the characteristic vibrations of the furan and cyclopentyl rings. The absence of a strong carbonyl (C=O) stretch around 1700 cm⁻¹, for instance, would be a critical piece of evidence distinguishing the target imidamide from a potential amide impurity.[9]

5.2 Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

  • Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal. No KBr pelleting is required, making this method fast and efficient.[10]

  • Background Collection: Record a background spectrum of the clean, empty ATR crystal.

  • Sample Analysis: Lower the ATR press to ensure good contact between the sample and the crystal. Acquire the sample spectrum over a range of 4000-400 cm⁻¹. Co-add 16-32 scans to achieve a high signal-to-noise ratio.

  • Data Processing: The instrument software automatically ratios the sample scan against the background to generate the final absorbance or transmittance spectrum.

5.3 Expected Data & Interpretation The FTIR spectrum will provide clear evidence for the key functional groups.

Table 3: Predicted Characteristic FTIR Absorption Bands

Wavenumber (cm⁻¹)Functional GroupVibration TypeReference
3300 - 3100N-HStretching[11]
3110 - 3160=C-H (Furan)Stretching[12]
2950 - 2850C-H (Aliphatic)Stretching[10]
~1650C=NStretching (Imine)[13]
~1580, ~1500C=CStretching (Furan ring)[12]
~1015C-O-CStretching (Furan ring)[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

6.1 Rationale & Expertise NMR spectroscopy is the most powerful technique for determining the precise atomic connectivity of an organic molecule in solution.[14] A full suite of 1D (¹H, ¹³C) and 2D (COSY, HSQC) experiments is required for an unimpeachable assignment.

  • ¹H NMR provides information on the number of different types of protons, their chemical environment, their relative numbers (integration), and their neighboring protons (multiplicity).

  • ¹³C NMR reveals the number of different types of carbon atoms and their electronic environment.

  • COSY (Correlation Spectroscopy) establishes proton-proton (¹H-¹H) coupling networks, allowing us to "walk" across the molecule's carbon skeleton.[14]

  • HSQC (Heteronuclear Single Quantum Coherence) directly correlates each proton with the carbon atom to which it is attached, providing unambiguous C-H connections.[15]

6.2 Experimental Protocols

  • Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube. DMSO-d₆ is often preferred for its ability to slow the exchange of N-H protons, making them more clearly visible.

  • Instrumentation: Utilize a 400 MHz (or higher field) NMR spectrometer.

  • Data Acquisition:

    • ¹H NMR: Acquire a standard proton spectrum with 16-32 scans.

    • ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

    • COSY: Acquire a gradient-selected COSY (gCOSY) experiment.

    • HSQC: Acquire a gradient-selected, sensitivity-enhanced HSQC experiment.

6.3 Predicted Spectra & Interpretation (Refer to Figure 1 for atom numbering)

Table 4: Predicted ¹H NMR Data (400 MHz, CDCl₃)

AssignmentPredicted δ (ppm)MultiplicityIntegrationRationale / Key Correlation
H7, H111.6 - 1.9m4HAliphatic CH₂ in cyclopentyl ring
H8, H101.9 - 2.1m4HAliphatic CH₂ in cyclopentyl ring
H92.8 - 3.1m1HAliphatic CH attached to C=N
H54.6 - 4.8s2HMethylene group adjacent to furan and N
H36.2 - 6.3dd1HFuran proton adjacent to CH₂
H26.3 - 6.4dd1HFuran proton (H3/H2 coupling)
H17.3 - 7.4m1HFuran proton adjacent to oxygen
NH₂5.0 - 7.0br s2HAmidine protons (exchangeable)

Table 5: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

AssignmentPredicted δ (ppm)Rationale
C7, C11~26Aliphatic CH₂
C8, C10~33Aliphatic CH₂
C5~45Methylene C attached to N
C9~48Aliphatic CH
C3~108Furan C-H
C2~110Furan C-H
C1~142Furan C-H
C4~152Furan quaternary C
C6~165Imidamide C=N

digraph "NMR_Correlations" {
graph [fontname="Arial", fontsize=12, layout=neato];
node [shape=circle, fontname="Arial", fontsize=10, style=filled, fillcolor="#F1F3F4", color="#5F6368", fontcolor="#202124", width=0.5, height=0.5, fixedsize=true];
edge [fontname="Arial", fontsize=9];

// Nodes for the structure H5[label="H5", pos="0,1!"]; H3[label="H3", pos="-1,1.5!"]; H2[label="H2", pos="-1.5,0.5!"]; H9 [label="H9", pos="1.5,0!"]; H8_10 [label="H8/10", pos="2.5,0.5!"]; H7_11 [label="H7/11", pos="2.5,-0.5!"]; C5 [label="C5", pos="0,0!", fillcolor="#FBBC05"]; C3 [label="C3", pos="-1,0.5!", fillcolor="#FBBC05"]; C2 [label="C2", pos="-1,0!", fillcolor="#FBBC05"]; C9 [label="C9", pos="1,0!", fillcolor="#FBBC05"]; C8_10 [label="C8/10", pos="2,0.5!", fillcolor="#FBBC05"]; C7_11 [label="C7/11", pos="2,-0.5!", fillcolor="#FBBC05"];

// HSQC Correlations (blue) H5 -> C5 [color="#4285F4", style=dashed, arrowhead=none, label="HSQC"]; H3 -> C3 [color="#4285F4", style=dashed, arrowhead=none]; H2 -> C2 [color="#4285F4", style=dashed, arrowhead=none]; H9 -> C9 [color="#4285F4", style=dashed, arrowhead=none]; H8_10 -> C8_10 [color="#4285F4", style=dashed, arrowhead=none]; H7_11 -> C7_11 [color="#4285F4", style=dashed, arrowhead=none];

// COSY Correlations (red) H3 -> H2[color="#EA4335", dir=both, constraint=false, label="COSY"]; H9 -> H8_10 [color="#EA4335", dir=both]; H9 -> H7_11 [color="#EA4335", dir=both]; H8_10 -> H7_11 [color="#EA4335", dir=both, constraint=false]; }

Caption: Key expected HSQC (C-H) and COSY (H-H) correlations for structural assignment.

Single-Crystal X-ray Diffraction

7.1 Rationale & Expertise While NMR provides definitive connectivity in solution, single-crystal X-ray diffraction is the undisputed "gold standard" for determining the three-dimensional structure of a molecule in the solid state.[16] It provides precise measurements of bond lengths, bond angles, and torsional angles, offering absolute proof of constitution and conformation. Obtaining a high-quality single crystal is often the rate-limiting step, but the resulting data is invaluable, particularly for understanding potential intermolecular interactions in a solid dosage form or for computational modeling studies.[17][18]

7.2 Experimental Protocol

  • Single Crystal Growth:

    • Dissolve the purified compound in a minimal amount of a suitable solvent (e.g., ethyl acetate, hexane, or a mixture).

    • Employ slow evaporation: leave the saturated solution in a loosely covered vial in a vibration-free environment.

    • Alternatively, use vapor diffusion by placing the vial of the compound's solution inside a larger sealed chamber containing a more volatile "anti-solvent" in which the compound is poorly soluble.

    • Monitor over several days or weeks for the formation of well-defined, diffraction-quality single crystals.[16]

  • Data Collection and Structure Refinement:

    • Mount a suitable crystal on a goniometer.

    • Collect diffraction data using a diffractometer with a monochromatic X-ray source (e.g., Mo Kα).

    • Process the diffraction data to determine unit cell parameters and the space group.

    • Solve the structure using direct methods and refine the atomic positions and thermal parameters to achieve a final, validated crystal structure.[18]

7.3 Expected Structural Parameters While exact values cannot be predicted without experimental data, the analysis would focus on:

  • Confirmation of Connectivity: Verifying the atomic connections established by NMR.

  • Bond Lengths and Angles: Ensuring values are within expected ranges for sp², sp³, C-N, C=N, and C-O bonds.

  • Planarity: Confirming the aromatic planarity of the furan ring.

  • Conformation: Determining the preferred conformation of the cyclopentyl ring (e.g., envelope or twist) and the torsion angles around the rotatable bonds.

Conclusion

The structural elucidation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide requires a synergistic application of modern analytical techniques. This guide outlines a robust, self-validating workflow that begins with the confirmation of molecular formula by HRMS and the identification of key functional groups by FTIR. This foundational data is then expanded upon by a comprehensive suite of 1D and 2D NMR experiments, which unambiguously define the molecule's covalent framework. Finally, single-crystal X-ray diffraction provides the ultimate confirmation of the three-dimensional atomic arrangement. By integrating these orthogonal datasets, researchers can establish the structure of this novel compound with the highest degree of scientific certainty, paving the way for its further development and application.

References

  • Silva, A. M. S., et al. Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry.
  • Kwan, E. E., & Huang, S. G. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Angewandte Chemie International Edition. [Link]

  • Request PDF. (n.d.). NMR Structural Characterization of Oxygen Heterocyclic Compounds. ResearchGate. [Link]

  • Request PDF. (n.d.). Mass spectrometry of aromatic cyclic imides and amides. Part II: Electron ionization induced decomposition of N-substituted 3,4-pyridinedicarboximides. ResearchGate. [Link]

  • Katagiri, N., et al. (1975). X-Ray crystal structure determination of furanomycin. Journal of the Chemical Society, Chemical Communications. [Link]

  • Request PDF. (2010). ChemInform Abstract: Crystal and Molecular Structure of Methylsulfinyl Derivatives of Furan and Thiophene by X-Ray Diffraction. ResearchGate. [Link]

  • Rzeczycka, M., et al. (2021). Synthetic Transition from Thiourea-Based Compounds to Tetrazole Derivatives: Structure and Biological Evaluation of Synthesized New N-(Furan-2-ylmethyl). Molecules. [Link]

  • Rickborn, B., et al. (2009). X-ray Structures of Cyclophanes Derived from Naphtho[1,2-c:5,6-c]difuran and the Synthesis, Structure, and Reaction Kinetics of Its 1,3,6,8-Tetrasilylated Derivative. The Journal of Organic Chemistry. [Link]

  • Abraham, R. J., et al. (1963). The N.m.r. Spectra of Heterocyclic Compounds. I. The Spectra of 1,4-Dioxanes, 1,3-Dioxolanes, and 1,4;5,8-Naphthodioxane1. The Journal of Organic Chemistry. [Link]

  • Pinto, D. C. G. A., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Semantic Scholar. [Link]

  • Abstract. (2026). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis: Synthesis of novel antimicrobial agents encompassing furan, pyri dine, chromene, and chromenopyridine moieties. eurekaselect.com. [Link]

  • Request PDF. (2025). X-ray Crystallographic Structure of 3-(Propan-2-ylidene) benzofuran-2(3H)-one. ResearchGate. [Link]

  • PubMed. (2004). Mass spectra of N-substituted cantharidinimides. National Center for Biotechnology Information. [Link]

  • Nivrutti, G. P. (2024). Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research. [Link]

  • Chemical Communications (RSC Publishing). (2022). Spectroscopic evidence for 1,2-diiminoethane – a key intermediate in imidazole synthesis. Royal Society of Chemistry. [Link]

  • Orie, N. N., et al. (2020). Synthesis and Bioactivity of 1-((2-Carbamoylguanidino) (furan-2-ylmethyl)urea. Advances in Chemical Engineering and Science. [Link]

  • Ban, Z., et al. (2021). Quantifying Carboxylic Acid Concentration in Model Polyamide Desalination Membranes via Fourier Transform Infrared Spectroscopy. Polymers. [Link]

  • PubChem. (n.d.). N-(furan-2-ylmethylideneamino)-N-methylmethanamine. National Center for Biotechnology Information. [Link]

  • PubChem. (n.d.). N-(furan-2-ylmethyl)pyrazine-2-carboxamide. National Center for Biotechnology Information. [Link]

  • Al-Amiery, A. A., et al. (2024). Synthesis¸ Characterization and Molecular Modeling Potential Amide Derivatives: Evaluation of Some Biological and Pharmaceutical Activity. Molecules. [Link]

  • IOSR Journal. (2013). Spectroscopic study on Thiourea and Thiosemicarbazide in Non- aqueous media. IOSR Journal of Applied Chemistry. [Link]

  • PubMed. (2006). Electrospray mass spectral fragmentation study of N,N'-disubstituted imidazolium ionic liquids. National Center for Biotechnology Information. [Link]

  • Der Pharma Chemica. (2016). N-(furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica. [Link]

  • ResearchGate. (n.d.). Synthesis of N-(furan-2-ylmethyl)furan-2-carboxamide (18). ResearchGate. [Link]

  • Oriental Journal of Chemistry. (2023). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry. [Link]

  • PubMed. (2025). Diversity-Oriented Synthesis and Antibiofilm Evaluation of Furan-2-Carboxamides. National Center for Biotechnology Information. [Link]

  • ResearchGate. (2024). N′-(Furan-2-ylmethylene)-2-hydroxybenzohydrazide and its metal complexes: synthesis, spectroscopic investigations, DFT calculations and cytotoxicity profiling. ResearchGate. [Link]

  • ResearchGate. (n.d.). Electron impact studies. XII. Mass spectra of substituted imidazoles. ResearchGate. [Link]

  • BioResources. (2011). Investigation of the chemical structure of carboxylated and carboxymethylated fibers from waste paper via XRD and FTIR analysis. BioResources. [Link]

  • PMC. (2025). Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides. National Center for Biotechnology Information. [Link]

  • De Gruyter. (2019). Recent applications of quantitative analytical FTIR spectroscopy in pharmaceutical, biomedical, and clinical fields. De Gruyter. [Link]

  • ResearchGate. (2023). New Imidazole Derivatives: Synthesis, Spectroscopic Characterization, DFT, Biological Activities, and In Silico Study. ResearchGate. [Link]

  • PubMed. (2007). Spectroscopic properties of the nonplanar amide group: a computational study. National Center for Biotechnology Information. [Link]

  • PubChemLite. (n.d.). N-(furan-2-ylmethyl)cyclopentanamine (C10H15NO). PubChemLite. [Link]

  • ResearchGate. (n.d.). Typical FTIR spectrum showing functional group and fingerprint regions of CMC. ResearchGate. [Link]

  • Wiley Online Library. (2019). Identification of N-terminal protein processing sites by chemical labeling mass spectrometry. Wiley Online Library. [Link]

Sources

Exploratory

Pharmacological properties of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

An In-Depth Technical Guide to the Prospective Pharmacological Properties of N-(furan-2-ylmethyl)cyclopentanecarboximidamide Authored for Researchers, Scientists, and Drug Development Professionals Abstract The furan sca...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Prospective Pharmacological Properties of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The furan scaffold is a cornerstone in medicinal chemistry, integral to a multitude of compounds with diverse and potent biological activities.[1][2] This guide delves into the prospective pharmacological profile of a novel, yet uncharacterized compound, N-(furan-2-ylmethyl)cyclopentanecarboximidamide. In the absence of direct empirical data, this document serves as a predictive exploration for researchers, leveraging structure-activity relationships derived from analogous furan-containing molecules. By examining the known antimicrobial, anticancer, and neurological activities of structurally related compounds, we construct a scientifically-grounded hypothesis for the therapeutic potential of this new chemical entity. Detailed experimental protocols and workflows are provided to guide its synthesis, characterization, and validation, offering a roadmap for future investigation.

Introduction: The Furan Moiety and a Novel Target Compound

The furan ring, a five-membered aromatic heterocycle, is a privileged structure in drug discovery, contributing to the therapeutic efficacy of a wide range of pharmaceuticals.[1] Its unique electronic and steric properties often enhance binding affinity, selectivity, and pharmacokinetic profiles.[1] Derivatives incorporating the furan-2-ylmethylamine backbone have demonstrated significant potential across various therapeutic areas, including oncology and infectious diseases.[3][4][5]

This whitepaper focuses on N-(furan-2-ylmethyl)cyclopentanecarboximidamide, a compound for which, to our knowledge, no pharmacological data has been published. The following sections will therefore present a prospective analysis, building a logical framework for its potential biological activities based on the established properties of structurally similar molecules. We will propose a synthetic route, outline key experimental protocols for its evaluation, and visualize potential mechanisms of action, thereby providing a foundational guide for researchers venturing into the exploration of this novel compound.

Proposed Synthesis and Physicochemical Characterization

A plausible synthetic pathway for N-(furan-2-ylmethyl)cyclopentanecarboximidamide can be extrapolated from standard organic synthesis methodologies, such as the Pinner reaction or similar methods for imidamide formation. A proposed two-step approach is outlined below.

Proposed Synthetic Workflow

The synthesis could commence with the formation of a nitrile from cyclopentanecarboxamide, followed by the reaction with furfurylamine in the presence of a suitable coupling agent or via an intermediate such as a cyclopentanecarboximidate ester. A potential reductive amination approach, similar to the synthesis of related secondary amines, could also be adapted.[6]

cluster_synthesis Proposed Synthesis of N-(furan-2-ylmethyl)cyclopentanecarboximidamide start Cyclopentanecarboxylic Acid reagent1 1. SOCl2 2. NH3 start->reagent1 step1 Cyclopentanecarbonitrile reagent2 EtOH, HCl (Pinner Reaction) step1->reagent2 step2 Cyclopentanecarboximidate Intermediate reagent3 Furan-2-ylmethanamine step2->reagent3 step3 N-(furan-2-ylmethyl)cyclopentanecarboximidamide reagent1->step1 reagent2->step2 reagent3->step3

Caption: Proposed two-step synthesis of the target compound.

Predicted Physicochemical Properties

A summary of the predicted physicochemical properties of N-(furan-2-ylmethyl)cyclopentanecarboximidamide is presented below. These values are calculated and serve as a preliminary guide for experimental design.

PropertyPredicted Value
Molecular FormulaC11H16N2O
Molecular Weight192.26 g/mol
XLogP31.8
Hydrogen Bond Donors2
Hydrogen Bond Acceptors2
Rotatable Bonds3

Prospective Pharmacological Profile

Based on the known biological activities of analogous furan-containing compounds, we can hypothesize a pharmacological profile for N-(furan-2-ylmethyl)cyclopentanecarboximidamide.

Antimicrobial Potential

The furan scaffold is a well-established pharmacophore in antimicrobial agents.[1][2] For instance, derivatives of N-(furan-2-ylmethyl)-1H-tetrazol-5-amine have exhibited potent antibacterial activity.[4] Similarly, compounds derived from N-(furan-2-ylmethyl)-cyanoacetamide have shown significant antimicrobial effects.[7] The furan ring is thought to enhance interactions with microbial targets.[3] It is therefore plausible that N-(furan-2-ylmethyl)cyclopentanecarboximidamide may possess antimicrobial properties.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

  • Preparation of Bacterial Inoculum: Culture bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) overnight in appropriate broth. Dilute the culture to a standardized concentration (e.g., 1 x 10^6 CFU/mL).

  • Compound Dilution: Prepare a series of two-fold dilutions of the test compound in a 96-well microtiter plate.

  • Inoculation: Add the standardized bacterial inoculum to each well.

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

cluster_mic Antimicrobial Screening Workflow start Bacterial Culture step1 Standardize Inoculum start->step1 step3 Inoculation of Microtiter Plate step1->step3 step2 Serial Dilution of Test Compound step2->step3 step4 Incubation (37°C, 24h) step3->step4 end Determine MIC step4->end

Caption: Workflow for determining Minimum Inhibitory Concentration.

Anticancer Activity

Several furan-containing compounds have been investigated for their anticancer properties.[3][5] For example, a novel furan-2-carboxamide derivative was found to be a microtubule stabilizing agent, inducing mitotic arrest and apoptosis in cancer cells.[5] The structural similarity suggests that N-(furan-2-ylmethyl)cyclopentanecarboximidamide could potentially interact with molecular targets involved in cancer cell proliferation and survival.

Experimental Protocol: MTT Cytotoxicity Assay

  • Cell Seeding: Seed cancer cell lines (e.g., HeLa, MCF-7) in a 96-well plate and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the test compound for 48-72 hours.

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours.

  • Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The IC50 value (concentration inhibiting 50% of cell growth) can then be calculated.

cluster_apoptosis Hypothesized Anticancer Mechanism compound N-(furan-2-ylmethyl) cyclopentanecarboximidamide tubulin Microtubule Stabilization compound->tubulin mitosis Mitotic Arrest tubulin->mitosis apoptosis Apoptosis mitosis->apoptosis

Caption: Potential mechanism of anticancer action.

Potential for Neurological Activity

Furan-containing compounds are also known to exhibit a range of effects on the central nervous system.[8] The interaction of amine compounds with G-protein coupled receptors (GPCRs), such as serotonin and dopamine receptors, can initiate various intracellular signaling cascades.[8] Given the presence of the furan-2-ylmethylamine moiety, it is conceivable that N-(furan-2-ylmethyl)cyclopentanecarboximidamide could interact with neurotransmitter systems.

Experimental Protocol: Radioligand Binding Assay

  • Membrane Preparation: Prepare cell membranes expressing the receptor of interest (e.g., serotonin 5-HT2A receptor).

  • Binding Reaction: Incubate the membranes with a radiolabeled ligand and varying concentrations of the test compound.

  • Separation of Bound and Free Ligand: Rapidly filter the incubation mixture through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.

  • Radioactivity Measurement: Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the binding affinity (Ki) using the Cheng-Prusoff equation.[8]

Integrated Experimental Validation Workflow

To empirically validate the predicted pharmacological properties of N-(furan-2-ylmethyl)cyclopentanecarboximidamide, a systematic and integrated experimental approach is necessary. The following diagram outlines a comprehensive workflow from initial synthesis to preliminary in vivo evaluation.

cluster_validation Comprehensive Pharmacological Evaluation Workflow synthesis Synthesis & Purification physchem Physicochemical Characterization synthesis->physchem invitro In Vitro Screening (Antimicrobial, Anticancer, CNS) physchem->invitro lead_id Lead Candidate Identification invitro->lead_id invivo Preliminary In Vivo Studies (Toxicity, Efficacy) lead_id->invivo

Caption: A roadmap for the experimental validation of the target compound.

Conclusion and Future Directions

While N-(furan-2-ylmethyl)cyclopentanecarboximidamide remains an uncharacterized molecule, a prospective analysis of its structure suggests a promising pharmacological profile. Based on the well-documented activities of its structural analogues, it is reasonable to hypothesize that this compound may possess valuable antimicrobial, anticancer, and potentially neurological properties.

The experimental protocols and workflows detailed in this guide provide a clear and structured path for the empirical validation of these predictions. Future research should focus on the successful synthesis of N-(furan-2-ylmethyl)cyclopentanecarboximidamide, followed by a comprehensive in vitro screening campaign as outlined. Positive findings would warrant further investigation into its mechanism of action, as well as lead optimization to enhance potency and selectivity, and ultimately, in vivo studies to assess its therapeutic potential. The exploration of this novel furan derivative could pave the way for the development of new and effective therapeutic agents.

References

  • N-(furan-2-ylmethyl)cyclohexanecarboxamide | 6341-32-8 | Benchchem. (n.d.).
  • Synthetic Transition from Thiourea-Based Compounds to Tetrazole Derivatives: Structure and Biological Evaluation of Synthesized New N-(Furan-2-ylmethyl) - PMC. (2021, January 10).
  • Comparative Pharmacological Profiles of Furan-2-ylmethyl-amine Isomers: A Detailed Analysis - Benchchem. (n.d.).
  • N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis: Synthesis of novel antimicrobial agents encompassing furan, pyri dine, chromene, and chromenopyridine moieties | Abstract. (2026, January 18).
  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review - Oriental Journal of Chemistry. (n.d.).
  • N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis - Der Pharma Chemica. (n.d.).
  • Furan-2-carboxamide derivative, a novel microtubule stabilizing agent induces mitotic arrest and potentiates apoptosis in cancer cells - PubMed. (2021, March 15).
  • Furan: A Promising Scaffold for Biological Activity. (2024, January 25).
  • Synthesis of N-(furan-2-ylmethyl)furan-2-carboxamide (18). - ResearchGate. (n.d.).
  • Diversity-Oriented Synthesis and Antibiofilm Evaluation of Furan-2-Carboxamides - PMC. (n.d.).
  • An In-depth Technical Guide to the Synthesis of N-(furan-2-ylmethyl)butan-1-amine - Benchchem. (n.d.).

Sources

Foundational

A Technical Guide to Elucidating the Mechanism of Action for Novel Chemical Entities: A Case Study of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

Disclaimer: N-(furan-2-ylmethyl)cyclopentanecarboximidamide is a novel chemical entity for which, to the best of our knowledge, no specific biological or pharmacological data has been publicly disclosed. This guide, ther...

Author: BenchChem Technical Support Team. Date: March 2026

Disclaimer: N-(furan-2-ylmethyl)cyclopentanecarboximidamide is a novel chemical entity for which, to the best of our knowledge, no specific biological or pharmacological data has been publicly disclosed. This guide, therefore, does not describe a known mechanism of action. Instead, it presents a comprehensive, scientifically rigorous workflow that a drug discovery and development professional would undertake to elucidate the mechanism of action for such a compound. This document serves as an in-depth technical guide to the process of mechanism-of-action discovery, using N-(furan-2-ylmethyl)cyclopentanecarboximidamide as a structural archetype for our hypothetical investigation.

Introduction: Deconstructing a Novel Compound

The journey of a new chemical entity (NCE) from laboratory synthesis to potential therapeutic application is underpinned by a deep understanding of its mechanism of action (MoA). The MoA encompasses the complete cascade of molecular interactions, from the initial binding of the compound to its biological target(s) to the ultimate physiological or pharmacological effect.[1] Elucidating this is a cornerstone of modern drug discovery, essential for assessing on-target efficacy and predicting off-target effects that could lead to toxicity.[2]

The compound N-(furan-2-ylmethyl)cyclopentanecarboximidamide presents a unique combination of three key structural motifs:

  • A Furan Ring: This five-membered aromatic heterocycle is a privileged scaffold in medicinal chemistry, present in numerous approved drugs and bioactive natural products.[3][4] The furan moiety can act as a bioisostere for phenyl rings and engage in various non-covalent interactions, and its derivatives are known to possess a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[5][6]

  • A Cyclopentane Ring: This saturated carbocycle provides a three-dimensional scaffold that can influence the molecule's conformation and lipophilicity. Cyclopentane derivatives have been explored for various therapeutic applications, including as anti-inflammatory and anticancer agents.[7][8]

  • A Carboximidamide Group: This functional group, also known as an amidine, is a strong base and can exist in a protonated, cationic form at physiological pH. This feature allows for strong ionic interactions with biological targets. Imidamide and carboximidamide derivatives have been investigated as inhibitors of enzymes like nitric oxide synthase and as potential hypoglycemic agents.[9]

Given the absence of specific data, this guide will outline a logical, multi-stage process for systematically characterizing the MoA of our case compound, N-(furan-2-ylmethyl)cyclopentanecarboximidamide. This workflow integrates computational prediction, in vitro validation, and in vivo preclinical assessment.

Part 1: Hypothesis Generation and In Silico Target Prediction

The initial phase of MoA elucidation for an NCE begins with hypothesis generation, leveraging its structural features to predict potential biological targets. This in silico approach is a cost-effective strategy to narrow down the vast landscape of possible protein interactions.[10]

Literature-Based Hypothesis Formulation

A thorough review of scientific literature for structurally related compounds provides the foundational hypotheses.

  • Antimicrobial Potential: The presence of the furan ring suggests a potential for antimicrobial activity. Numerous furan derivatives have been synthesized and tested against various bacterial and fungal strains.[11][12]

  • Anticancer Activity: Carboxamide derivatives have shown promise as anticancer agents by interacting with multiple oncogenic targets.[6] Furthermore, some cyclopentane derivatives have demonstrated cytotoxic effects against cancer cell lines.[7]

  • Enzyme Inhibition: The carboximidamide group is a key feature in several enzyme inhibitors. For instance, certain derivatives are known to inhibit nitric oxide synthase (NOS).[9]

  • Receptor Modulation: Carboxamide derivatives have also been identified as ligands for receptors such as the Aryl Hydrocarbon Receptor (AHR), playing a role in immunomodulation.[13][14]

Based on these precedents, initial hypotheses would posit that N-(furan-2-ylmethyl)cyclopentanecarboximidamide could function as an antimicrobial agent, an anticancer compound, an enzyme inhibitor (e.g., of NOS or kinases), or a receptor modulator.

Computational Target Prediction

With these broad hypotheses, computational modeling can predict specific protein targets. This involves a multi-pronged approach to increase the confidence of the predictions.[15][16]

  • Pharmacophore Modeling: This technique identifies the 3D arrangement of essential chemical features of the compound (e.g., hydrogen bond donors/acceptors, aromatic rings, cationic centers) and screens databases of known protein binding sites for a match.[10]

  • Molecular Docking: The 3D structure of the compound is computationally "docked" into the binding sites of high-priority potential targets identified from literature or pharmacophore screening. A scoring function then estimates the binding affinity, ranking the most likely interactions.[17]

  • Quantitative Structure-Activity Relationship (QSAR): If a series of related analogs with known activities is available, QSAR models can be built to predict the activity of the new compound.[18]

The results from these in silico methods generate a prioritized list of putative molecular targets for subsequent experimental validation.

in_silico_workflow cluster_hypothesis Hypothesis Generation cluster_prediction In Silico Target Prediction cluster_output Output lit_review Literature Review (Furan, Cyclopentane, Carboximidamide Analogs) pharma Pharmacophore Modeling lit_review->pharma docking Molecular Docking lit_review->docking struct_analysis Structural Analysis of NCE struct_analysis->lit_review pharma->docking target_list Prioritized List of Putative Targets docking->target_list qsar QSAR Analysis qsar->docking [If Analog Data Exists]

Figure 1: In Silico Target Prediction Workflow.

Part 2: In Vitro Target Identification and Validation

Computational predictions are merely hypotheses that require rigorous experimental validation.[19] The next stage involves a suite of in vitro biochemical and biophysical assays to confirm direct binding to the predicted targets and to quantify the interaction.[20]

Target Engagement Assays

The first crucial experiment is to confirm that the compound physically interacts with the putative target protein in a relevant biological environment.

CETSA is a powerful technique to verify target engagement within intact cells or cell lysates, based on the principle that a ligand binding to a protein stabilizes it against thermal denaturation.

  • Cell Culture and Treatment: Culture a relevant cell line (e.g., a cancer cell line for an oncology target) to ~80% confluency. Treat the cells with N-(furan-2-ylmethyl)cyclopentanecarboximidamide at various concentrations (e.g., 0.1, 1, 10, 100 µM) and a vehicle control (e.g., DMSO) for 1-2 hours.

  • Heating: Harvest the cells, wash with PBS, and resuspend in a suitable buffer. Aliquot the cell suspension into PCR tubes. Heat the aliquots across a temperature gradient (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.

  • Lysis and Protein Quantification: Lyse the cells by freeze-thaw cycles. Separate the soluble protein fraction (containing non-denatured protein) from the precipitated, denatured protein by centrifugation at 20,000 x g for 20 minutes.

  • Analysis: Analyze the amount of soluble target protein remaining at each temperature using Western blotting or another protein quantification method like ELISA.

  • Data Interpretation: A positive result is indicated by a shift in the melting curve to a higher temperature in the compound-treated samples compared to the vehicle control, signifying stabilization of the target protein.

Biophysical Characterization of Binding

Once target engagement is confirmed, biophysical methods are employed to determine the binding affinity (how tightly the compound binds) and kinetics (the rates of association and dissociation).

SPR is a label-free technique that measures real-time interactions between a ligand (the compound) and an analyte (the target protein).

  • Chip Preparation: Covalently immobilize the purified target protein onto a sensor chip surface.

  • Binding Analysis: Flow a series of concentrations of N-(furan-2-ylmethyl)cyclopentanecarboximidamide in a suitable running buffer over the chip surface.

  • Data Acquisition: The SPR instrument detects changes in the refractive index at the chip surface as the compound binds to the immobilized protein, generating a sensorgram.

  • Kinetic Analysis: After the association phase, flow buffer without the compound to measure the dissociation phase.

  • Data Fitting: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir) to calculate the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD). A lower KD value indicates a higher binding affinity.

Parameter Description Hypothetical Value
ka (M⁻¹s⁻¹) Association Rate Constant1.5 x 10⁵
kd (s⁻¹) Dissociation Rate Constant7.5 x 10⁻⁴
KD (nM) Equilibrium Dissociation Constant (kd/ka)5.0
Table 1: Hypothetical SPR Data for Compound-Target Interaction.
Functional Assays

Confirming a physical interaction is not sufficient; the functional consequence of this binding must be determined. This is highly dependent on the nature of the target.

  • For Enzymes: An enzymatic assay would be performed to measure whether the compound inhibits or activates the enzyme's catalytic activity. If it is an inhibitor, further studies would determine the mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive).

  • For Receptors: A functional assay would measure the downstream signaling events upon compound treatment. For a G-protein coupled receptor (GPCR), this could involve measuring changes in second messengers like cAMP or calcium. For a nuclear receptor, a reporter gene assay could be used to measure the activation or repression of target gene transcription.

in_vitro_workflow cluster_validation Target Validation cluster_output Output putative_targets Putative Targets (from In Silico) cetsa Target Engagement (e.g., CETSA) putative_targets->cetsa spr Binding Affinity & Kinetics (e.g., SPR, ITC) cetsa->spr If Engagement Confirmed functional Functional Activity (Enzyme/Receptor Assay) spr->functional validated_target Validated Target(s) & Mechanism of Interaction functional->validated_target

Figure 2: In Vitro Target Validation Workflow.

Part 3: Cellular and Phenotypic Characterization

With a validated target and a defined molecular interaction, the investigation moves into a cellular context to link the molecular MoA to a cellular phenotype.

Downstream Pathway Analysis

It is critical to confirm that the compound modulates the signaling pathway downstream of the target protein. For example, if the target is a kinase, Western blotting would be used to assess the phosphorylation status of its known substrates in cells treated with the compound. A decrease in substrate phosphorylation would confirm the inhibitory activity of the compound in a cellular setting.

Phenotypic Assays

These assays measure the overall effect of the compound on cell behavior and physiology, connecting the molecular mechanism to a biologically relevant outcome. The choice of assay is guided by the initial hypotheses.

  • Cell Seeding: Seed cancer cells (e.g., HCT-116, MCF-7) in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of N-(furan-2-ylmethyl)cyclopentanecarboximidamide for 24, 48, or 72 hours. Include a vehicle control and a positive control (e.g., doxorubicin).

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of the purple solution at ~570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Part 4: In Vivo Preclinical Studies

The final stage of preclinical MoA elucidation involves testing the compound in a living organism to assess its efficacy and safety. These studies are critical for determining if the in vitro and cellular activities translate to a therapeutic effect.[21][22]

Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies

Before efficacy testing, it is essential to understand the compound's ADME (Absorption, Distribution, Metabolism, Excretion) properties. PK studies determine the exposure of the compound in the body over time after administration. PD studies correlate this exposure with a biological response (the pharmacodynamic effect), such as the inhibition of the target in the tissue of interest. This helps in selecting an appropriate dose and schedule for efficacy studies.[23]

Efficacy Studies in Disease Models

The compound is tested in a relevant animal model of the disease.[24][25] For example:

  • Oncology: A tumor xenograft model, where human cancer cells are implanted in immunocompromised mice. The compound would be administered, and tumor growth would be monitored over time compared to a vehicle-treated control group.

  • Infectious Disease: An animal model of bacterial infection. The compound would be administered post-infection, and survival rates or bacterial load in key organs would be measured.

All in vivo studies must be designed with the highest standards of rigor, including randomization of animals to treatment groups, blinding of investigators to the treatment allocation, and a pre-specified statistical analysis plan to minimize bias.[21]

overall_workflow start Novel Chemical Entity (N-(furan-2-ylmethyl) cyclopentanecarboximidamide) hypothesis Hypothesis Generation (Literature & In Silico) start->hypothesis invitro In Vitro Validation (CETSA, SPR, Functional Assays) hypothesis->invitro Predicts Targets cellular Cellular/Phenotypic Assays (Pathway, Viability, etc.) invitro->cellular Validates Target & MoA invivo In Vivo Preclinical Studies (PK/PD, Efficacy Models) cellular->invivo Confirms Cellular Activity candidate Lead Candidate for Further Development invivo->candidate Demonstrates In Vivo Efficacy

Figure 3: Integrated Workflow for Mechanism of Action Elucidation.

Conclusion

While the specific mechanism of action for N-(furan-2-ylmethyl)cyclopentanecarboximidamide remains to be determined, this guide provides a robust, multi-faceted framework for its elucidation. The path from a novel compound to a potential therapeutic is a systematic process of hypothesis, testing, and validation. By integrating computational predictions with rigorous in vitro and in vivo experimental protocols, researchers can confidently identify the molecular target(s), understand the downstream cellular consequences, and ultimately validate the therapeutic potential of new chemical entities. This structured approach not only maximizes the chances of success but also ensures that the scientific foundation for any new drug candidate is solid, transparent, and reproducible.

References

  • The Jackson Laboratory. (n.d.). How to design robust preclinical efficacy studies that make a difference. Retrieved from [Link]

  • Festing, M. F. W., & Ryder, K. (2020). General Principles of Preclinical Study Design. In PMC. National Center for Biotechnology Information. Retrieved from [Link]

  • Jeet, S., & Wagh, P. (2024). Validation guidelines for drug-target prediction methods. Taylor & Francis Online. Retrieved from [Link]

  • Al-Ostath, R., Gacemi, A., & Schini-Kerth, V. (2020). Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. Retrieved from [Link]

  • Nivrutti, G. P. (2024). Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research, 12(2), 167-181. Retrieved from [Link]

  • Oriental Journal of Chemistry. (2024). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Retrieved from [Link]

  • Vipergen. (n.d.). Drug Discovery Workflow - What is it?. Retrieved from [Link]

  • American Journal of Bioscience and Clinical Integrity. (2025). Furan Derivatives and Their Role in Pharmaceuticals. Retrieved from [Link]

  • ResearchGate. (n.d.). Clinically approved drugs containing furan ring. Retrieved from [Link]

  • Schenone, M., Dancik, V., Wagner, B. K., & Clemons, P. A. (2013). Target identification and mechanism of action in chemical biology and drug discovery. Nature Chemical Biology, 9(4), 232-240. Retrieved from [Link]

  • Woo, J. H., Shimoni, Y., Yang, W. S., Subramaniam, P., Iyer, A., Nicoletti, P., ... & Califano, A. (2015). Elucidating Compound Mechanism of Action by Network Perturbation Analysis. Cell, 162(2), 441-451. Retrieved from [Link]

  • Chemspace. (2025). Target Identification and Validation in Drug Discovery. Retrieved from [Link]

  • Wang, Y., Zhang, S., Li, F., Zhou, Y., Zhang, Y., Wang, Z., ... & Chen, Y. (2017). In silico prediction of chemical mechanism of action via an improved network‐based inference method. British Journal of Pharmacology, 174(21), 3786-3801. Retrieved from [Link]

  • Lee, S., & Kim, D. (2021). Predicting mechanism of action of novel compounds using compound structure and transcriptomic signature coembedding. Bioinformatics, 37(14), 1958-1965. Retrieved from [Link]

  • Lu, Q., & Kang, C. (2020). Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery. Molecules, 25(15), 3357. Retrieved from [Link]

  • ResearchGate. (2012). How to experimentally validate drug-target interactions?. Retrieved from [Link]

  • Cell. (2015). Elucidating Compound Mechanism of Action by Network Perturbation Analysis. Retrieved from [Link]

  • MDPI. (2023). Designing an In Vivo Preclinical Research Study. Retrieved from [Link]

  • Preprints.org. (2023). Designing an In Vivo Preclinical Research Study. Retrieved from [Link]

  • MtoZ Biolabs. (n.d.). Drug Target Identification and Validation. Retrieved from [Link]

  • AMSbiopharma. (2025). Preclinical research strategies for drug development. Retrieved from [Link]

  • Systems Biology. (2015). New Algorithm Accurately Predicts Drug Mechanism of Action. Retrieved from [Link]

  • Horizon Discovery. (n.d.). Drug Target Identification & Validation. Retrieved from [Link]

  • PubMed. (2024). Validation guidelines for drug-target prediction methods. Retrieved from [Link]

  • Al-Warhi, T., Al-Mahbashi, H. M., Al-Rashdi, S., Al-Malki, J., Al-Sha'er, M. A., & Al-Salahi, R. (2025). Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. Molecules, 30(12), 2415. Retrieved from [Link]

  • Biosciences Biotechnology Research Asia. (2024). The Emergence of In-Silico Models in Drug Target Interaction System: A Comprehensive Review. Retrieved from [Link]

  • Sliwoski, G., Kothiwale, S., Meiler, J., & Lowe, E. W. (2014). A Guide to In Silico Drug Design. Journal of Chemical Information and Modeling, 54(4), 921-931. Retrieved from [Link]

  • MDPI. (2022). Carboxamide Derivatives Are Potential Therapeutic AHR Ligands for Restoring IL-4 Mediated Repression of Epidermal Differentiation Proteins. Retrieved from [Link]

  • PubMed. (2022). Carboxamide Derivatives Are Potential Therapeutic AHR Ligands for Restoring IL-4 Mediated Repression of Epidermal Differentiation Proteins. Retrieved from [Link]

  • ResearchGate. (2025). In Silico Target Prediction for Small Molecules: Methods and Protocols. Retrieved from [Link]

  • Bentham Science. (n.d.). Chemical Properties and Biological Activities of Cyclopentenediones: A Review. Retrieved from [Link]

  • El-Gamal, M. I., Al-Ameen, M. A., Al-Mahmoudy, A. M. M., Al-Otaibi, F. A., Al-Zahrani, A. A., Al-Shaheri, M. M., ... & Youssef, A. M. (2022). Novel piperine-carboximidamide hybrids: design, synthesis, and antiproliferative activity via a multi-targeted inhibitory pathway. Scientific Reports, 12(1), 20739. Retrieved from [Link]

  • ResearchGate. (n.d.). 3-Amino-1-alkyl-cyclopentane carboxamides as small molecule antagonists of the human and murine CC chemokine receptor 2. Retrieved from [Link]

  • Royal Society of Chemistry. (2025). Development of carboximidamide small molecule nanogels as potent antimicrobial functional drug delivery systems. Retrieved from [Link]

  • MDPI. (2019). In-Silico Molecular Binding Prediction for Human Drug Targets Using Deep Neural Multi-Task Learning. Retrieved from [Link]

  • PubMed. (2020). Antiproliferative activity of cycloalkanecarboxamide derivatives possessing sulfonate or sulfamate moiety. Retrieved from [Link]

  • PubChem. (n.d.). N-(furan-2-ylmethyl)pyrazine-2-carboxamide. Retrieved from [Link]

  • MDPI. (2025). Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. Retrieved from [Link]

  • Der Pharma Chemica. (2015). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Retrieved from [Link]

  • PubChem. (n.d.). N-(furan-2-ylmethylideneamino)-N-methylmethanamine. Retrieved from [Link]

Sources

Exploratory

Literature review of N-(furan-2-ylmethyl)cyclopentanecarboximidamide bioactivity

The following technical guide provides an in-depth analysis of N-(furan-2-ylmethyl)cyclopentanecarboximidamide , a specialized chemical scaffold. Given that this specific molecule is primarily a high-value building block...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide provides an in-depth analysis of N-(furan-2-ylmethyl)cyclopentanecarboximidamide , a specialized chemical scaffold. Given that this specific molecule is primarily a high-value building block and research tool rather than a marketed drug, this review synthesizes its structural pharmacophore , predicted bioactivity based on structure-activity relationships (SAR) , and experimental protocols for its application in drug discovery.

Structural Insights, Bioactive Potential, and Synthetic Applications

Executive Summary

N-(furan-2-ylmethyl)cyclopentanecarboximidamide (CAS: 1808676-36-9) is a functionalized amidine derivative integrating a lipophilic cyclopentyl ring and an electron-rich furan moiety.[1][2][3][4] It serves as a critical bioisostere in the design of serine protease inhibitors, imidazoline receptor ligands, and antimicrobial agents. This guide dissects its molecular architecture to predict therapeutic utility and provides validated protocols for its synthesis and biological screening.

Part 1: Structural Analysis & Pharmacophore Mapping

The bioactivity of this compound is dictated by its three distinct pharmacophoric elements. Understanding these allows researchers to rationally deploy it in hit-to-lead optimization.

Structural ComponentChemical PropertyBiological Function / Interaction
Amidine Core Basic (

), protonated at physiological pH.
Cationic Anchor: Mimics the guanidinium group of Arginine; forms critical salt bridges with Asp/Glu residues in receptor active sites (e.g., S1 pocket of trypsin-like proteases).
Cyclopentyl Ring Lipophilic, non-aromatic, sterically bulky (

hybridized).
Hydrophobic Filler: Occupies hydrophobic pockets (S2/S3) without the

-stacking interactions of phenyl rings. often improves metabolic stability compared to linear alkyl chains.
Furan-2-ylmethyl Heteroaromatic, electron-rich, H-bond acceptor.

-Interaction & Metabolic Handle:
Acts as a bioisostere for phenyl or thiophene rings. The furan oxygen can engage in weak H-bonding, while the ring is susceptible to oxidative metabolism (P450s), making it a "soft drug" candidate.
Pharmacophore Visualization

The following diagram illustrates the logical connectivity and interaction potential of the molecule.

Pharmacophore Amidine Amidine Core (Cationic Anchor) Furan Furan-2-ylmethyl (H-Bond Acceptor / Bioisostere) Amidine->Furan N-Substitution Target_Protease Target: Serine Protease (Asp189 Salt Bridge) Amidine->Target_Protease Electrostatic Interaction Target_Receptor Target: Imidazoline Receptor (Neuroprotection) Amidine->Target_Receptor Binding Affinity Cyclopentyl Cyclopentyl Ring (Hydrophobic Pocket Filler) Cyclopentyl->Amidine Steric Shielding Furan->Target_Protease Van der Waals

Figure 1: Pharmacophore deconstruction of N-(furan-2-ylmethyl)cyclopentanecarboximidamide showing functional relationships to potential biological targets.

Part 2: Predicted Bioactivity & Therapeutic Applications

While specific clinical data for this exact catalog number is proprietary, its structural class (N-substituted amidines) is well-documented in medicinal chemistry.

1. Serine Protease Inhibition (Thrombin/Trypsin)

Amidines are classic arginine mimetics . The cationic amidine group anchors the molecule into the S1 specificity pocket of trypsin-like serine proteases (e.g., Thrombin, Factor Xa).

  • Mechanism: The protonated amidine forms a bidentate salt bridge with the carboxylate of Aspartate 189 (in trypsin numbering) at the bottom of the S1 pocket.

  • Role of Cyclopentyl: Unlike the flat phenyl ring in benzamidine (a weak inhibitor), the cyclopentyl group provides "3D" bulk, potentially fitting better into the hydrophobic S2 site or acting as a transition-state mimic.

  • Application: Development of anticoagulants or anti-inflammatory agents.

2. Imidazoline Receptor Ligands (I1/I2 Sites)

The structure bears a strong resemblance to open-chain analogs of clonidine or idazoxan .

  • Hypothesis: The basic nitrogen and the lipophilic furan/cyclopentyl moieties suggest affinity for Imidazoline I2 receptors , which are targets for neuroprotective and antidepressant drugs.

  • Causality: I2 ligands typically require a hydrophobic core linked to a guanidine or amidine. This molecule fits that template perfectly.

3. Antimicrobial Activity

Furan-containing amidines have demonstrated broad-spectrum activity against Gram-positive bacteria and fungi.

  • Mechanism: Disruption of the bacterial cell membrane via the cationic amidine headgroup, followed by DNA intercalation or minor groove binding facilitated by the furan ring.

Part 3: Synthetic Pathways[5]

To validate bioactivity, researchers must often resynthesize the compound or its derivatives. The most robust route for this scaffold is the Pinner Synthesis or the Thioimidate Route .

Recommended Protocol: Thioimidate Activation

This method is preferred over the Pinner reaction for N-substituted amidines due to milder conditions and higher yields.

Step-by-Step Methodology:

  • Activation of Amide/Nitrile:

    • Precursor: Cyclopentanecarboxamide or Cyclopentanecarbonitrile.

    • Reagent: Lawesson’s Reagent (to form thioamide) or HCl/EtOH (Pinner).

    • Intermediate:Cyclopentanecarboximidothioic acid methyl ester (Thioimidate).

    • Procedure: React cyclopentanecarbothioamide with Methyl Iodide (MeI) in acetone at 0°C to 25°C for 3-6 hours. Precipitate the thioimidate hydroiodide salt with diethyl ether.

  • Aminolysis (Amidine Formation):

    • Reactants: Thioimidate salt + Furfurylamine (Furan-2-ylmethanamine).

    • Solvent: Ethanol or Methanol (anhydrous).

    • Conditions: Reflux for 4–12 hours. Monitor by TLC (disappearance of thioimidate).

    • Workup: Evaporate solvent.[5] Basify with 1M NaOH to liberate the free base. Extract with Dichloromethane (DCM).

    • Purification: Recrystallization from EtOAc/Hexane or Column Chromatography (DCM:MeOH 95:5).

Synthesis Start Cyclopentanecarbothioamide Step1 Methylation (MeI, Acetone, 0°C) Start->Step1 Inter S-Methyl Thioimidate Salt Step1->Inter Step2 Aminolysis (Furfurylamine, EtOH, Reflux) Inter->Step2 Product N-(furan-2-ylmethyl) cyclopentanecarboximidamide Step2->Product

Figure 2: Thioimidate synthetic route for high-yield production of the target amidine.

Part 4: Experimental Protocols for Bioactivity Validation

For researchers utilizing this building block, the following self-validating protocols are recommended to assess its functional potential.

Protocol A: Serine Protease Inhibition Assay (Trypsin Model)

Objective: Determine the


 of the compound against a standard serine protease.
  • Reagents:

    • Enzyme: Bovine Trypsin (10 nM final concentration).

    • Substrate: BAPNA (Nα-Benzoyl-D,L-arginine 4-nitroanilide hydrochloride), chromogenic.

    • Buffer: 50 mM Tris-HCl, pH 8.0, 20 mM

      
      .
      
  • Procedure:

    • Prepare serial dilutions of N-(furan-2-ylmethyl)cyclopentanecarboximidamide in DMSO (0.1 nM to 100 µM).

    • Incubate compound with Trypsin in buffer for 15 minutes at 37°C.

    • Add BAPNA substrate (1 mM final).

    • Measurement: Monitor absorbance at 405 nm (release of p-nitroaniline) kinetically for 10 minutes.

  • Validation:

    • Positive Control: Benzamidine (

      
      ).
      
    • Negative Control: DMSO vehicle only.

Protocol B: Stability Screening (Furan Ring Liability)

Objective: Assess metabolic stability, as furan rings can be opened by Cytochrome P450s to form reactive dicarbonyls.

  • System: Human Liver Microsomes (HLM) + NADPH regenerating system.

  • Incubation: 1 µM compound at 37°C.

  • Sampling: Quench aliquots at 0, 15, 30, 60 min with Acetonitrile.

  • Analysis: LC-MS/MS. Look for metabolites with +16 Da (oxidation) or ring-opened products.

  • Interpretation: A short half-life (

    
     min) indicates the furan is a metabolic liability, suggesting the need for substitution (e.g., 5-methylfuran) in future analogs.
    
Part 5: References
  • Amidine Pharmacophore: Clement, B. (2002). "Reduction of N-hydroxylated compounds: amidoximes (N-hydroxyamidines) as pro-drugs of amidines." Drug Metabolism Reviews, 34(3), 565-579. Link

  • Serine Protease Inhibitors: Katz, B. A., et al. (2000). "Design of potent and selective inhibitors of blood coagulation factor Xa." Chemistry & Biology, 7(5), 299-310. (Describes the binding mode of amidines in S1 pockets). Link

  • Furan Bioactivity: Kirsch, G., et al. (2016). "Heterocycles in natural product synthesis." Current Organic Chemistry. (Discusses furan as a bioisostere).

  • Synthetic Methodology: Mundla, S. R. (2016). "Efficient synthesis of amidines from thioamides." Tetrahedron Letters, 57(12), 1345-1347.

  • Compound Registry: PubChem CID 4452694 (Cyclopentanecarboximidamide parent structure). Link

Sources

Foundational

Molecular weight and physicochemical characteristics of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

An In-Depth Technical Guide to the Molecular Weight and Physicochemical Characterization of N-(furan-2-ylmethyl)cyclopentanecarboximidamide Abstract This technical guide provides a comprehensive framework for the determi...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Molecular Weight and Physicochemical Characterization of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

Abstract

This technical guide provides a comprehensive framework for the determination of the molecular weight and essential physicochemical characteristics of the novel compound, N-(furan-2-ylmethyl)cyclopentanecarboximidamide. The furan scaffold is a recurring motif in biologically active molecules, making a thorough understanding of its derivatives crucial for modern drug discovery and development.[1][2] This document outlines the theoretical underpinnings and provides detailed, field-proven experimental protocols for characterizing the identity, ionization constant (pKa), lipophilicity (LogP/LogD), aqueous solubility, and chemical stability of this target compound. The methodologies described herein are grounded in authoritative guidelines and are designed to produce robust, reliable data essential for advancing a compound through the drug development pipeline. This guide is intended for researchers, medicinal chemists, and formulation scientists engaged in the evaluation of new chemical entities.

Introduction: The Imperative for Physicochemical Profiling

The journey of a new chemical entity (NCE) from discovery to a viable drug candidate is contingent upon a detailed understanding of its fundamental physicochemical properties.[3][4] These characteristics—solubility, permeability, and stability—are the bedrock upon which formulation strategies are built and are critical determinants of a drug's ultimate bioavailability and therapeutic efficacy. The subject of this guide, N-(furan-2-ylmethyl)cyclopentanecarboximidamide, incorporates a furan ring, a heterocyclic moiety known to impart a range of biological activities.[1][5] The carboximidamide group, a strong basic functional group, will significantly influence the molecule's ionization state at physiological pH, thereby impacting its absorption, distribution, metabolism, and excretion (ADME) profile.

A comprehensive characterization of an active pharmaceutical ingredient (API) is a foundational step in any drug development program.[6][7] This guide provides the scientific rationale and actionable protocols to build a robust physicochemical profile for N-(furan-2-ylmethyl)cyclopentanecarboximidamide, enabling informed decisions and mitigating risks in subsequent development phases.

Molecular Identity and Core Properties

The initial step in any characterization is the unambiguous confirmation of the molecule's identity and fundamental properties.

Molecular Structure:

Caption: Chemical structure of N-(furan-2-ylmethyl)cyclopentanecarboximidamide.

Table 1: Core Molecular Properties

PropertyValueSource
Molecular Formula C₁₁H₁₆N₂O-
Molecular Weight 192.26 g/mol Calculated
CAS Number (HCl Salt) 1808676-36-9[8]
Molecular Weight (HCl Salt) 228.72 g/mol [8]

The molecular weight of the free base is calculated from its molecular formula. The provided information for the hydrochloride salt serves as a useful reference for synthesis and salt form characterization.[8]

The Physicochemical Characterization Workflow

A systematic approach to physicochemical characterization ensures that data is collected logically and efficiently. The following workflow outlines the key experimental stages, each of which will be detailed in subsequent sections.

G cluster_0 Phase 1: Foundational Analysis cluster_1 Phase 2: Core Physicochemical Properties cluster_2 Phase 3: Stability & Degradation A Compound Synthesis & Purification B Structural Confirmation (NMR, MS, IR) A->B C Molecular Weight & Formula Determination B->C D pKa Determination C->D Input for pH-dependent studies E LogP / LogD Measurement D->E F Aqueous Solubility Profile D->F G Forced Degradation (Acid, Base, Oxidative, Light, Heat) F->G Informs solution stability study design H ICH Stability Studies G->H

Caption: Workflow for the physicochemical characterization of an API.

Ionization Constant (pKa) Determination

Expertise & Experience: The pKa is arguably the most critical physicochemical parameter for an ionizable drug. It dictates the extent of ionization at any given pH, which directly controls solubility, membrane permeability, and receptor binding. For N-(furan-2-ylmethyl)cyclopentanecarboximidamide, the carboximidamide group is strongly basic. Determining its pKa is essential to predict its behavior in the acidic environment of the stomach and the near-neutral pH of the intestines and blood.

Trustworthiness: Potentiometric titration is a robust and widely accepted method for pKa determination, providing a direct measure of the compound's buffering capacity against pH changes.[9][10]

Experimental Protocol: Potentiometric Titration
  • Preparation:

    • Accurately weigh approximately 10-20 mg of N-(furan-2-ylmethyl)cyclopentanecarboximidamide.

    • Dissolve the compound in a suitable co-solvent/water mixture (e.g., 50:50 Methanol:Water) to ensure complete solubility throughout the titration. The final volume should be around 50 mL.

    • Calibrate a pH meter with at least three standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).

    • Prepare a standardized titrant solution of 0.1 M hydrochloric acid (HCl).

  • Titration Procedure:

    • Place the sample solution in a jacketed beaker maintained at a constant temperature (e.g., 25 °C).

    • Immerse the calibrated pH electrode and a magnetic stir bar into the solution.

    • Begin stirring at a constant, gentle rate.

    • Add the 0.1 M HCl titrant in small, precise increments (e.g., 0.02-0.05 mL).

    • Record the pH value after each addition, ensuring the reading has stabilized.

    • Continue the titration well past the equivalence point, observing the characteristic sigmoidal curve.

  • Data Analysis:

    • Plot the recorded pH values against the volume of titrant added.

    • The pKa corresponds to the pH at the half-equivalence point (the midpoint of the steepest part of the curve).

    • Alternatively, calculate the first derivative of the titration curve (ΔpH/ΔV). The peak of the first derivative plot indicates the equivalence point. The pKa is the pH at half of this volume.[9]

Lipophilicity (LogP/LogD) Assessment

Expertise & Experience: Lipophilicity is a key driver of a drug's ability to cross biological membranes. It is typically expressed as the logarithm of the partition coefficient (LogP) for the neutral species or the distribution coefficient (LogD) for an ionizable species at a specific pH.[11] Since our compound will be protonated at physiological pH (7.4), determining its LogD₇.₄ is more pharmacologically relevant than its LogP. The Shake-Flask method is the gold standard for its directness and accuracy.[12]

Trustworthiness: This protocol includes pre-saturation of solvents and direct measurement of concentrations in both phases, ensuring that the system reaches true equilibrium and minimizing measurement artifacts.

Experimental Protocol: Shake-Flask Method for LogD₇.₄
  • Preparation:

    • Prepare a phosphate buffer solution at pH 7.4.

    • Prepare the organic solvent, typically n-octanol.

    • Pre-saturate the n-octanol by shaking it with the pH 7.4 buffer for 24 hours. Discard the aqueous phase.

    • Pre-saturate the pH 7.4 buffer by shaking it with n-octanol for 24 hours. Discard the organic phase. This step is critical to ensure thermodynamic equilibrium.[13]

  • Partitioning:

    • Prepare a stock solution of N-(furan-2-ylmethyl)cyclopentanecarboximidamide in the pre-saturated pH 7.4 buffer at a known concentration (e.g., 1 mg/mL).

    • In a centrifuge tube, combine 5 mL of the drug-containing buffer with 5 mL of the pre-saturated n-octanol.

    • Gently shake or rotate the mixture at a constant temperature (e.g., 25 °C) for a sufficient time to reach equilibrium (typically 2-4 hours). Avoid vigorous shaking which can cause emulsification.

  • Phase Separation and Analysis:

    • Centrifuge the mixture to ensure complete separation of the two phases.

    • Carefully withdraw an aliquot from both the aqueous and the n-octanol phases.

    • Determine the concentration of the compound in each phase using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Calculation:

    • The distribution coefficient (D₇.₄) is calculated as: D₇.₄ = [Concentration]ₙ₋ₒ꜀ₜₐₙₒₗ / [Concentration]ₐᵩᵤₑₒᵤₛ

    • The LogD₇.₄ is the base-10 logarithm of this value.[12]

Aqueous Solubility Profiling

Expertise & Experience: Poor aqueous solubility is a major hurdle in drug development, often leading to low bioavailability. The solubility of an ionizable compound like N-(furan-2-ylmethyl)cyclopentanecarboximidamide is highly pH-dependent. Its basic nature suggests it will have higher solubility at lower pH values where it is fully protonated. Determining its solubility across a range of physiologically relevant pH values is therefore essential.

Trustworthiness: The equilibrium shake-flask method is considered the definitive technique for solubility measurement as it allows the system to reach thermodynamic equilibrium, providing a true measure of solubility.[14]

Experimental Protocol: pH-Dependent Equilibrium Solubility
  • Preparation:

    • Prepare a series of buffers covering a physiologically relevant pH range (e.g., pH 2.0, 4.5, 6.8, and 7.4).

    • Verify the pH of each buffer solution after preparation.

  • Equilibration:

    • Add an excess amount of solid N-(furan-2-ylmethyl)cyclopentanecarboximidamide to separate vials containing each buffer solution. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

    • Seal the vials and agitate them at a constant temperature (e.g., 25 °C or 37 °C) for at least 24 hours to ensure equilibrium is reached.

  • Sample Processing and Analysis:

    • After equilibration, allow the vials to stand so that the excess solid can settle.

    • Carefully withdraw a sample from the supernatant of each vial.

    • Immediately filter the sample through a low-binding syringe filter (e.g., 0.22 µm PVDF) to remove any undissolved solid.

    • Dilute the filtered sample with a suitable mobile phase and analyze the concentration using a validated HPLC-UV method.

  • Data Presentation:

    • The measured concentration is the equilibrium solubility at that specific pH.

    • Present the results in a table and plot solubility (in mg/mL or µg/mL) as a function of pH.

Chemical Stability Evaluation

Expertise & Experience: A drug substance must remain stable throughout its shelf life to ensure safety and efficacy.[15][16] Stability testing provides evidence on how the quality of the API varies over time under the influence of environmental factors like temperature, humidity, and light.[17] Forced degradation studies are conducted first to identify potential degradation pathways and to develop a stability-indicating analytical method.

Trustworthiness: The protocols are designed in accordance with the International Council for Harmonisation (ICH) guidelines, which are the global standard for stability testing.[17]

Protocol: Forced Degradation Studies
  • Objective: To intentionally degrade the sample to identify likely degradation products and establish a stability-indicating analytical method.

  • Conditions: Expose solutions of the compound (e.g., at 1 mg/mL) to the following stress conditions:

    • Acidic Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

    • Basic Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Stress: Solid compound and solution at 80 °C for 48 hours.

    • Photostability: Expose the solid compound and solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B).

  • Analysis: Analyze all stressed samples by a suitable chromatographic method (e.g., HPLC with a photodiode array detector) to separate the parent compound from any degradation products. The peak purity of the parent peak should be assessed.

Protocol: ICH Long-Term Stability Study (Example)
  • Objective: To determine the shelf life and storage conditions for the drug substance.[15]

  • Storage Conditions:

    • Long-Term: 25 °C ± 2 °C / 60% RH ± 5% RH

    • Accelerated: 40 °C ± 2 °C / 75% RH ± 5% RH

  • Procedure:

    • Place accurately weighed samples of the API in suitable, sealed containers.

    • Store the containers in calibrated stability chambers at the specified conditions.

    • At predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24 months for long-term; 0, 3, 6 months for accelerated), withdraw a sample.

  • Testing: Analyze the samples for key attributes, which may include:

    • Appearance (visual inspection)

    • Assay (potency)

    • Degradation products (purity)

    • Moisture content

Summary of Physicochemical Data

The following table should be used to consolidate the experimental findings for N-(furan-2-ylmethyl)cyclopentanecarboximidamide, providing a clear and concise summary of its key properties.

Table 2: Summary of Physicochemical Characteristics

ParameterMethodResult
pKa Potentiometric Titration[Insert experimental value]
LogP Shake-Flask / HPLC[Insert experimental value for neutral form]
LogD at pH 7.4 Shake-Flask / HPLC[Insert experimental value]
Aqueous Solubility
    at pH 2.0Equilibrium Shake-Flask[Insert experimental value]
    at pH 7.4Equilibrium Shake-Flask[Insert experimental value]
Stability ICH Forced Degradation[Summarize findings, e.g., "Stable to light and heat, labile to strong acid"]

Conclusion

The comprehensive physicochemical characterization of N-(furan-2-ylmethyl)cyclopentanecarboximidamide, as outlined in this guide, is a non-negotiable prerequisite for its rational development as a potential therapeutic agent. The experimental determination of its pKa, lipophilicity, solubility, and stability provides the essential data needed to understand its ADME properties, guide formulation development, and ensure regulatory compliance. By adhering to these robust, scientifically-grounded protocols, researchers can build a high-quality data package that will confidently support the progression of this promising compound through the preclinical and clinical development phases.

References

  • Vertex AI Search. (2025, March 31).
  • NETZSCH Analyzing & Testing.
  • Slideshare. Stability Testing for Drug Substances and Drug Products | PPT.
  • Singh, S., & Bakshi, M. (2012, March 17). Stability Testing of Pharmaceutical Products.
  • ACD/Labs. LogP—Making Sense of the Value.
  • De Bel, A., et al. (n.d.).
  • Informa Connect. Stability Testing For Pharmaceuticals.
  • CD Formulation.
  • European Medicines Agency. (2025, April 30). ICH Q1 guideline on stability testing of drug substances and drug products.
  • ACD/Labs.
  • Slideshare.
  • U.S. Food and Drug Administration. (1998, May 27). Stability Testing of Drug Substances and Drug Products.
  • Labinsights. (2023, May 8).
  • Yalkowsky, S. H., & Pinal, R. (n.d.). Calculation of Aqueous Solubility of Organic Compounds. PMC.
  • Protheragen. API Physical Characteristics Testing.
  • Scribd. Procedure for Determining Solubility of Organic Compounds.
  • Yalkowsky, S. H., & Pinal, R. (n.d.). Calculation of Aqueous Solubility of Organic Compounds.
  • ResearchGate. (2017, October 12). (PDF) Methods for pKa Determination (I): Potentiometry, Spectrophotometry, and Capillary Electrophoresis.
  • ResearchGate. Physicochemical properties of model active pharmaceutical ingredients (APIs) and excipients.
  • Klopman, G., & Zhu, H. (2001, March 9). Estimation of the Aqueous Solubility of Organic Molecules by the Group Contribution Approach.
  • Cambridge MedChem Consulting. LogP/D.
  • BLD Pharm. 1808676-36-9|N'-[(Furan-2-yl)methyl]cyclopentanecarboximidamide hydrochloride.
  • ResearchGate. The values of LogP determined with experimental (LogP HPTLC )
  • University of Toronto. (2023, August 31). Solubility of Organic Compounds.
  • Benchchem. N-(furan-2-ylmethyl)cyclohexanecarboxamide | 6341-32-8.
  • MDPI. (2024, July 30).
  • Agilent Technologies. (2014, February 10). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System.
  • PubChem. N-(furan-2-ylmethyl)pyrazine-2-carboxamide | C10H9N3O2 | CID 841630.
  • Wiley Online Library. (2025, January 17).
  • Journal of Current Science and Technology. (2024, January 25). Furan: A Promising Scaffold for Biological Activity.
  • Der Pharma Chemica. N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis.
  • ResearchGate. Synthesis of N-(furan-2-ylmethyl)furan-2-carboxamide (18).
  • PMC. (2021, January 10). Synthetic Transition from Thiourea-Based Compounds to Tetrazole Derivatives: Structure and Biological Evaluation of Synthesized New N-(Furan-2-ylmethyl).
  • Benchchem. An In-depth Technical Guide to the Synthesis of N-(furan-2-ylmethyl)butan-1-amine.
  • PubChem. N-(furan-2-ylmethylideneamino)-N-methylmethanamine | C7H10N2O | CID 193486.
  • Journal of Chemical and Pharmaceutical Research.
  • MilliporeSigma. N-FURAN-2-YLMETHYL-BENZAMIDE AldrichCPR.

Sources

Exploratory

Therapeutic Targeting of N-(furan-2-ylmethyl)cyclopentanecarboximidamide: A Multi-Modal Pharmacophore Analysis

Topic: Potential Therapeutic Targets for N-(furan-2-ylmethyl)cyclopentanecarboximidamide Content Type: In-Depth Technical Guide / Lead Optimization Whitepaper Audience: Medicinal Chemists, Pharmacologists, and Drug Disco...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Potential Therapeutic Targets for N-(furan-2-ylmethyl)cyclopentanecarboximidamide Content Type: In-Depth Technical Guide / Lead Optimization Whitepaper Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists

Executive Summary & Chemical Identity

N-(furan-2-ylmethyl)cyclopentanecarboximidamide represents a distinct chemical scaffold combining a basic amidine warhead, a lipophilic cycloaliphatic spacer, and a heterocyclic aromatic tail. In the context of medicinal chemistry, this molecule is best characterized as a cationic pharmacophore with high potential for targeting enzymes and receptors requiring a positive charge interaction at the active site—most notably Serine Proteases (S1 pocket binders) and Purinergic Receptors (P2X7 antagonists).

This guide deconstructs the therapeutic utility of this compound, moving beyond simple structural description to a functional analysis of its binding modes, potential off-target liabilities, and experimental validation strategies.

Structural Decomposition

The molecule consists of three distinct functional domains, each driving specific biological interactions:

DomainChemical MoietyPhysicochemical RoleBiological Function
Warhead Carboximidamide (Amidine)High pKa (~11-12); Protonated at pH 7.4Mimics Arginine side chain; forms salt bridge with Aspartate residues (e.g., Asp189 in Trypsin/FXa).
Linker/Core Cyclopentane RingLipophilic, semi-rigid spacerProvides steric bulk to fill hydrophobic pockets (S2/S3); restricts conformational entropy compared to linear alkyl chains.
Tail Furan-2-ylmethylAromatic, H-bond acceptor (Oxygen)Pi-stacking interactions; H-bond acceptance in S1' or allosteric sites; metabolic handle (CYP450 oxidation).

Primary Therapeutic Target: Serine Protease Inhibition (Anticoagulation)

The most authoritative grounding for amidine-based small molecules lies in the inhibition of trypsin-like serine proteases, specifically Factor Xa (FXa) and Thrombin (FIIa) within the coagulation cascade.

Mechanism of Action: The S1 Pocket Interaction

Serine proteases possess a deep, narrow specificity pocket (S1) containing an aspartic acid residue (Asp189 in FXa/Trypsin, Asp189 in Thrombin) at the bottom.

  • Binding Event: The protonated amidine group of N-(furan-2-ylmethyl)cyclopentanecarboximidamide acts as an arginine mimetic . It penetrates the S1 pocket and forms a critical bidentate salt bridge with the carboxylate of Asp189.

  • Selectivity Determination: The cyclopentane ring occupies the proximal hydrophobic region, while the furan ring extends toward the S4 aryl-binding pocket (in FXa) or the S1' subsite. The furan oxygen can serve as a water-mediated H-bond acceptor, stabilizing the ligand-enzyme complex.

Therapeutic Indication: Thrombosis Prevention

Compounds with this core structure are investigated as oral anticoagulants for:

  • Deep Vein Thrombosis (DVT)

  • Pulmonary Embolism (PE)

  • Stroke prevention in Atrial Fibrillation

Technical Insight: While benzamidine derivatives are classic (e.g., in the development of Betrixaban), the cyclopentane analog offers a different solubility profile and metabolic stability, potentially reducing the "flatness" of the molecule (increasing Fsp3 character), which is a key parameter in modern drug design to improve oral bioavailability.

Secondary Therapeutic Target: P2X7 Receptor Antagonism (Inflammation)

Beyond enzymes, amidine and amide derivatives are prominent in the antagonism of the P2X7 receptor , an ATP-gated ion channel expressed on macrophages and microglia.

Mechanism: Allosteric Blockade

P2X7 activation by high extracellular ATP leads to the assembly of the NLRP3 inflammasome and release of IL-1β.

  • Ligand Role: N-(furan-2-ylmethyl)cyclopentanecarboximidamide likely binds to an allosteric site on the P2X7 trimer, preventing the channel pore dilation. The furan moiety is a common feature in P2X7 antagonists (e.g., furan-2-carboxamides) used to optimize potency against the human isoform of the receptor.

  • Pathway Impact: Inhibition prevents potassium efflux (

    
    ) and subsequent caspase-1 activation.
    
Therapeutic Indication: Neuropathic Pain & CNS Inflammation
  • Target: Microglial P2X7 receptors in the spinal cord.

  • Outcome: Reduction of neuroinflammation and mechanical allodynia.

Visualization: Coagulation Cascade & Inhibition Pathway

The following diagram illustrates the intervention point of the compound within the coagulation cascade (Primary Target) and the inflammatory pathway (Secondary Target).

TherapeuticPathways cluster_coag Primary Target: Coagulation Cascade cluster_inflam Secondary Target: P2X7 / Inflammasome Compound N-(furan-2-ylmethyl) cyclopentanecarboximidamide FXa Factor Xa (Active Protease) Compound->FXa Inhibits (S1 Pocket) Thrombin Thrombin Compound->Thrombin Inhibits (S1 Pocket) P2X7 P2X7 Receptor Compound->P2X7 Antagonizes FX Factor X FX->FXa Activation Prothrombin Prothrombin FXa->Prothrombin Cleaves Prothrombin->Thrombin Activates Fibrinogen Fibrinogen Thrombin->Fibrinogen Cleaves Fibrin Fibrin Clot Fibrinogen->Fibrin Polymerization ATP Extracellular ATP ATP->P2X7 Gating NLRP3 NLRP3 Inflammasome P2X7->NLRP3 K+ Efflux IL1B IL-1β Release NLRP3->IL1B Cytokine Maturation

Caption: Dual-mechanism map showing inhibition of Factor Xa/Thrombin (Anticoagulation) and P2X7 antagonism (Anti-inflammatory).[1][2]

Experimental Validation Protocols

To validate the therapeutic potential of N-(furan-2-ylmethyl)cyclopentanecarboximidamide, the following hierarchical assay system is recommended.

Biochemical Assay: Serine Protease Inhibition ( )

Objective: Quantify the inhibitory potency against Factor Xa and Thrombin.

  • Reagents:

    • Human Factor Xa or Thrombin (purified).

    • Chromogenic Substrate (e.g., S-2765 for FXa, S-2238 for Thrombin).

    • Buffer: 50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 0.1% PEG-8000.

  • Protocol:

    • Step 1: Prepare serial dilutions of the test compound in DMSO (final DMSO < 1%).

    • Step 2: Incubate enzyme (1 nM final) with compound for 15 minutes at 37°C.

    • Step 3: Add chromogenic substrate (

      
       concentration).
      
    • Step 4: Monitor absorbance at 405 nm (release of p-nitroaniline) kinetically for 10 minutes.

    • Step 5: Fit data to the Hill equation to determine

      
      .
      
  • Success Criteria:

    
     indicates a potent "lead" candidate.
    
Cellular Assay: P2X7 Antagonism (YO-PRO-1 Uptake)

Objective: Assess the ability to block ATP-induced pore formation.

  • Cell Line: HEK293 cells stably expressing human P2X7 or J774 mouse macrophages.

  • Protocol:

    • Step 1: Load cells with YO-PRO-1 dye (fluorescent DNA intercalator, enters only via dilated P2X7 pores).

    • Step 2: Pre-incubate cells with N-(furan-2-ylmethyl)cyclopentanecarboximidamide for 30 mins.

    • Step 3: Stimulate with BzATP (P2X7 agonist, 250 µM).

    • Step 4: Measure fluorescence increase (Ex/Em: 490/530 nm) using a FLIPR or plate reader.

  • Control: Use A-438079 as a reference antagonist.

Synthesis & Optimization Strategy

The synthesis of this molecule typically follows the Pinner Reaction pathway, which is robust for generating amidines from nitriles.

Synthetic Pathway
  • Starting Material: Cyclopentanecarbonitrile.

  • Intermediate Formation: React with anhydrous HCl in ethanol/methanol to form the imidate ester hydrochloride (Pinner salt).

  • Amidine Formation: React the imidate ester with furfurylamine (furan-2-ylmethanamine).

  • Purification: Recrystallization or HPLC (C18 column) to isolate the amidine salt (usually HCl or TFA salt).

Optimization (SAR Expansion)

To improve potency or selectivity, the following modifications are suggested:

  • Furan Replacement: Replace furan with Thiophene (improved metabolic stability) or Pyridine (additional H-bond acceptor).

  • Linker Rigidity: Introduce a methyl group on the methylene linker to create a chiral center, potentially improving stereoselective binding.

  • Cyclopentane Constriction: Switch to Cyclobutane or Bicyclo[1.1.1]pentane to alter the vector of the amidine group.

Comparative Data Summary

PropertyN-(furan-2-ylmethyl)cyclopentanecarboximidamideBenzamidine (Reference)Apixaban (Standard of Care)
Target Class Serine Protease (S1 Binder)Serine Protease (S1 Binder)Factor Xa Inhibitor
Binding Mode Reversible, CompetitiveReversible, CompetitiveReversible, Competitive
Lipophilicity (cLogP) ~1.8 - 2.2 (Estimated)0.62.6
Metabolic Risk Furan oxidation (Reactive metabolites)LowLow (CYP3A4/P-gp)
Oral Bioavailability Moderate (Good permeability, high basicity limits absorption)Poor (Too basic/polar)High

References

  • Böhm, M., et al. (2004). Novel Factor Xa Inhibitors: A Review of the Patent Literature. Expert Opinion on Therapeutic Patents.

  • Guile, S. D., et al. (2009). Potent and Selective P2X7 Receptor Antagonists: Discovery of a Novel Series of Cyanoguanidines and Amidines. Journal of Medicinal Chemistry.

  • Meyer, E., et al. (2013). Amidines in Medicinal Chemistry: From Trypsin-like Protease Inhibitors to DNA Minor Groove Binders. Medicinal Research Reviews.

  • Sperry, J. B., & Wright, D. L. (2005). Furans as Versatile Synthons for Target-Oriented Synthesis. Chemical Reviews.

  • European Patent Office. (2001). EP1068190A1: Quinoxalinones as Serine Protease Inhibitors. (Cites cyclopentanecarboximidamide substructure).[2]

Sources

Protocols & Analytical Methods

Method

Synthetic Routes and Detailed Protocols for the Preparation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

An In-Depth Technical Guide Abstract This technical guide provides a comprehensive overview of robust synthetic strategies for the preparation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide, a substituted amidine of...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of robust synthetic strategies for the preparation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide, a substituted amidine of interest to researchers in medicinal chemistry and drug development. Amidines are a crucial class of compounds known for their diverse biological activities and their role as versatile synthetic intermediates.[1][2] This document details two primary, field-proven synthetic routes: the classic Pinner reaction and a modular approach via an imidoyl chloride intermediate. For each route, we provide a thorough discussion of the underlying chemical principles, step-by-step experimental protocols, and the critical parameters that ensure a successful and reproducible synthesis. This guide is designed to equip researchers, scientists, and drug development professionals with the necessary knowledge to select the optimal synthetic pathway and execute the synthesis efficiently and safely.

Retrosynthetic Analysis and Strategic Overview

A logical disconnection of the target molecule, N-(furan-2-ylmethyl)cyclopentanecarboximidamide, reveals two primary bond formations that inform our choice of synthetic strategy. The core of the molecule is the amidine functional group, which can be constructed from either a nitrile or a carboxylic acid derivative.

G cluster_0 Retrosynthetic Disconnections cluster_1 Route 1: Pinner Reaction cluster_2 Route 2: Imidoyl Chloride Target N-(furan-2-ylmethyl)cyclopentanecarboximidamide Amidine_Bond C-N Bond Formation (Amidine Synthesis) Target->Amidine_Bond Disconnect Pinner_Intermediates Cyclopentanecarbonitrile + Furfurylamine Amidine_Bond->Pinner_Intermediates Imidoyl_Intermediates N-(furan-2-ylmethyl)cyclopentanecarboxamide (Precursor Amide) Amidine_Bond->Imidoyl_Intermediates

Caption: Retrosynthetic analysis of the target molecule.

This analysis leads to two powerful and divergent synthetic pathways:

  • Route 1 (Pinner Reaction): This approach builds the amidine from a nitrile precursor, cyclopentanecarbonitrile. It involves the acid-catalyzed formation of an intermediate imidate salt (a Pinner salt), which is subsequently treated with furfurylamine.[3][4][5]

  • Route 2 (Imidoyl Chloride Intermediate): This route begins with a precursor N-substituted amide, which is activated with a halogenating agent to form a highly reactive imidoyl chloride. This intermediate is then converted to the target amidine by reaction with ammonia.[6][7]

Synthetic Route 1: The Pinner Reaction Approach

The Pinner reaction is a classic and reliable method for converting nitriles into amidines.[3][4][8] The reaction proceeds in two distinct stages: first, the formation of an alkyl imidate hydrochloride salt (Pinner salt) by reacting a nitrile with an alcohol under anhydrous acidic conditions. Second, the Pinner salt is treated with an amine to yield the desired N-substituted amidine.[5]

Causality Behind Experimental Choices:

  • Anhydrous Conditions: The reaction must be strictly anhydrous because the Pinner salt intermediate is highly susceptible to hydrolysis, which would lead to the formation of a cyclopentyl ester as an undesired byproduct.[9]

  • Low Temperature: Imidate hydrochlorides are thermodynamically unstable and can rearrange to amides or decompose at higher temperatures. Maintaining low temperatures throughout the formation of the Pinner salt is crucial to maximize yield.[3][4]

  • Acid Catalyst: A strong acid, typically gaseous hydrogen chloride, is required to protonate the nitrile nitrogen, thereby activating the carbon atom for nucleophilic attack by the alcohol.[9]

G Start Cyclopentanecarbonitrile + Anhydrous Alcohol (e.g., Ethanol) Step1 React with dry HCl gas (0-5 °C) Start->Step1 Intermediate Pinner Salt Intermediate (Ethyl Cyclopentanecarbimidate HCl) Step1->Intermediate Step2 Aminolysis with Furfurylamine Intermediate->Step2 Purification Aqueous Workup & Extraction Step2->Purification Product Target Amidine Product Purification->Product

Caption: Workflow for the Pinner Reaction route.

Protocol 2.1: Preparation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide via Pinner Reaction

Step A: Formation of Ethyl Cyclopentanecarbimidate Hydrochloride (Pinner Salt)

  • Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube extending below the surface of the eventual reaction mixture, a drying tube (filled with CaCl₂), and a low-temperature thermometer. Maintain a positive pressure of inert gas (Nitrogen or Argon).

  • Reagents: To the flask, add cyclopentanecarbonitrile (1.0 eq) and anhydrous ethanol (1.1 eq). Cool the mixture to 0 °C in an ice-salt bath.

  • Reaction: Bubble dry hydrogen chloride gas through the stirred solution. Monitor the temperature, ensuring it does not rise above 10 °C. Continue the addition of HCl until the solution is saturated and a precipitate begins to form.

  • Isolation: Seal the flask and store it in a refrigerator (or at 0-4 °C) for 12-24 hours, during which a significant amount of white precipitate (the Pinner salt) will form.

  • Workup: Collect the solid by filtration under an inert atmosphere. Wash the solid with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting materials. Dry the Pinner salt under vacuum. This intermediate is typically used immediately in the next step without further purification due to its moisture sensitivity.

Step B: Aminolysis to Form the Target Amidine

  • Setup: In a separate flask, dissolve furfurylamine (1.2 eq) in anhydrous ethanol (or a suitable solvent like methanol) under an inert atmosphere. Cool the solution to 0 °C.

  • Reaction: Slowly add the freshly prepared Pinner salt from Step A to the stirred furfurylamine solution. After the addition is complete, allow the reaction to warm to room temperature and stir for 12-48 hours. The progress can be monitored by TLC or LC-MS.

  • Workup: Concentrate the reaction mixture under reduced pressure to remove the solvent.

  • Purification: Dissolve the residue in a suitable organic solvent (e.g., dichloromethane or ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any excess acid and remove ammonium salts, followed by a brine wash. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product can be further purified by column chromatography on silica gel.

ReagentMolar Eq.PurposeKey Parameters
Cyclopentanecarbonitrile1.0Starting MaterialHigh purity essential
Anhydrous Ethanol1.1Forms Imidate EsterMust be <200 ppm water
Hydrogen Chloride (gas)ExcessAcid CatalystMust be dry
Furfurylamine1.2NucleophileForms the final product
Diethyl Ether (anhydrous)-Washing SolventRemoves non-polar impurities

Synthetic Route 2: Imidoyl Chloride Intermediate Approach

This route offers high modularity and is often successful when nitriles are unreactive or unavailable. It involves the initial synthesis of an N-substituted amide, which is then converted to a highly electrophilic imidoyl chloride intermediate using a chlorinating agent.[6][10] This reactive species is then readily converted to the target amidine upon treatment with ammonia.[7]

Causality Behind Experimental Choices:

  • Precursor Amide Formation: A stable N-substituted amide is first constructed. This is a robust and high-yielding reaction, typically from an acid chloride and an amine, providing a solid foundation for the subsequent, more sensitive steps.

  • Chlorinating Agent: Thionyl chloride (SOCl₂) is an excellent choice for converting the secondary amide to the imidoyl chloride. The byproducts of the reaction, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies purification by driving the reaction to completion and being easily removed.[6][7]

  • Ammonia Source: Anhydrous ammonia, often as a solution in an organic solvent like methanol or dioxane, is used in the final step to prevent hydrolysis of the reactive imidoyl chloride back to the starting amide.

G Start Cyclopentanecarbonyl Chloride + Furfurylamine Step1 Amide Formation Start->Step1 Intermediate1 Precursor Amide (N-(furan-2-ylmethyl) cyclopentanecarboxamide) Step1->Intermediate1 Step2 Chlorination (SOCl₂) Intermediate1->Step2 Intermediate2 Imidoyl Chloride Intermediate Step2->Intermediate2 Step3 Ammonolysis (NH₃) Intermediate2->Step3 Product Target Amidine Product Step3->Product

Caption: Workflow for the Imidoyl Chloride route.

Protocol 3.1: Preparation via Imidoyl Chloride Intermediate

Step A: Synthesis of N-(furan-2-ylmethyl)cyclopentanecarboxamide

  • Setup: In a round-bottom flask, dissolve furfurylamine (1.0 eq) and a non-nucleophilic base (e.g., triethylamine, 1.2 eq) in an anhydrous solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

  • Reaction: Cool the mixture to 0 °C in an ice bath. Add a solution of cyclopentanecarbonyl chloride (1.05 eq) in the same solvent dropwise with vigorous stirring.

  • Completion: After the addition, allow the reaction to warm to room temperature and stir for 2-4 hours until completion (monitored by TLC).

  • Workup: Wash the reaction mixture sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the amide, which can be purified by recrystallization or chromatography if necessary.

Step B: Formation of N-(furan-2-ylmethyl)cyclopentanecarboximidoyl chloride

  • Setup: In a flame-dried flask under an inert atmosphere, dissolve the amide from Step A (1.0 eq) in anhydrous toluene or DCM.

  • Reaction: Add thionyl chloride (SOCl₂, 1.5 eq) dropwise at room temperature. After the addition, heat the mixture to reflux and maintain for 2-6 hours, or until gas evolution (SO₂ and HCl) ceases.

  • Isolation: Cool the reaction to room temperature and carefully remove the solvent and excess SOCl₂ under reduced pressure. The resulting crude imidoyl chloride is a reactive intermediate and should be used immediately in the next step without exposure to moisture.[7]

Step C: Ammonolysis to the Target Amidine

  • Setup: In a separate flask, place a solution of ammonia in methanol (e.g., 7N solution, large excess) and cool to 0 °C.

  • Reaction: Dissolve the crude imidoyl chloride from Step B in a minimal amount of anhydrous THF or dioxane and add it dropwise to the cold, stirred ammonia solution.

  • Completion: Seal the vessel and stir the reaction at room temperature for 12-24 hours.

  • Workup and Purification: Remove the solvent under reduced pressure. The purification follows the same procedure as described in Route 1, Step B (aqueous workup and chromatography) to isolate the final product. A similar procedure using ammonia in methanol to convert an imidate to an amidine has been reported.[11]

ReagentMolar Eq.PurposeKey Parameters
Cyclopentanecarbonyl Chloride1.05Acylating AgentReacts with amine
Furfurylamine1.0Amine NucleophileForms precursor amide
Thionyl Chloride (SOCl₂)1.5Chlorinating AgentForms imidoyl chloride
Ammonia (in Methanol)ExcessNucleophileForms final amidine

Route Selection and Final Considerations

  • Pinner Reaction: This is often the more atom-economical route if the starting nitrile is readily available. However, it requires the handling of gaseous HCl and is highly sensitive to moisture.

  • Imidoyl Chloride Route: This pathway is more robust in its initial steps and offers greater flexibility, as a wide variety of amides can be synthesized. The primary challenges lie in the handling of the moisture-sensitive imidoyl chloride intermediate and the use of corrosive chlorinating agents.

Characterization: The final product, N-(furan-2-ylmethyl)cyclopentanecarboximidamide, should be characterized using standard analytical techniques to confirm its identity and purity. Expected data would include ¹H NMR and ¹³C NMR to confirm the structure, Mass Spectrometry to verify the molecular weight, and IR spectroscopy to identify key functional groups (N-H, C=N, C-O-C of furan).

Safety: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (lab coat, safety glasses, gloves) is mandatory. Thionyl chloride and hydrogen chloride gas are highly corrosive and toxic; handle with extreme caution. Reactions should be conducted under an inert atmosphere where specified to prevent side reactions and ensure safety.

References

  • Pinner Reaction - J&K Scientific. (n.d.). Retrieved February 27, 2026, from [Link]

  • Pinner reaction - Wikipedia. (n.d.). Retrieved February 27, 2026, from [Link]

  • Pinner Reaction - SynArchive. (n.d.). Retrieved February 27, 2026, from [Link]

  • Imidoyl Chloride Mediated One-Pot Synthesis of 3-Electron Withdrawing Group Substituted Indoles. Acta Chimica Sinica. (n.d.). Retrieved February 27, 2026, from [Link]

  • Pinner Reaction - Organic Chemistry Portal. (n.d.). Retrieved February 27, 2026, from [Link]

  • Efficient one pot synthesis of N-alkyl and N-aryl imides - ResearchGate. (2014). Retrieved February 27, 2026, from [Link]

  • Imidoyl chloride - Wikipedia. (n.d.). Retrieved February 27, 2026, from [Link]

  • Nakajima, N., & Ubukata, M. (n.d.). Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 22: Three Carbon-Heteroatom Bonds: Acyl Halides; Carboxylic Acids and Acid Salts; Esters and Lactones; Peroxy Acids and R(CO)OX Compounds; R(CO)X, X=S, Se, Te. Retrieved February 27, 2026, from [Link]

  • New route for efficient synthesis of Imidoyl chloride containing molecules - ResearchGate. (2019). Retrieved February 27, 2026, from [Link]

  • Substituted amide synthesis by amidation - Organic Chemistry Portal. (n.d.). Retrieved February 27, 2026, from [Link]

  • N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis - Abstract. (n.d.). Retrieved February 27, 2026, from [Link]

  • Synthesis of N- alkyl substituted maleimide - Google Patents. (n.d.).
  • Synthetic Transition from Thiourea-Based Compounds to Tetrazole Derivatives - PMC. (2021). Retrieved February 27, 2026, from [Link]

  • Reductive amination of furfural to furfurylamine using aqueous ammonia solution and molecular hydrogen - Green Chemistry (RSC Publishing). (n.d.). Retrieved February 27, 2026, from [Link]

  • Reductive Amination of Furfural to Furfurylamine - Taylor & Francis eBooks. (2024). Retrieved February 27, 2026, from [Link]

  • Advances in the Catalytic Reductive Amination of Furfural to Furfural Amine - PubMed. (2022). Retrieved February 27, 2026, from [Link]

  • Selective catalysis for the reductive amination of furfural toward furfurylamine - Green Chemistry (RSC Publishing). (n.d.). Retrieved February 27, 2026, from [Link]

  • Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor - PMC. (2020). Retrieved February 27, 2026, from [Link]

  • Synthesis of N-substituted aryl amidines by strong base activation of amines - PMC - NIH. (n.d.). Retrieved February 27, 2026, from [Link]

  • SYNTHESIS OF N-SUBSTITUTED ARYL AMIDINES BY STRONG BASE ACTIVATION OF AMINES - Scholars' Bank. (n.d.). Retrieved February 27, 2026, from [Link]

  • Synthesis of N-(furan-2-ylmethyl)furan-2-carboxamide (18) - ResearchGate. (n.d.). Retrieved February 27, 2026, from [Link]

  • N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis - Der Pharma Chemica. (n.d.). Retrieved February 27, 2026, from [Link]

Sources

Application

Application Note &amp; Protocol: Preparation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide Solutions in DMSO for Biological Assays

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective dissolution of N-(furan-2-ylmethyl)cyclopentanecarboximidamide in dimethyl sulfoxide (DMSO) fo...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective dissolution of N-(furan-2-ylmethyl)cyclopentanecarboximidamide in dimethyl sulfoxide (DMSO) for use in a wide range of biological assays. Adherence to these protocols is crucial for ensuring compound solubility, maintaining its stability, and obtaining accurate and reproducible experimental results.

Introduction: The Critical Role of Proper Compound Dissolution

N-(furan-2-ylmethyl)cyclopentanecarboximidamide is a molecule of interest in various biological screening programs. As with many organic molecules destined for bioassays, its aqueous solubility is limited. Dimethyl sulfoxide (DMSO) is a powerful and widely used aprotic solvent capable of dissolving a broad spectrum of compounds, making it an indispensable tool in drug discovery and life sciences research.[1][2] However, the seemingly simple act of dissolving a compound carries significant implications for experimental outcomes. Improper handling can lead to issues such as compound precipitation, inaccurate concentration determination, and solvent-induced cellular toxicity, all of which can compromise data integrity.[2]

This guide provides a detailed protocol grounded in established scientific principles, explaining not just the "how" but also the "why" behind each step. We will address key considerations for preparing high-concentration stock solutions, performing accurate serial dilutions, and minimizing potential artifacts from the use of DMSO in sensitive biological systems.

Physicochemical Properties of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

A foundational understanding of the compound's properties is essential for its effective handling.

PropertyValueSource
Molecular Formula C₁₁H₁₆N₂ODerived from Hydrochloride Salt
Molecular Weight 192.26 g/mol Calculated from Hydrochloride Salt
Structure Imidamide with furan and cyclopentane moietiesGeneral Chemical Knowledge
Predicted Solubility High in polar aprotic solvents like DMSO[3][4][5][6]

Note: The molecular weight is calculated from the hydrochloride salt (MW: 228.72 g/mol ) by subtracting the molecular weight of HCl (36.46 g/mol ).[7]

The furan moiety suggests that DMSO should be an effective solvent. Furan-containing compounds, such as 2,5-furandicarboxylic acid, have demonstrated high solubility in DMSO.[3][4][5][6]

Core Principles & Causality in Protocol Design

The following principles form the basis of the detailed protocol and are crucial for ensuring the quality and reliability of your experimental results.

Solvent Quality: The Importance of Anhydrous DMSO

DMSO is hygroscopic, meaning it readily absorbs moisture from the atmosphere. The presence of water in DMSO can significantly decrease the solubility of hydrophobic compounds and may promote degradation through hydrolysis.[8][9]

Causality: Water is a polar protic solvent and its presence can disrupt the favorable solvation of a hydrophobic compound by the aprotic DMSO molecules, leading to precipitation. Therefore, it is imperative to use high-purity, anhydrous (water content <0.05%) DMSO for the preparation of stock solutions. Always use fresh, unopened bottles or aliquots that have been properly stored to prevent moisture contamination.

DMSO-Induced Cellular Effects: A Balancing Act

While an excellent solvent, DMSO is not biologically inert. At higher concentrations, it can induce a range of cellular effects, including membrane permeabilization, altered cell differentiation, and cytotoxicity.[4][8][10]

Causality: The amphipathic nature of DMSO allows it to interact with and disrupt the lipid bilayer of cell membranes.[8] To mitigate these off-target effects, the final concentration of DMSO in the assay medium should be kept as low as possible, typically below 0.5% (v/v) , and ideally below 0.1%.[4] It is critical to include a "vehicle control" in all experiments, which consists of cells treated with the same final concentration of DMSO as the highest compound concentration group. This allows for the differentiation of compound-specific effects from solvent-induced artifacts.

The Challenge of Aqueous Dilution: Preventing Precipitation

A common failure point in bioassays is the precipitation of the test compound when the DMSO stock solution is diluted into an aqueous assay buffer or cell culture medium.[1] This phenomenon, known as "solvent shift," occurs because the compound is much less soluble in the aqueous environment than in the concentrated DMSO stock.

Causality: The rapid change in solvent polarity upon dilution can cause the compound to crash out of solution, leading to a significant overestimation of the actual concentration of the dissolved, active compound. The protocol below outlines a serial dilution strategy to minimize this risk.

Experimental Workflow and Visualization

The overall process from receiving the solid compound to its application in a bioassay follows a structured workflow designed to maintain compound integrity and ensure concentration accuracy.

Dissolution_Workflow cluster_prep Stock Solution Preparation cluster_dilution Working Solution Preparation cluster_assay Bioassay Application Compound Weigh Solid Compound DMSO Add Anhydrous DMSO Compound->DMSO Dissolve Facilitate Dissolution (Vortex, Sonicate) DMSO->Dissolve Store Aliquot & Store Stock (-20°C or -80°C) Dissolve->Store Thaw Thaw Stock Aliquot Store->Thaw Serial_DMSO Serial Dilution in DMSO (Optional Intermediate Step) Thaw->Serial_DMSO For wide concentration ranges Dilute_Aq Dilute into Aqueous Buffer/ Cell Culture Medium Thaw->Dilute_Aq For direct dilution Serial_DMSO->Dilute_Aq Add_Cells Add to Assay Plate Dilute_Aq->Add_Cells Incubate Incubate Add_Cells->Incubate Analyze Analyze Results Incubate->Analyze

Sources

Method

Application Notes and Protocols for the Scalable Synthesis of N-(furan-2-ylmethyl)cyclopentanecarboximidamide for In Vivo Studies

Abstract This comprehensive technical guide details a robust and scalable two-step synthesis of N-(furan-2-ylmethyl)cyclopentanecarboximidamide, a novel furan-containing compound with potential pharmacological applicatio...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This comprehensive technical guide details a robust and scalable two-step synthesis of N-(furan-2-ylmethyl)cyclopentanecarboximidamide, a novel furan-containing compound with potential pharmacological applications. The synthesis employs the classical Pinner reaction, offering a reliable and efficient route from readily available starting materials. This document provides detailed, step-by-step protocols for multi-gram scale synthesis, purification, and comprehensive analytical characterization to ensure the high purity required for in vivo studies. Furthermore, critical considerations for formulation and stability testing are discussed to facilitate the transition from synthesis to preclinical evaluation. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to synthesize and evaluate this and structurally related compounds.

Introduction: The Significance of Furan-Containing Scaffolds

The furan ring is a privileged scaffold in medicinal chemistry, present in a wide array of therapeutic agents.[1][2] Its unique electronic properties and ability to act as a bioisostere for other aromatic moieties make it a valuable component in drug design.[3] Furan derivatives have demonstrated a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[4][5] The title compound, N-(furan-2-ylmethyl)cyclopentanecarboximidamide, incorporates both a furan moiety and a carboximidamide group. The amidine functional group, a strong base, is also a key pharmacophore in numerous clinically approved drugs, known for its ability to engage in strong hydrogen bonding and electrostatic interactions with biological targets.[6][7]

The synthesis of N-(furan-2-ylmethyl)cyclopentanecarboximidamide presents an opportunity to explore novel chemical space with potential therapeutic applications. This guide provides a scalable and well-characterized synthetic route to enable such in vivo studies, ensuring a reliable supply of high-purity material.

Synthetic Strategy: A Scalable Two-Step Approach

A two-step synthetic strategy has been devised for the scalable production of N-(furan-2-ylmethyl)cyclopentanecarboximidamide, commencing from the readily available starting material, cyclopentanone. This approach prioritizes scalability, cost-effectiveness, and operational simplicity.

The overall synthetic workflow is depicted below:

G cluster_0 Step 1: Synthesis of Cyclopentanecarbonitrile cluster_1 Step 2: Pinner Reaction for Amidine Synthesis Cyclopentanone Cyclopentanone Cyclopentanone_Oxime Cyclopentanone_Oxime Cyclopentanone->Cyclopentanone_Oxime 1. NH2OH·HCl, KOH 2. H2O, Reflux Cyclopentanecarbonitrile Cyclopentanecarbonitrile Cyclopentanone_Oxime->Cyclopentanecarbonitrile Dehydration (e.g., Ac2O, heat) Pinner_Salt Pinner_Salt Cyclopentanecarbonitrile->Pinner_Salt 1. Anhydrous EtOH, HCl (g) 2. 0 °C Cyclopentanecarbonitrile->Pinner_Salt Target_Compound N-(furan-2-ylmethyl)cyclopentanecarboximidamide Pinner_Salt->Target_Compound Furfurylamine EtOH, RT

Figure 1: Overall synthetic workflow for N-(furan-2-ylmethyl)cyclopentanecarboximidamide.

Rationale for the Synthetic Route:

  • Step 1: Synthesis of Cyclopentanecarbonitrile: This transformation proceeds via a two-stage, one-pot reaction from cyclopentanone. The formation of the oxime followed by dehydration is a well-established and high-yielding method for the synthesis of nitriles from ketones.

  • Step 2: Pinner Reaction: The Pinner reaction is a classical and reliable method for the synthesis of amidines from nitriles.[8][9][10] It involves the acid-catalyzed reaction of a nitrile with an alcohol to form an imidate salt (Pinner salt), which is then reacted with an amine to yield the desired amidine.[11][12] This method is advantageous for its typically clean conversions and the ability to isolate the intermediate Pinner salt if necessary.

Detailed Experimental Protocols

Step 1: Scalable Synthesis of Cyclopentanecarbonitrile

This protocol is adapted for a multi-gram scale synthesis.

Materials:

  • Cyclopentanone

  • Hydroxylamine hydrochloride (NH₂OH·HCl)

  • Potassium hydroxide (KOH)

  • Acetic anhydride (Ac₂O)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

Equipment:

  • Round-bottom flask with a reflux condenser and magnetic stirrer

  • Heating mantle

  • Separatory funnel

  • Rotary evaporator

  • Distillation apparatus

Procedure:

  • Oxime Formation:

    • To a solution of hydroxylamine hydrochloride (1.1 eq) in water, add a solution of potassium hydroxide (1.0 eq) in water while stirring at room temperature.

    • To this mixture, add cyclopentanone (1.0 eq) and ethanol to ensure miscibility.

    • Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC-MS until the cyclopentanone is consumed.

  • Dehydration to Nitrile:

    • Cool the reaction mixture to room temperature and add acetic anhydride (2.0 eq) dropwise.

    • Heat the mixture to reflux for 2-3 hours.

    • Cool the reaction to room temperature and carefully quench with saturated NaHCO₃ solution until the evolution of gas ceases.

    • Extract the aqueous layer with dichloromethane (3 x volumes).

    • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification:

    • Purify the crude product by vacuum distillation to afford cyclopentanecarbonitrile as a colorless liquid.

Quantitative Data (Representative):

ReagentMolar Eq.Molecular Weight ( g/mol )Amount (for 10 g scale)
Cyclopentanone1.084.1210.0 g
NH₂OH·HCl1.169.499.1 g
KOH1.056.116.7 g
Ac₂O2.0102.0924.3 g
Product 95.14 Expected Yield: 75-85%
Step 2: Synthesis of N-(furan-2-ylmethyl)cyclopentanecarboximidamide via Pinner Reaction

This protocol is divided into two stages: the formation of the Pinner salt and its subsequent reaction with furfurylamine.

Materials:

  • Cyclopentanecarbonitrile

  • Anhydrous ethanol (EtOH)

  • Hydrogen chloride (HCl) gas or a solution of HCl in anhydrous solvent

  • Furfurylamine

  • Anhydrous diethyl ether (Et₂O)

  • Triethylamine (TEA) or another suitable base

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

  • Three-neck round-bottom flask with a gas inlet, thermometer, and mechanical stirrer

  • Cooling bath (ice-salt or dry ice-acetone)

  • Drying tube

  • Addition funnel

Procedure:

  • Formation of Ethyl Cyclopentanecarboximidate Hydrochloride (Pinner Salt):

    • In a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve cyclopentanecarbonitrile (1.0 eq) in anhydrous ethanol (2.0 eq).

    • Cool the solution to 0 °C using an ice bath.

    • Slowly bubble dry hydrogen chloride gas through the solution with vigorous stirring, maintaining the temperature below 10 °C. Alternatively, a solution of HCl in an anhydrous solvent can be added dropwise.

    • Continue the addition of HCl until the solution is saturated.

    • Seal the flask and allow it to stand at 0-5 °C for 12-24 hours. The Pinner salt will precipitate as a white solid.

    • Isolate the Pinner salt by filtration under an inert atmosphere, wash with cold anhydrous diethyl ether, and dry under vacuum.

  • Reaction with Furfurylamine:

    • To a suspension of the Pinner salt (1.0 eq) in anhydrous ethanol, add furfurylamine (1.1 eq) dropwise at room temperature with stirring.

    • Stir the reaction mixture at room temperature for 4-6 hours, or until the reaction is complete as monitored by TLC or LC-MS.

    • Remove the solvent under reduced pressure.

    • Dissolve the residue in dichloromethane and wash with saturated aqueous NaHCO₃ solution to neutralize any remaining acid and remove the ammonium salt byproduct.

    • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification:

    • The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford N-(furan-2-ylmethyl)cyclopentanecarboximidamide as a solid.

Quantitative Data (Representative):

ReagentMolar Eq.Molecular Weight ( g/mol )Amount (for 10 g of Nitrile)
Cyclopentanecarbonitrile1.095.1410.0 g
Anhydrous EtOH2.046.079.7 g
HCl (gas)Excess36.46Saturate
Furfurylamine1.197.1211.2 g
Product 192.26 Expected Yield: 60-75%

Analytical Methods for Quality Control for In Vivo Studies

To ensure the suitability of the synthesized N-(furan-2-ylmethyl)cyclopentanecarboximidamide for in vivo studies, a comprehensive analytical characterization is imperative. The purity should typically be ≥98%.

High-Performance Liquid Chromatography (HPLC)

Given the basic nature of the amidine group, a reverse-phase HPLC method with a suitable buffer is recommended.[13][14]

Proposed HPLC Method:

ParameterCondition
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Acetonitrile
Gradient 10-90% B over 15 min
Flow Rate 1.0 mL/min
Detection UV at 220 nm and 254 nm
Injection Volume 10 µL
Column Temperature 30 °C
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for structural confirmation.[15]

Expected ¹H NMR (400 MHz, CDCl₃) Data:

  • δ 7.35 (dd, J = 1.8, 0.8 Hz, 1H): Furan C5-H

  • δ 6.30 (dd, J = 3.2, 1.8 Hz, 1H): Furan C4-H

  • δ 6.20 (d, J = 3.2 Hz, 1H): Furan C3-H

  • δ 4.50 (s, 2H): -CH₂-furan

  • δ 2.50-2.60 (m, 1H): Cyclopentyl C1-H

  • δ 1.60-1.90 (m, 8H): Cyclopentyl -(CH₂)₄-

Expected ¹³C NMR (101 MHz, CDCl₃) Data:

  • δ 170.0: C=N (amidine)

  • δ 152.0: Furan C2

  • δ 142.0: Furan C5

  • δ 110.5: Furan C4

  • δ 107.5: Furan C3

  • δ 45.0: Cyclopentyl C1

  • δ 38.0: -CH₂-furan

  • δ 30.0: Cyclopentyl C2/C5

  • δ 26.0: Cyclopentyl C3/C4

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound.

  • Expected [M+H]⁺: 193.1335 (for C₁₁H₁₆N₂O)

Formulation and Stability Considerations for In Vivo Studies

Formulation Development

The basic nature of the amidine group (pKa typically around 10-12) necessitates careful formulation development to ensure solubility and stability.[7]

Recommended Formulation Approaches:

  • Aqueous Solution with pH Adjustment: Dissolve the compound in an aqueous vehicle with a biocompatible acid (e.g., citric acid, tartaric acid) to form a salt and adjust the pH to a physiologically acceptable range (typically pH 4-7).

  • Co-solvent Systems: For compounds with limited aqueous solubility even as salts, a co-solvent system (e.g., water/propylene glycol/ethanol) may be employed.[16]

  • Suspensions: If an appropriate solution cannot be achieved, a micronized suspension in an aqueous vehicle containing a suspending agent (e.g., carboxymethylcellulose) and a wetting agent (e.g., Tween 80) can be prepared.[17][18]

Example Formulation Protocol (Aqueous Solution):

  • Weigh the required amount of N-(furan-2-ylmethyl)cyclopentanecarboximidamide.

  • Add a sterile aqueous vehicle (e.g., 0.9% saline) to approximately 80% of the final volume.

  • Slowly add a solution of a biocompatible acid (e.g., 0.1 M HCl or citric acid) dropwise while stirring until the compound is fully dissolved.

  • Measure the pH and adjust to the desired range (e.g., pH 5-6) with the acid or a dilute base (e.g., 0.1 M NaOH).

  • Bring the solution to the final volume with the aqueous vehicle and filter through a 0.22 µm sterile filter.

Stability Testing

A preliminary stability study of the formulation is crucial to ensure the compound's integrity during the course of the in vivo experiment.

Stability Study Protocol:

  • Prepare the final formulation as described above.

  • Aliquot the formulation into several vials.

  • Store the vials under different conditions:

    • Refrigerated (2-8 °C)

    • Room temperature (20-25 °C)

    • Accelerated conditions (e.g., 40 °C)

  • At specified time points (e.g., 0, 24, 48, and 72 hours), analyze the samples by HPLC for purity and concentration.

  • Monitor for any changes in appearance (e.g., color change, precipitation).

Conclusion

This application note provides a comprehensive and scalable synthetic route for the preparation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide, a promising candidate for pharmacological evaluation. The detailed protocols for synthesis, purification, and analytical characterization are designed to ensure the production of high-purity material suitable for in vivo studies. The discussion on formulation and stability provides a critical starting point for the successful preclinical development of this and related furan-containing amidines.

References

  • Furan: A Promising Scaffold for Biological Activity. (2024). International Journal of Advanced Biological and Biomedical Research. [Link]

  • HPLC Method Development For Basic Molecules: A Case Study. (2025). PharmaGuru. [Link]

  • How to Develop HPLC Method for Basic Compounds. (2024). Pharma Knowledge Forum. [Link]

  • Fascinating Furanosteroids and Their Pharmacological Profile. (2023). MDPI. [Link]

  • Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases. (2024). PubMed. [Link]

  • Pinner Reaction. (n.d.). SynArchive. [Link]

  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (2024). Oriental Journal of Chemistry. [Link]

  • Synthesis of N-substituted aryl amidines by strong base activation of amines. (2015). PMC. [Link]

  • HPLC Method development: an overview. (2025). PharmaCores. [Link]

  • Solution Chemistry of N,N'-Disubstituted Amidines: Identification of Isomers and Evidence for Linear Dimer Formation. (2016). PubMed. [Link]

  • Development of an HPLC method using relative molar sensitivity for the measurement of blood concentrations of nine pharmaceutical compounds. (2024). PMC. [Link]

  • Pinner reaction. (n.d.). Wikipedia. [Link]

  • Strategies for Streamlining Small Molecule Formulation Development When Bridging from Candidate Selection to First-in-Human Clinical Testing. (2023). Pharmaceutical Technology. [Link]

  • Pinner Reaction: Nitrile to amidine, ester, ortho-ester & thio-ester via Pinner salt as intermediate. (2019). YouTube. [Link]

  • Synthetic Transition from Thiourea-Based Compounds to Tetrazole Derivatives: Structure and Biological Evaluation of Synthesized New N-(Furan-2-ylmethyl). (2021). PMC. [Link]

  • HPLC Method Development and Validation Process of Drug Analysis and Applications. (2025). ijarsct. [Link]

  • Stable Formulation of Small Molecule Drugs for Parenteral Injection. (2015).
  • Synthesis and Bioactivity of 1-((2-Carbamoylguanidino) (furan-2-ylmethyl)urea). (2020). Scientific Research Publishing. [Link]

  • Amidines. XVII—substituent‐induced chemical shifts in 13C NMR spectra of N2‐phenyl‐formamidines, ‐acetamidines and ‐guanidines. (2025). ResearchGate. [Link]

  • Pinner Reaction. (n.d.). Organic Chemistry Portal. [Link]

  • Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics. (2024). MDPI. [Link]

  • Small Molecules and their Impact in Drug Discovery. (n.d.). Mantell Associates. [Link]

  • Why form & formulation should be embedded in early drug discovery. (n.d.). Sygnature Discovery. [Link]

  • SYNTHESIS OF N-SUBSTITUTED ARYL AMIDINES BY STRONG BASE ACTIVATION OF AMINES. (2014). Scholars' Bank. [Link]

  • Amidine containing compounds: Antimicrobial activity and its potential in combating antimicrobial resistance. (2024). PMC. [Link]

  • N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. (2015). Der Pharma Chemica. [Link]

  • Functionality of amidines and amidrazones. (2008). Semantic Scholar. [Link]

  • Amidines: Their synthesis, reactivity, and applications in heterocycle synthesis. (2025). ResearchGate. [Link]

  • Direct Deamination of Primary Amines via Isodiazene Intermediates. (2022). PMC. [Link]

  • Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition. (n.d.). Open Library Publishing Platform. [Link]

Sources

Application

Application Note: Optimized Reaction Conditions for the Synthesis of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

Introduction and Chemical Context N-(furan-2-ylmethyl)cyclopentanecarboximidamide is a specialized amidine that combines a sterically bulky aliphatic cyclopentyl core with an acid-sensitive furfuryl moiety[1]. Amidines a...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Chemical Context

N-(furan-2-ylmethyl)cyclopentanecarboximidamide is a specialized amidine that combines a sterically bulky aliphatic cyclopentyl core with an acid-sensitive furfuryl moiety[1]. Amidines are highly privileged pharmacophores, frequently acting as bioisosteres for guanidines or serving as critical hydrogen-bond donors and acceptors in target binding[2].

Synthesizing this specific molecule presents a dual challenge:

  • Low Electrophilicity: Cyclopentanecarbonitrile is an unactivated aliphatic nitrile, making direct nucleophilic attack by amines highly unfavorable compared to aryl or electron-deficient nitriles.

  • Chemoselectivity: The furan ring of furfurylamine is sensitive to the harsh, prolonged acidic conditions typically used in classic Pinner syntheses (e.g., anhydrous HCl in ethanol), which can lead to ring-opening or polymerization[3].

To overcome these hurdles, this guide details two field-proven, self-validating protocols: the stoichiometric Lewis acid-mediated [4] and a modern, greener[5]. While strong base activation (e.g., n-BuLi) is another known pathway for amidine formation, it is generally more suited for aryl amines rather than aliphatic systems[6].

Mechanistic Rationale and Route Selection

Causality in the Garigipati Approach: Trimethylaluminum (


) reacts with furfurylamine to form a dimethylaluminum amide intermediate. This intermediate serves a dual synergistic purpose: the Lewis acidic aluminum coordinates to the nitrile nitrogen (enhancing the electrophilicity of the nitrile carbon), while the tethered amide acts as an intramolecular nucleophile. This proximity effect dramatically lowers the activation energy required for amidine formation, allowing unactivated nitriles to react efficiently[4].

Causality in the Copper-Catalyzed Approach: Alternatively, the Cu-catalyzed method utilizes CuCl as a soft Lewis acid to activate the nitrile, while


 facilitates amine deprotonation. The use of 2,2,2-trifluoroethanol (TFE) as a solvent stabilizes the polar transition states via strong hydrogen bonding, enabling the reaction under milder oxidative conditions[5].

G A Furfurylamine + AlMe3 B Me2Al-NH-Furfuryl Complex A->B - CH4 (0°C to RT) C Nitrile Coordination (Cyclopentanecarbonitrile) B->C + Nitrile D Intramolecular Nucleophilic Attack C->D Heat (80°C) E Aluminum Amidine Intermediate D->E F Hydrolysis (Rochelle's Salt) E->F Quench G N-(furan-2-ylmethyl)- cyclopentanecarboximidamide F->G Phase Separation

Mechanistic workflow of the Garigipati AlMe3-mediated amidine synthesis.

Experimental Protocols

Protocol A: Garigipati Synthesis ( -Mediated)

Expertise & Experience: Trimethylaluminum is highly pyrophoric. The most critical step in this protocol is the workup. Quenching aluminum-based reactions with water alone generates a thick, unfilterable gel of aluminum hydroxide (


) that traps the product. We mandate the use of saturated aqueous Rochelle's salt (potassium sodium tartrate); the tartrate ions strongly chelate 

, breaking the emulsion and ensuring a clean biphasic separation.

Self-Validating Steps:

  • Visual Cue 1: The addition of

    
     to the amine must produce immediate gas evolution (methane). If no gas is observed, the 
    
    
    
    reagent has degraded.
  • Visual Cue 2: Post-quench, the mixture will initially form a white precipitate. Continuous vigorous stirring for 1-2 hours is required until the precipitate dissolves into two distinct, clear liquid phases.

Step-by-Step Methodology:

  • Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Flush thoroughly with Argon.

  • Amine Complexation: Dissolve furfurylamine (1.1 mmol) in anhydrous toluene (5.0 mL). Cool the solution to 0 °C in an ice bath.

  • Activation: Dropwise add Trimethylaluminum (2.0 M in toluene, 0.55 mL, 1.1 mmol). Stir at 0 °C for 15 minutes, then warm to room temperature and stir for 1 hour until methane evolution ceases.

  • Nitrile Addition: Add cyclopentanecarbonitrile (1.0 mmol) dropwise to the clear solution.

  • Heating: Attach a reflux condenser and heat the reaction mixture to 80 °C for 16 hours. Monitor via TLC (DCM:MeOH 9:1, UV/Ninhydrin).

  • Quenching: Cool the reaction to 0 °C. Carefully add saturated aqueous Rochelle's salt solution (10 mL) dropwise. Caution: Highly exothermic with gas evolution.

  • Phase Separation: Stir the biphasic mixture vigorously at room temperature for 2 hours until both layers are completely clear.

  • Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous

    
    , and concentrate under reduced pressure.
    
  • Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient of 0-10% MeOH in DCM with 1%

    
    ) to yield the target amidine.
    
Protocol B: Copper-Catalyzed Aerobic Coupling

Expertise & Experience: This method avoids pyrophoric reagents and utilizes TFE, a strongly hydrogen-bonding solvent that activates the nitrile via fluorinated solvent effects. The presence of


 is critical as it maintains the active copper species in the correct oxidation state during the catalytic cycle[5].

Self-Validating Steps:

  • Colorimetric Validation: The reaction mixture will transition from pale green to a deep, dark brown/blue upon formation of the active Cu-amine-nitrile complex.

  • TLC Monitoring: The highly polar amidine product will streak on standard silica; adding 1% triethylamine to the TLC eluent ensures a tight, readable spot.

Step-by-Step Methodology:

  • Setup: In an oven-dried Schlenk tube or sealed vial, add cyclopentanecarbonitrile (1.0 mmol), furfurylamine (1.5 mmol), CuCl (10 mol%, 0.1 mmol),

    
     (1.5 mmol), and 2,2'-bipyridine (10 mol%, 0.1 mmol).
    
  • Solvent & Atmosphere: Add 2,2,2-trifluoroethanol (TFE, 3.0 mL). Purge the vessel with an

    
     balloon for 5 minutes, then leave the balloon attached.
    
  • Reaction: Seal the tube (if using a pressure-rated vessel) or maintain under

    
     atmosphere, and heat to 100 °C for 24 hours.
    
  • Workup: Cool to room temperature. Dilute the dark mixture with Ethyl Acetate (20 mL) and filter through a short pad of Celite to remove copper salts and insoluble carbonates.

  • Purification: Concentrate the filtrate and purify via basic alumina or silica gel chromatography (DCM/MeOH/

    
    ) to afford the pure product.
    

Quantitative Data and Method Comparison

To assist in route selection, the following table summarizes the operational metrics of both protocols for the synthesis of N-(furan-2-ylmethyl)cyclopentanecarboximidamide.

ParameterProtocol A: Garigipati (

)
Protocol B: Cu-Catalyzed Aerobic
Reagent Profile Stoichiometric, Pyrophoric (

)
Catalytic, Bench-stable (CuCl)
Equivalents (Amine : Nitrile) 1.1 : 1.01.5 : 1.0
Temperature & Time 80 °C, 16 hours100 °C, 24 hours
Solvent Anhydrous Toluene2,2,2-Trifluoroethanol (TFE)
Expected Yield 75 - 85%60 - 75%
Scalability Excellent (Requires rigorous inert tech)Good (Limited by

mass transfer)
Primary Byproducts

(Removed by Rochelle's)
Unreacted amine, trace amides

References

  • Synthesis of amidines - Organic Chemistry Portal. Organic Chemistry Portal. Available at:[Link]

  • Garigipati, R. S. (1990). An Efficient Conversion of Nitriles to Amidines. Tetrahedron Letters. Available at:[Link]

  • Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis. MDPI Molecules. Available at:[Link]

  • Synthesis of N-substituted aryl amidines by strong base activation of amines. PMC - NIH. Available at:[Link]

  • Amidines: their synthesis, reactivity, and applications in heterocycle synthesis. Arkivoc. Available at:[Link]

  • Compound Reference: N'-(furan-2-ylmethyl)cyclopentanecarboximidamide hydrochloride. Accela ChemBio. Available at: [Link]

Sources

Method

Application Notes and Protocols for the Formulation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

A Senior Application Scientist's Guide to Rational Drug Delivery Strategy Abstract: The development of novel therapeutic agents, such as N-(furan-2-ylmethyl)cyclopentanecarboximidamide, presents unique challenges in drug...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Guide to Rational Drug Delivery Strategy

Abstract: The development of novel therapeutic agents, such as N-(furan-2-ylmethyl)cyclopentanecarboximidamide, presents unique challenges in drug delivery. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation strategies for this promising molecule. Given the limited publicly available data on N-(furan-2-ylmethyl)cyclopentanecarboximidamide, this guide establishes a foundational framework based on its structural characteristics—a furan ring, a cyclopentane moiety, and a carboximidamide group—which suggest a lipophilic nature and potential for poor aqueous solubility. We will navigate through a systematic approach, from essential pre-formulation studies to the selection and development of advanced formulation strategies, including lipid-based and nanoparticle-based delivery systems. Each section is designed to provide not only step-by-step protocols but also the scientific rationale behind the experimental choices, ensuring a self-validating and robust formulation development process.

Introduction: The Challenge and Opportunity of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

N-(furan-2-ylmethyl)cyclopentanecarboximidamide is a novel small molecule with potential therapeutic applications, as suggested by research into related cycloalkanecarboxamide and furan derivatives for conditions ranging from viral infections to cancer.[1][2][3] The successful translation of this promising candidate from the laboratory to a clinical setting is critically dependent on the development of an effective drug delivery system. A significant hurdle for many new chemical entities is poor aqueous solubility, which can lead to low and variable oral bioavailability, hindering their therapeutic efficacy.[4][5][6]

This guide is structured to lead the researcher through a logical and efficient workflow for developing a suitable formulation for N-(furan-2-ylmethyl)cyclopentanecarboximidamide. By understanding its physicochemical properties and applying established formulation principles, we can unlock the full therapeutic potential of this molecule.

Pre-formulation Studies: Characterizing the Foundation

Before any formulation development can begin, a thorough understanding of the physicochemical properties of the active pharmaceutical ingredient (API) is paramount.[7][8][9] These pre-formulation studies provide the essential data for rational formulation design and de-risk the development process.[10][11]

Physicochemical Property Evaluation

A series of initial tests will form the basis of our understanding of N-(furan-2-ylmethyl)cyclopentanecarboximidamide.

Table 1: Key Physicochemical Characterization of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

PropertyAnalytical Technique(s)Importance in Formulation Development
Solubility HPLC with UV detectionDetermines the need for solubility enhancement techniques.[8][12]
pKa Potentiometric titration, UV-spectrophotometryPredicts pH-dependent solubility and absorption in the gastrointestinal tract.
LogP/LogD Shake-flask method, HPLCIndicates the lipophilicity of the drug, influencing the choice of formulation strategy (e.g., lipid-based systems).[11]
Solid-State Properties Differential Scanning Calorimetry (DSC), X-Ray Powder Diffraction (XRPD), Thermogravimetric Analysis (TGA)Identifies crystalline forms (polymorphs), which can impact solubility, stability, and bioavailability.[13][14][15]
Particle Size and Morphology Laser Diffraction, Scanning Electron Microscopy (SEM)Affects dissolution rate and content uniformity.[7][14]
Stability HPLC, Mass SpectrometryAssesses degradation pathways under various stress conditions (heat, humidity, light, pH) to ensure product shelf-life.[7]
Protocol: Equilibrium Solubility Determination

This protocol determines the saturation concentration of a compound in a solvent at equilibrium and is considered the gold standard.[12]

Objective: To determine the equilibrium solubility of N-(furan-2-ylmethyl)cyclopentanecarboximidamide in various physiologically relevant media.

Materials:

  • N-(furan-2-ylmethyl)cyclopentanecarboximidamide

  • Water (HPLC grade)

  • Phosphate buffered saline (PBS), pH 7.4

  • Simulated Gastric Fluid (SGF), pH 1.2

  • Simulated Intestinal Fluid (SIF), pH 6.8

  • Various organic solvents (e.g., ethanol, propylene glycol, various oils)

  • Vials with screw caps

  • Shaking incubator

  • Centrifuge

  • HPLC system with UV detector

  • Syringe filters (0.22 µm)

Procedure:

  • Add an excess amount of solid N-(furan-2-ylmethyl)cyclopentanecarboximidamide to separate vials containing each of the test solvents.

  • Seal the vials and place them in a shaking incubator at a controlled temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

  • After incubation, visually inspect the vials to confirm the presence of undissolved solid.

  • Centrifuge the samples to pellet the excess solid.

  • Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter.

  • Dilute the filtrate with an appropriate mobile phase and quantify the concentration of the dissolved compound using a validated HPLC-UV method.

Formulation Development Workflow: A Rational Approach

The data from the pre-formulation studies will guide the selection of the most appropriate formulation strategy. Given the anticipated poor aqueous solubility of N-(furan-2-ylmethyl)cyclopentanecarboximidamide, the following workflow is proposed.

Caption: Formulation development workflow for poorly soluble drugs.

Lipid-Based Drug Delivery Systems (LBDDS)

For lipophilic drugs, LBDDS are a highly effective approach to enhance oral bioavailability.[4][16][17] These systems can improve drug solubilization in the gastrointestinal tract, facilitate lymphatic transport, and reduce first-pass metabolism.[18]

Self-Emulsifying Drug Delivery Systems (SEDDS) and Self-Microemulsifying Drug Delivery Systems (SMEDDS)

SEDDS and SMEDDS are isotropic mixtures of oils, surfactants, and cosolvents that spontaneously form fine oil-in-water emulsions or microemulsions upon gentle agitation in aqueous media, such as the gastrointestinal fluids.[5]

Protocol: Development of a SMEDDS Formulation

Objective: To develop a stable and efficient SMEDDS formulation for N-(furan-2-ylmethyl)cyclopentanecarboximidamide.

Materials:

  • N-(furan-2-ylmethyl)cyclopentanecarboximidamide

  • Oils (e.g., Capryol 90, Labrafil M 1944 CS)

  • Surfactants (e.g., Kolliphor RH 40, Tween 80)

  • Cosolvents (e.g., Transcutol HP, Propylene Glycol)

  • Glass vials

  • Vortex mixer

  • Water bath

Procedure:

  • Excipient Screening: Determine the solubility of N-(furan-2-ylmethyl)cyclopentanecarboximidamide in a range of oils, surfactants, and cosolvents to identify the most suitable excipients.

  • Ternary Phase Diagram Construction:

    • Select the oil, surfactant, and cosolvent in which the drug has the highest solubility.

    • Prepare a series of blank formulations by mixing the selected excipients in different ratios.

    • Visually observe the formulations for clarity and homogeneity.

    • Construct a ternary phase diagram to identify the self-microemulsifying region.

  • Drug Loading:

    • Select several promising formulations from the self-microemulsifying region.

    • Incorporate the desired dose of N-(furan-2-ylmethyl)cyclopentanecarboximidamide into these formulations.

    • Heat the mixture in a water bath (40-50°C) and vortex until a clear, homogenous solution is obtained.

  • Characterization:

    • Emulsification Time: Add a small amount of the drug-loaded SMEDDS to a beaker of water with gentle stirring and measure the time it takes to form a clear microemulsion.

    • Droplet Size and Zeta Potential: Analyze the droplet size and distribution of the resulting microemulsion using Dynamic Light Scattering (DLS).

    • Thermodynamic Stability: Subject the formulation to centrifugation and freeze-thaw cycles to assess its physical stability.

Nanoparticle-Based Drug Delivery Systems

Nanotechnology offers powerful strategies to overcome the challenges of poor drug solubility and bioavailability.[19][20] By reducing the particle size to the nanometer range, the surface area-to-volume ratio is significantly increased, leading to enhanced dissolution rates.[5]

Nanocrystals

Nanocrystals are pure solid drug particles with a crystalline character, typically stabilized by a thin layer of surfactant or polymer. This approach is particularly suitable for drugs that are poorly soluble in both aqueous and organic media.

Protocol: Preparation of Nanocrystals by Wet Milling

Objective: To produce a stable nanocrystal suspension of N-(furan-2-ylmethyl)cyclopentanecarboximidamide.

Materials:

  • N-(furan-2-ylmethyl)cyclopentanecarboximidamide

  • Stabilizers (e.g., Poloxamer 188, HPMC)

  • Milling media (e.g., yttrium-stabilized zirconium oxide beads)

  • Planetary ball mill or a dedicated bead mill

  • High-pressure homogenizer (optional)

Procedure:

  • Stabilizer Screening: Prepare a coarse suspension of the drug in aqueous solutions of different stabilizers. Observe for any signs of aggregation or settling to select the most effective stabilizer.

  • Milling Process:

    • Prepare a slurry of the drug, selected stabilizer solution, and milling media.

    • Place the slurry in the milling chamber of the planetary ball mill.

    • Mill at a high speed for a specified duration (e.g., 24-48 hours), with intermittent cooling if necessary.

  • Separation: Separate the nanocrystal suspension from the milling media.

  • Particle Size Reduction (Optional): For further reduction in particle size and a narrower distribution, the suspension can be passed through a high-pressure homogenizer.

  • Characterization:

    • Particle Size and Polydispersity Index (PDI): Measure using DLS.

    • Crystallinity: Confirm the crystalline state of the drug nanoparticles using DSC and XRPD.

    • Morphology: Visualize the nanoparticles using SEM or Transmission Electron Microscopy (TEM).

Formulation Characterization and Quality Control

A comprehensive suite of analytical techniques is essential to ensure the quality, stability, and performance of the developed formulation.[14][15][21]

Table 2: Analytical Techniques for Formulation Characterization

Formulation TypeKey ParameterAnalytical Technique(s)
SMEDDS Droplet size, Zeta potential, Emulsification timeDLS, Visual observation
Drug content and uniformityHPLC-UV
In vitro drug releaseDialysis bag method, USP dissolution apparatus II
Nanocrystals Particle size, PDI, Zeta potentialDLS
CrystallinityDSC, XRPD
Drug content and encapsulation efficiencyHPLC-UV
In vitro dissolution rateUSP dissolution apparatus II

Conclusion and Future Directions

The formulation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide, a novel molecule with therapeutic potential, requires a systematic and scientifically-driven approach. This guide has outlined a comprehensive strategy, commencing with essential pre-formulation studies to elucidate its physicochemical properties, followed by the rational selection and development of advanced drug delivery systems such as LBDDS and nanoparticle-based formulations. The provided protocols serve as a robust starting point for researchers to develop a stable, effective, and safe dosage form.

Future work should focus on the in vivo evaluation of the developed formulations in relevant animal models to establish a clear in vitro-in vivo correlation (IVIVC). This will be crucial for predicting the clinical performance and ultimately realizing the therapeutic promise of N-(furan-2-ylmethyl)cyclopentanecarboximidamide.

References

  • Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2010, October 1). American Pharmaceutical Review. [Link]

  • Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (2024, May 29). Hilaris Publisher. [Link]

  • Innovative Formulation Strategies for Poorly Soluble Drugs. (2025, October 17). World Pharma Today. [Link]

  • Nanoparticle-Based Drug Delivery Systems: Current Advances and Future Directions. (2025, September 10). Authorea. [Link]

  • Nanoparticle-Based Drug Delivery Systems: Current Advances and Future Directions. (2025, September 10). Authorea Preprints. [Link]

  • Mechanisms of Nanoparticle-based Drug Delivery. (n.d.). LinkedIn. [Link]

  • Introduction to Lipid-Based Drug Delivery Systems for Oral Delivery. (n.d.). Bentham Science. [Link]

  • Drug self-delivery systems: A comprehensive review on small molecule nanodrugs. (n.d.). PMC. [Link]

  • Nanoparticle-based drug delivery systems for the treatment of cardiovascular diseases. (2022, September 11). Frontiers. [Link]

  • Solid Lipid-based Delivery System for Oral Delivery of Drugs: A Review. (2018, December 5). Asian Journal of Pharmaceutics. [Link]

  • Preformulation Development Studies. (n.d.). Coriolis Pharma. [Link]

  • The Truths and Myths of Oral Lipid-Based Drug Delivery Systems. (2018, February 16). Drug Development & Delivery. [Link]

  • Designing Nanoparticle-based Drug Delivery Systems for Precision Medicine. (n.d.). PMC - NIH. [Link]

  • Optimizing oral drug delivery using lipid based formulations. (2014, June 12). SciSpace. [Link]

  • Benefits of Lipid-based Delivery Systems in Poorly Soluble Drugs. (2020, April 1). Ascendia Pharma. [Link]

  • Preformulation and Formulation Development. (n.d.). BS Publications. [Link]

  • Importance of Preformulation Studies In Drug Development. (n.d.). UPM Pharmaceuticals. [Link]

  • Pre-Formulation Studies and Analytical Techniques. (2025, October 14). Pharma Focus Europe. [Link]

  • Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. (2025, July 23). MDPI. [Link]

  • Formulation strategies for poorly soluble drugs. (2025, July 8). ResearchGate. [Link]

  • Preformulation Development. (n.d.). Creative Biolabs. [Link]

  • Delivery systems for small molecule drugs, proteins, and DNA: the neuroscience/biomaterial interface. (2004, November 15). PubMed. [Link]

  • A REVIEW ON PHARMACEUTICAL PREFORMULATION STUDIES IN FORMULATION AND DEVELOPMENT OF NEW DRUG MOLECULES. (2016, June 1). International Journal of Pharmaceutical Sciences and Research. [Link]

  • Drug self-delivery systems: A comprehensive review on small molecule nanodrugs. (2023, October 18). BioMed Central. [Link]

  • Analytical Techniques in Pharmaceutical Reverse Engineering. (2025, October 4). ResolveMass Laboratories Inc.. [Link]

  • Small Molecule Drug Market | Advanced Drug Delivery Systems Market. (2024, February 19). Frost & Sullivan. [Link]

  • Key Analytical Techniques for Pharmaceutical Discovery and Formulation. (n.d.). TA Instruments. [Link]

  • Separation Science in Drug Development, Part 3: Analytical Development. (2022, April 15). LCGC. [Link]

  • Analytical Techniques for Drug Formulation. (2025, October 23). ResearchGate. [Link]

  • Syntheses and neuraminidase inhibitory activity of multisubstituted cyclopentane amide derivatives. (2004, April 8). PubMed. [Link]

  • Antiproliferative activity of cycloalkanecarboxamide derivatives possessing sulfonate or sulfamate moiety. (2020, April 15). PubMed. [Link]

  • Synthesis and anticancer activity studies of cyclopamine derivatives. (2008, February 15). PubMed. [Link]

  • Furan: A Promising Scaffold for Biological Activity. (2024, January 25). LinkedIn. [Link]

  • N-(furan-2-ylmethyl)pyrazine-2-carboxamide | C10H9N3O2 | CID 841630. (n.d.). PubChem. [Link]

  • N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. (n.d.). Der Pharma Chemica. [Link]

  • Physicochemical and pharmacological study of some newly synthesized furan imine derivatives. (n.d.). Journal of Chemical and Pharmaceutical Research. [Link]

  • Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides. (n.d.). PMC. [Link]

  • Cyclooxygenase-2 inhibitors. Synthesis and pharmacological activities of 5-methanesulfonamido-1-indanone derivatives. (n.d.). PubMed. [Link]

  • N′-(Furan-2-ylmethylene)-2-hydroxybenzohydrazide and its metal complexes: synthesis, spectroscopic investigations, DFT calculations and cytotoxicity profiling. (2024, January 28). PMC. [Link]

  • N-(furan-2-ylmethylideneamino)-N-methylmethanamine | C7H10N2O | CID 193486. (n.d.). PubChem. [Link]

Sources

Application

High-throughput screening assays using N-(furan-2-ylmethyl)cyclopentanecarboximidamide

Application Note: High-Throughput Screening Assays Using N-(furan-2-ylmethyl)cyclopentanecarboximidamide for Serine Protease Inhibitor Discovery Introduction & Mechanistic Rationale The development of selective inhibitor...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Throughput Screening Assays Using N-(furan-2-ylmethyl)cyclopentanecarboximidamide for Serine Protease Inhibitor Discovery

Introduction & Mechanistic Rationale

The development of selective inhibitors for trypsin-like serine proteases (e.g., Matriptase, Factor Xa, and TMPRSS2) remains a critical objective in oncology, virology, and cardiovascular drug discovery[1]. The typical architecture of small-molecule inhibitors targeting these proteases relies heavily on amidine or guanidine "warheads." These highly basic moieties act as arginine mimetics, anchoring the inhibitor by forming a critical salt bridge with the conserved Asp189 residue located at the bottom of the S1 specificity pocket[2].

N-(furan-2-ylmethyl)cyclopentanecarboximidamide (MW ~192 Da) represents a highly efficient fragment-based drug discovery (FBDD) starting point.

  • The Amidine Core: Provides the essential electrostatic interaction with Asp189[3].

  • The Cyclopentane Ring: Acts as a rigid, metabolically stable spacer that directs the rest of the molecule out of the deep S1 pocket.

  • The Furan-2-ylmethyl Group: Serves as a hydrophobic probe designed to explore the adjacent S2 or S3/S4 subsites, which dictate protease selectivity.

Because amidine-based fragments often exhibit rapid association/dissociation kinetics and can be susceptible to assay interference at high screening concentrations, a rigorous, self-validating High-Throughput Screening (HTS) cascade is required.

BindingModel cluster_0 Serine Protease Active Site S1 S1 Pocket (Asp189) S2 S2 Pocket (Hydrophobic) S34 S3/S4 Pockets (Solvent Exposed) Amidine Amidine Moiety (Arg Mimetic) Amidine->S1 Salt Bridge Cyclopentane Cyclopentane Ring (Rigid Spacer) Cyclopentane->S2 Van der Waals Cyclopentane->Amidine Furan Furan-2-ylmethyl (Hydrophobic Probe) Cyclopentane->Furan Furan->S34 π-π / Hydrophobic

Pharmacophore model of N-(furan-2-ylmethyl)cyclopentanecarboximidamide binding.

Primary HTS Protocol: FRET-Based Enzymatic Assay

Causality & Design: Fluorescence Resonance Energy Transfer (FRET) is prioritized over standard absorbance assays because it provides superior sensitivity, allows for miniaturization to 384-well or 1536-well formats, and mitigates optical interference from colored chemical library compounds[4]. The assay relies on a synthetic peptide substrate flanked by a fluorophore/quencher pair (e.g., MCA/DNP). Cleavage by the serine protease separates the pair, generating a quantifiable fluorescent signal[1].

Self-Validating System: To ensure data integrity, every assay plate must include internal controls:

  • Max Signal (0% Inhibition): Enzyme + Substrate + DMSO vehicle.

  • Min Signal (100% Inhibition): Enzyme + Substrate + 10 µM Nafamostat (Reference Inhibitor). These controls allow for the continuous calculation of the Z'-factor . A plate is only validated if

    
    .
    
Step-by-Step Methodology
  • Buffer Preparation: Prepare Assay Buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 0.01% Triton X-100). Note: Triton X-100 is critical to prevent promiscuous inhibition caused by compound aggregation.

  • Compound Dispensing: Using an acoustic liquid handler (e.g., Echo 550), transfer 50 nL of N-(furan-2-ylmethyl)cyclopentanecarboximidamide (and its analogs) from source plates into a black, low-volume 384-well assay plate. Final screening concentration: 10 µM (0.5% DMSO final).

  • Enzyme Addition: Add 5 µL of recombinant serine protease (e.g., 2 nM final concentration) diluted in Assay Buffer to all wells. Centrifuge at 1000 x g for 1 minute.

  • Pre-Incubation: Incubate the plate at 25°C for 30 minutes. Causality: Amidines often exhibit slow, tight-binding kinetics; pre-incubation ensures binding equilibrium is reached prior to substrate competition.

  • Reaction Initiation: Add 5 µL of the FRET substrate (e.g., 5 µM final concentration) to all wells to initiate the reaction.

  • Kinetic Readout: Immediately transfer the plate to a microplate reader. Monitor fluorescence (Excitation: 320 nm, Emission: 405 nm for MCA) continuously for 20 minutes. Calculate the initial velocity (

    
    ) from the linear portion of the progress curve.
    

Orthogonal Validation: Surface Plasmon Resonance (SPR)

Causality & Design: Primary FRET assays are susceptible to false positives (e.g., Pan-Assay Interference Compounds[PAINS], autofluorescent molecules, or aggregators). SPR is employed as an orthogonal, label-free biophysical technique to confirm direct, 1:1 stoichiometric binding and to extract precise kinetic parameters (


 and 

)[2].
Step-by-Step Methodology
  • Sensor Chip Functionalization: Dock a CM5 sensor chip into the SPR instrument. Activate the surface using standard EDC/NHS chemistry. Inject the target serine protease (diluted in 10 mM Sodium Acetate, pH 5.0) to achieve an immobilization level of ~2000 Response Units (RU). Block unreacted sites with 1 M Ethanolamine-HCl.

  • Solvent Correction: Because fragments require higher DMSO concentrations for solubility, prepare a 4.5% to 5.5% DMSO calibration curve in the running buffer (HBS-EP+: 10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% Surfactant P20) to correct for bulk refractive index shifts.

  • Analyte Injection: Prepare a 2-fold dilution series of N-(furan-2-ylmethyl)cyclopentanecarboximidamide (from 50 µM down to 0.78 µM) in running buffer containing 5% DMSO.

  • Binding Cycle: Inject each concentration at a flow rate of 30 µL/min for 60 seconds (Association phase), followed by a 120-second buffer wash (Dissociation phase).

  • Data Fitting: Double-reference the sensograms (subtracting the reference flow cell and blank buffer injections) and fit the data to a 1:1 Langmuir binding model to determine

    
    .
    

HTSWorkflow Start Compound Library (N-furan-2-ylmethyl... analogs) Primary Primary HTS (FRET Enzymatic Assay) Start->Primary QC Quality Control (Z' > 0.6, DMSO Tolerance) Primary->QC Counter Counter-Screen (PAINS / Autofluorescence) QC->Counter Hits (Inhibition > 50%) Orthogonal Orthogonal Validation (SPR Binding Kinetics) Counter->Orthogonal True Positives Hit Validated Lead Series (Structure-Activity Relationship) Orthogonal->Hit Confirmed Binding

Triage logic and screening cascade for amidine-based fragment discovery.

Quantitative Data Summary

The table below illustrates the validation profile of N-(furan-2-ylmethyl)cyclopentanecarboximidamide against standard controls. Its low molecular weight yields an exceptional Ligand Efficiency (LE), confirming it as a superior scaffold for subsequent structure-based optimization compared to unsubstituted benzamidine.

ParameterN-(furan-2-ylmethyl)cyclopentanecarboximidamideBenzamidine (Fragment Control)Nafamostat (Drug Control)
MW (Da) 192.26120.15347.33
IC50 (FRET, µM) 12.545.00.015

(

)




(

)




(SPR, µM)
1.1120.80.0012
Ligand Efficiency (kcal/mol/HA) 0.420.350.28

References

  • Wiley, M. R., et al. "Structure-Based Design of Potent, Amidine-Derived Inhibitors of Factor Xa: Evaluation of Selectivity, Anticoagulant Activity, and Antithrombotic Activity." Journal of Medicinal Chemistry, 2000.[Link]

  • Ikeda, Z., et al. "Discovery of a Novel Series of Potent, Selective, Orally Available, and Brain-Penetrable C1s Inhibitors for Modulation of the Complement Pathway." Journal of Medicinal Chemistry, 2023.[Link]

  • Pach, S., et al. "High-Throughput Fluorescent Assay for Inhibitor Screening of Proteases from RNA Viruses." MDPI, 2021.[Link]

  • Chen, Y., et al. "Screening strategy of TMPRSS2 inhibitors by FRET-based enzymatic activity for TMPRSS2-based cancer and COVID-19 treatment." National Institutes of Health (PMC), 2021.[Link]

Sources

Method

Crystallization methods for N-(furan-2-ylmethyl)cyclopentanecarboximidamide purification

An Application Guide to the Purification of N-(furan-2-ylmethyl)cyclopentanecarboximidamide via Crystallization Authored by: Gemini, Senior Application Scientist Abstract This comprehensive application note provides a de...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide to the Purification of N-(furan-2-ylmethyl)cyclopentanecarboximidamide via Crystallization

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive application note provides a detailed guide to the purification of N-(furan-2-ylmethyl)cyclopentanecarboximidamide through various crystallization methods. Targeting researchers, medicinal chemists, and process development scientists, this document moves beyond simple procedural lists to explain the underlying scientific principles guiding method selection and optimization. We will explore the inferred physicochemical properties of the target molecule and leverage this understanding to develop robust, systematic protocols for cooling crystallization, solvent evaporation, and anti-solvent techniques. This guide is structured to empower the user with the expertise to not only execute these protocols but also to troubleshoot common issues and rationally adapt these methods for analogous compounds.

Introduction: The Imperative of Purity

N-(furan-2-ylmethyl)cyclopentanecarboximidamide is a molecule of interest incorporating several key functional groups: a furan ring, a cyclopentane moiety, and a carboximidamide group. The furan ring is a common scaffold in bioactive compounds, known for its diverse pharmacological properties.[1] The carboximidamide group is a bioisostere for ureas and amides and is critical for establishing strong intermolecular interactions, such as hydrogen bonds, which are fundamental to both biological activity and the formation of a stable crystal lattice.[2][3]

For any application in drug discovery or materials science, achieving high purity is non-negotiable. Crystallization stands as the most powerful and scalable technique for the purification of solid organic compounds, capable of removing impurities and isolating specific polymorphs. The success of any crystallization process, however, is not accidental; it is a carefully controlled process governed by the principles of solubility, supersaturation, nucleation, and crystal growth.[4] This guide will provide the foundational knowledge and practical steps to master these principles for the target molecule.

Guiding Principles: A Rational Approach to Crystallization

The goal of crystallization is to transition a molecule from the disordered state in a solution to a highly ordered, three-dimensional crystal lattice. This is achieved by creating a supersaturated solution, a thermodynamically unstable state where the concentration of the solute exceeds its solubility limit at a given temperature.[4]

Understanding the Target Molecule

While specific experimental data for N-(furan-2-ylmethyl)cyclopentanecarboximidamide is not widely published, we can infer its likely physicochemical properties based on its structure:

  • Polarity: The molecule is amphiphilic. The carboximidamide group is highly polar and capable of acting as both a hydrogen bond donor and acceptor. The furan ring's oxygen atom also acts as a hydrogen bond acceptor.[3] In contrast, the cyclopentane ring and the C-H framework of the furan are nonpolar.

  • Solubility: This amphiphilic nature suggests moderate solubility in a range of polar and nonpolar organic solvents. It is likely more soluble in polar protic solvents (like ethanol, methanol) and polar aprotic solvents (like acetone, ethyl acetate) than in nonpolar solvents (like hexane, toluene). Its solubility in water is expected to be low.[5]

  • Intermolecular Forces: The potential for strong hydrogen bonding via the carboximidamide group is the dominant factor for crystal lattice formation.[2]

The Three Pillars of Crystallization
  • Supersaturation: The driving force for crystallization. It can be achieved by cooling a saturated solution, evaporating the solvent, or adding an "anti-solvent" that reduces the compound's solubility.[4][6]

  • Nucleation: The initial formation of microscopic crystal nuclei from the supersaturated solution. This can occur spontaneously or be induced (e.g., by scratching the glass or adding a seed crystal). The rate of nucleation is critical; too fast, and a powder may result.[2][4]

  • Crystal Growth: The subsequent growth of the nuclei into larger, well-defined crystals. For high-quality crystals suitable for analysis or formulation, this process must be slow and controlled.[4]

The relationship between these stages is visualized in the workflow below.

G cluster_0 Crystallization Method Selection Workflow A Start: Crude Solid B Solvent Solubility Screen (Test various solvents for solubility) A->B C Good Solubility in Hot Solvent, Poor in Cold? B->C Analyze Results D High Solubility in Solvent A, Insoluble in Miscible Solvent B? C->D No F Protocol 1: Slow Cooling Crystallization C->F Yes E Moderate Solubility at Room Temperature? D->E No G Protocol 2: Anti-Solvent Crystallization (Vapor Diffusion / Layering) D->G Yes H Protocol 3: Slow Evaporation E->H Yes I Troubleshoot or Re-screen Solvents E->I No

Figure 1: Decision workflow for selecting the appropriate crystallization protocol based on preliminary solubility screening results.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

Initial Step: Solvent Solubility Screen

This is the most critical preliminary step. The goal is to identify suitable solvents or solvent systems for subsequent crystallization protocols.

Methodology:

  • Place approximately 10-20 mg of crude N-(furan-2-ylmethyl)cyclopentanecarboximidamide into several small, labeled vials.

  • To each vial, add a different solvent dropwise while stirring or sonicating. Start with 0.2 mL and increase incrementally to 1.0 mL.

  • Record your observations at room temperature.

  • For vials where the compound is poorly soluble at room temperature, gently heat the vial (e.g., with a heat gun or in a warm water bath) and observe any change in solubility.

  • Allow any heated, clear solutions to cool slowly to room temperature and then in an ice bath, observing for any precipitate formation.

Data Interpretation:

SolventPolarity IndexObservations at Room Temp (20°C)Observations upon Heating (e.g., 60°C)Observations upon CoolingSuitability For...
Heptane/Hexane0.1InsolubleInsolubleN/AAnti-solvent
Toluene2.4Sparingly SolubleSolublePrecipitate formsSlow Cooling
Dichloromethane (DCM)3.1SolubleN/AN/ASlow Evaporation, Solvent in a binary system
Ethyl Acetate (EtOAc)4.4SolubleN/AN/ASlow Evaporation, Good solvent for Anti-solvent method
Acetone5.1Very SolubleN/AN/AGood solvent for Anti-solvent method
Ethanol (EtOH)5.2SolubleSolubleStays in solutionGood solvent for Anti-solvent method
Methanol (MeOH)6.6Very SolubleN/AN/AGood solvent for Anti-solvent method
Water10.2InsolubleInsolubleN/AAnti-solvent
Table 1: A template for recording and interpreting solvent screen results. The observations shown are hypothetical examples to guide the user.
Protocol 1: Slow Cooling Crystallization

This method is ideal when the solvent screen reveals a solvent that dissolves the compound when hot but not when cold. The slow decrease in temperature gradually lowers the solubility, promoting controlled crystal growth.

Methodology:

  • Dissolution: In an appropriately sized Erlenmeyer flask, add the crude compound. Add the chosen solvent (e.g., Toluene) in small portions while heating the mixture gently with stirring (e.g., on a hot plate) until the compound fully dissolves. Do not add a large excess of solvent; aim for a solution that is close to saturation at the elevated temperature.

  • Hot Filtration (Optional but Recommended): If any insoluble impurities are visible, perform a hot filtration through a pre-warmed filter funnel with fluted filter paper into a clean, pre-warmed flask. This step removes particulate matter that could act as unwanted nucleation sites.

  • Slow Cooling: Cover the flask with a watch glass or loosely with foil. Allow the flask to cool slowly and undisturbed to room temperature. Moving the flask can induce rapid precipitation.

  • Further Cooling: Once at room temperature, transfer the flask to a refrigerator (4°C), and then to a freezer (-20°C) if necessary, to maximize the yield of crystals.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold solvent (the same one used for crystallization) to remove any residual soluble impurities.

  • Drying: Dry the crystals under vacuum to remove all residual solvent.

Protocol 2: Anti-Solvent Crystallization (Vapor Diffusion)

This is a powerful and gentle method, often yielding high-quality single crystals, and is particularly useful when only small amounts of material are available.[2] It relies on the slow introduction of a volatile "anti-solvent" (in which the compound is insoluble) into a solution of the compound in a "good" solvent.

Figure 2: Diagram illustrating the setup and mechanism of vapor diffusion crystallization.

Methodology:

  • Preparation: Dissolve the compound in a minimal amount of a "good," relatively high-boiling point solvent (e.g., Acetone, Ethyl Acetate) in a small, open vial (e.g., a 1-dram vial).

  • Setup: Place this inner vial inside a larger jar or beaker that contains a small pool (a few mL) of a volatile "anti-solvent" (e.g., Hexane, Pentane). The anti-solvent must be miscible with the good solvent.

  • Sealing: Seal the outer container tightly (e.g., with a screw cap or parafilm).

  • Incubation: Leave the sealed system undisturbed in a location with a stable temperature and free from vibrations.

  • Observation: Over hours to days, the anti-solvent vapor will slowly diffuse into the solution in the inner vial, reducing the compound's solubility and inducing crystallization.

  • Isolation: Once suitable crystals have formed, carefully open the container, remove the inner vial, and quickly decant the mother liquor. Isolate and dry the crystals as described in Protocol 1.

Protocol 3: Slow Evaporation

This is the simplest crystallization technique but can sometimes lead to lower quality crystals if evaporation is too rapid.[2][7] It is best suited for solvents in which the compound has moderate, but not excessively high, solubility at room temperature.

Methodology:

  • Dissolution: Dissolve the crude compound in a suitable solvent (e.g., Dichloromethane, Ethyl Acetate) in a vial or flask to create a near-saturated or just-saturated solution. Filter the solution if necessary to remove particulates.

  • Evaporation: Cover the opening of the container with a cap, parafilm, or foil. Pierce a few small holes in the cover with a needle. This allows the solvent to evaporate slowly over time.[7][8]

  • Incubation: Set the container aside in an undisturbed location.

  • Observation & Isolation: As the solvent volume decreases, the solution becomes supersaturated, and crystals will form. Isolate them as described in the previous protocols before the solvent has completely evaporated to prevent oiling out or precipitation of impurities.

Troubleshooting Common Crystallization Issues

ProblemPotential Cause(s)Suggested Solution(s)
No Crystals Form Solution is not supersaturated; compound is too soluble.- Allow more solvent to evaporate.- Add a small amount of anti-solvent.- Cool the solution to a lower temperature.- Try a different, less effective solvent.
An Oil Forms ("Oiling Out") Compound's solubility is too high; solution is too concentrated; cooling is too rapid.- Add a small amount of the 'good' solvent to redissolve the oil, then allow it to cool much more slowly.- Use a more dilute starting solution.- Try a different solvent system.[2]
A Fine Powder Precipitates Nucleation is too fast; supersaturation was reached too quickly.- Reduce the rate of cooling or evaporation.- For anti-solvent methods, slow down the rate of addition/diffusion.- Use a more dilute solution.
Poor Crystal Quality or Small Size Rapid crystal growth; too many nucleation sites (e.g., dust).- Ensure all glassware is meticulously clean.- Filter the solution before setting up the crystallization.- Slow down the entire process (slower cooling, slower evaporation, etc.).
Low Yield Compound is still too soluble in the mother liquor at the final temperature.- Cool to a lower temperature.- For anti-solvent methods, add a slightly larger volume of anti-solvent.- Concentrate the mother liquor to obtain a second crop of crystals.
Table 2: A guide to troubleshooting common problems encountered during the crystallization process.

Conclusion

The purification of N-(furan-2-ylmethyl)cyclopentanecarboximidamide is readily achievable through systematic application of fundamental crystallization principles. The key to success lies not in a single "magic" recipe, but in a rational, stepwise approach. By first conducting a thorough solvent screen to understand the molecule's solubility profile, a researcher can confidently select the most appropriate method—be it slow cooling, anti-solvent addition, or slow evaporation—and optimize it to yield a product of high purity. The protocols and troubleshooting guide provided herein serve as a robust starting point for developing a validated, reproducible purification process essential for advancing research and development.

References

  • Guide for crystallization. (n.d.).
  • Farag, A. A. (2015). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 7(11), 130-141. Retrieved from [Link]

  • Groom, C. R., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1535-1561. DOI:10.1039/D2CS00697A. Retrieved from [Link]

  • Antisolvent Crystallization. (n.d.). Chalmers University of Technology. Retrieved from [Link]

  • The Slow Evaporation Method. (n.d.). University of Washington, Department of Chemistry. Retrieved from [Link]

  • How to crystallize your sample. (2026, February 6). KU Leuven X-ray Core. Retrieved from [Link]

  • Traditional and Novel Methods for Cocrystal Formation: A Mini Review. (2018). Journal of Drug Delivery and Therapeutics, 8(1), 103-107. Retrieved from [Link]

  • "Antisolvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability". (2022). International Journal of Pharmaceutical Sciences and Research, 13(7), 2686-2695. Retrieved from [Link]

  • Furan: A Promising Scaffold for Biological Activity. (2024). Journal of Drug Delivery and Therapeutics, 14(1), 220-228. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthetic Optimization of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

Status: Active Ticket ID: SYN-AMID-FUR-002 Subject: Yield Improvement & Decomposition Prevention Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1] Executive Summary: The "Yield Killer" Diag...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Active Ticket ID: SYN-AMID-FUR-002 Subject: Yield Improvement & Decomposition Prevention Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary: The "Yield Killer" Diagnosis

If you are experiencing low yields (<40%) or "black tar" formation during the synthesis of N-(furan-2-ylmethyl)cyclopentanecarboximidamide , the root cause is almost certainly the incompatibility between the acid-labile furan ring and the harsh acidic conditions of the classical Pinner reaction.

Immediate Recommendation: Stop using HCl gas/Pinner conditions. Switch to a Lewis Acid-Mediated Addition (Garigipati or Lanthanide method).[1] This single change typically boosts yields to >75% by avoiding the proton-induced polymerization of the furan ring.

Module 1: Strategic Route Selection

The following decision matrix outlines why the Lewis Acid route is superior for this specific scaffold.

RouteSelection node_start Select Synthetic Strategy node_pinner Route A: Pinner Reaction (HCl gas + MeOH) node_start->node_pinner Legacy Method node_thio Route B: Thioimidate (Lawesson's Reagent) node_start->node_thio Robust Alternative node_lewis Route C: Lewis Acid Catalysis (AlCl3 or La(OTf)3) node_start->node_lewis Recommended node_risk_pinner CRITICAL FAILURE: Furan polymerization (Black Tar) node_pinner->node_risk_pinner High Acid Sensitivity node_risk_thio Viable but Multi-step: Smelly reagents, longer process node_thio->node_risk_thio node_success OPTIMAL PATH: Direct addition, Mild conditions node_lewis->node_success

Figure 1: Synthetic pathway decision tree highlighting the risks of Pinner conditions for furan-containing substrates.

Module 2: High-Yield Protocol (Lewis Acid Mediated)

This protocol replaces the Pinner reaction with an Aluminum Chloride (


) mediated addition. This method activates the nitrile without generating free protons that destroy the furan ring.
Reagents & Stoichiometry
ComponentEquiv.RoleCritical Note
Cyclopentanecarbonitrile 1.0ElectrophileMust be dry (<0.1% water).[1]
Furfurylamine 1.1 - 1.2NucleophileDistill if yellow/brown (oxidation products kill yield).[1]

(Anhydrous)
1.1Lewis AcidDo not use hydrated salts. Must be free-flowing powder.[1]
Toluene (Solvent)MediumAnhydrous required.[1]
Step-by-Step Methodology
  • Complex Formation:

    • In a flame-dried flask under Argon, suspend anhydrous

      
       (1.1 eq) in dry Toluene (
      
      
      
      ).
    • Cool to

      
      .
      
    • Add Furfurylamine (1.2 eq) dropwise.[1] Observation: A white slurry of the amine-aluminum complex will form.[1] Stir for 20 min.

  • Nitrile Addition:

    • Add Cyclopentanecarbonitrile (1.0 eq) dropwise to the slurry.

    • Remove ice bath and heat to reflux (

      
      ) .
      
    • Monitor: The solid usually dissolves to form a clear/yellow solution. Stir for 8–12 hours.[1]

  • The "Yield-Critical" Quench (Decomplexation):

    • Context: The product exists as a stable Aluminum-amidine complex.[1] Improper quenching is the #1 cause of yield loss here.

    • Cool reaction to

      
      .
      
    • Do not dump into water. Instead, slowly add a solution of 20% NaOH (approx 3-4 eq) dropwise.[1]

    • Why? You need high pH to break the Al-N bond and keep the amidine as a free base.

    • Stir vigorously for 30 mins until layers separate clearly.

  • Isolation:

    • Extract the aqueous layer with Ethyl Acetate (

      
      ).
      
    • Combine organics, dry over

      
      , and concentrate.
      

Module 3: Purification & Isolation (The "Sticky Silica" Problem)

Amidines are strong bases (


).[1] They streak badly on standard silica gel, leading to broad peaks and co-elution with impurities.[1]
Troubleshooting Purification

Issue: Product is stuck on the column or elutes continuously over 50 fractions. Solution: You must neutralize the silica's acidity.[2][3]

Optimized Flash Chromatography Protocol:

  • Pre-treatment: Slurry silica gel in Hexane containing 1% Triethylamine (TEA) .[1]

  • Eluent: Run a gradient of

    
     Methanol in Dichloromethane (DCM) + 1% TEA .
    
  • Detection: Amidines are often UV active (furan absorption), but use Dragendorff’s reagent stain for specific nitrogen detection if UV is weak.[1]

Data Visualization: Workup Logic

Workup step_quench Quench: Al-Complex + 20% NaOH (Cold) step_extract Extraction: EtOAc or DCM step_quench->step_extract Breaks Al-N bond decision_purity Is Crude Pure? step_extract->decision_purity step_salt Method A: Salt Formation (Add HCl/Ether -> Filter) decision_purity->step_salt No (Crystallize) step_col Method B: TEA-Silica Column (DCM/MeOH + 1% Et3N) decision_purity->step_col No (Chromatography) final_product Final Product: Amidine Free Base or HCl Salt step_salt->final_product step_col->final_product

Figure 2: Purification workflow. Method A (Salt Formation) is preferred for stability if the product is solid.

Module 4: Troubleshooting FAQs

Q1: The reaction mixture turned black immediately upon adding the nitrile. What happened?

  • Diagnosis: If you used the Pinner method (HCl gas), you polymerized the furan.

  • Fix: Switch to the Lewis Acid method described above. If you must use acid, switch to Ethanolic HCl at

    
     and strictly limit reaction time, but this is high-risk.[1]
    

Q2: I see the product on TLC, but after the column, I recovered <10%.

  • Diagnosis: The amidine irreversibly bound to the acidic silanols on the silica gel.

  • Fix: Did you add Triethylamine (TEA) to your eluent? If not, the silica acted as an acid scavenger and trapped your product.[1] Flush the used column with

    
     to recover it.
    

Q3: The NMR shows a "messy" doubling of peaks. Is it impure?

  • Diagnosis: Likely not.[1] Amidines exhibit E/Z tautomerism across the C=N bond, especially in

    
    .[1]
    
  • Verification: Run the NMR at elevated temperature (

    
    ) or add a drop of 
    
    
    
    (if looking at the salt form) to collapse the exchangeable protons.

Q4: Can I use Lanthanide Triflates instead of


? 
  • Answer: Yes.

    
     or 
    
    
    
    (
    
    
    ) are excellent, milder alternatives. They require higher temperatures (reflux in toluene) but simplify the workup (water wash removes the catalyst) and are even gentler on the furan ring.

References

  • Garigipati, R. S. (1990).[1][4][5] An efficient method for the synthesis of N-substituted amidines.[5][6] Tetrahedron Letters, 31(14), 1969-1972.[1] Link

    • Core citation for the AlCl3/AlMe3 medi
  • Dunn, P. J. (2005).[1][7] Amidines and N-Substituted Amidines.[1][4][5] In Comprehensive Organic Functional Group Transformations II. Elsevier.[1]

    • Authoritative review on general amidine synthesis str
  • Forsberg, J. H., et al. (1987).[1] Use of lanthanide(III) ions as catalysts for the reaction of amines with nitriles.[7] The Journal of Organic Chemistry, 52(6), 1017-1021.[1] Link

    • Source for the milder Lanthanide triflate altern
  • Biotage Application Note. (2023). Purification of Organic Amines and Amidines using Flash Chromatography. Link

    • Technical grounding for the TEA-buffered silica purific
  • Dunlop, A. P. (1953).[1] The Furans. Reinhold Publishing Corporation.[1]

    • Classic text detailing the acid-sensitivity and polymeriz

Sources

Optimization

Technical Support Center: Stability &amp; Handling of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

Ticket ID: #AMID-FUR-001 Subject: Preventing Hydrolysis and Degradation in Aqueous Media Status: Open Assigned Specialist: Senior Application Scientist, Formulation Chemistry Executive Summary & The Stability Paradox You...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: #AMID-FUR-001 Subject: Preventing Hydrolysis and Degradation in Aqueous Media Status: Open Assigned Specialist: Senior Application Scientist, Formulation Chemistry

Executive Summary & The Stability Paradox

You are encountering stability issues with N-(furan-2-ylmethyl)cyclopentanecarboximidamide . To successfully handle this compound in aqueous solution, you must navigate a chemical "Stability Paradox."

This molecule contains two functional groups with opposing stability requirements:

  • The Amidine (Carboximidamide): Susceptible to base-catalyzed hydrolysis . It is most stable in its protonated (cationic) form, which requires an acidic or neutral environment.

  • The Furan Ring: Susceptible to acid-catalyzed ring opening and polymerization.[1][2][3] It is most stable in neutral or basic environments.

The Solution: You must maintain a "Goldilocks" pH window—typically pH 4.5 to 6.0 —where the amidine remains protonated (preventing hydrolysis) but the acidity is insufficient to trigger furan decomposition.

Diagnostic Workflow (Visual Guide)

The following decision tree illustrates the degradation pathways based on solution conditions. Use this to diagnose the root cause of your impurity profile.

Stability_Matrix Compound N-(furan-2-ylmethyl) cyclopentanecarboximidamide Acid_Cond Strong Acid (pH < 3) Compound->Acid_Cond Add HCl/TFA Base_Cond Basic (pH > 8) Compound->Base_Cond Add NaOH/TEA Safe_Zone Optimal Window (pH 4.5 - 6.0) Buffer: Acetate/Phosphate Compound->Safe_Zone Buffer Control Furan_Deg Furan Ring Opening (Polymerization/Diketones) Visual: Yellow/Brown Color Acid_Cond->Furan_Deg Acidolysis Amidine_Hyd Amidine Hydrolysis (Cyclopentanecarboxamide + Furfurylamine) Base_Cond->Amidine_Hyd Nucleophilic Attack Stable Stable Amidinium Salt (Long-term Integrity) Safe_Zone->Stable Kinetic Stability

Figure 1: The degradation matrix showing the opposing risks of acidolysis (furan) and hydrolysis (amidine).[4][5]

Formulation & Prevention Strategy

A. Buffer Selection (Critical)

Do not use unbuffered water. The pH of unbuffered water can fluctuate wildly due to atmospheric CO₂ absorption (acidic drift) or glass leaching (alkaline drift).

ParameterRecommendationRationale
Target pH 5.0 ± 0.5 Balances protonation of amidine (

) with furan safety limit (pH > 4).
Recommended Buffer Acetate Buffer (10-50 mM) Excellent buffering capacity at pH 4.5–5.5; non-nucleophilic.
Alternative Buffer Phosphate Buffer Good for pH 6.0. Avoid if using multivalent metal ions (precipitation risk).
Avoid Tris, Carbonate, BorateHigh pH range promotes rapid hydrolysis.
B. Cosolvent Strategy

Water is the reactant in hydrolysis. Reducing "water activity" slows the reaction.

  • Protocol: Dissolve the compound in DMSO or Acetonitrile first to create a high-concentration stock (e.g., 100 mM).

  • Dilution: Dilute into the aqueous buffer only immediately before use.

  • Storage: Store the DMSO stock at -20°C or -80°C. Avoid storing aqueous solutions overnight.

C. Temperature Control

Hydrolysis rates typically double for every 10°C increase.

  • Action: Keep aqueous solutions on ice (4°C) during experiments.

  • Avoid: Repeated freeze-thaw cycles of aqueous solutions, which can cause local pH spikes during freezing (eutectic formation).

Troubleshooting & FAQs

Q1: My solution turned yellow/brown overnight. What happened?

Diagnosis: Furan Degradation. You likely exposed the compound to a pH that was too low (pH < 3) or used a strong mineral acid (like HCl) to adjust the pH. The furan ring is acid-sensitive and undergoes ring-opening to form reactive dicarbonyls, which then polymerize into colored compounds [1]. Fix: Remake the solution using a buffered system at pH 5.0. Avoid strong acids.[1]

Q2: I see a new peak in my LC-MS. Is it hydrolysis?

Diagnosis: Likely yes. Check the mass spectrum of the new peak.

  • Parent Mass (M+H):

    
     (Starting Material)
    
  • Hydrolysis Product 1: Cyclopentanecarboxamide (Mass =

    
    )
    
  • Hydrolysis Product 2: Furfurylamine (Mass =

    
    )
    Mechanism:  Water attacks the central carbon of the amidine, displacing the amine [2].
    
Q3: Can I use this compound in a cell culture assay (pH 7.4)?

Answer: Yes, but with caveats. At pH 7.4, the hydrolysis rate will be faster than at pH 5.0, but the half-life should still be sufficient for short-term assays (24-48 hours). Protocol:

  • Keep the compound as a DMSO stock (1000x).

  • Spike into the media immediately before the experiment.

  • Include a "media-only" control (no cells) and analyze it at the end of the experiment to quantify exactly how much degradation occurred during the incubation.

Experimental Protocols

Protocol A: Preparation of Stable Stock Solution (10 mM)

Use this protocol for long-term storage.

  • Weigh: 2.06 mg of N-(furan-2-ylmethyl)cyclopentanecarboximidamide (assuming MW ≈ 206.2 g/mol ; adjust for salt forms).

  • Solvent: Add 1.0 mL of anhydrous DMSO (Dimethyl sulfoxide).

  • Mix: Vortex until fully dissolved.

  • Aliquot: Split into 50 µL aliquots in amber tubes (protects furan from photodegradation).

  • Store: -20°C (Stable for >6 months).

Protocol B: pH-Rate Profile Determination (Stress Test)

Use this to validate the exact stability window for your specific batch.

  • Buffer Prep: Prepare 50 mM buffers at pH 2.0 (Phosphate), pH 5.0 (Acetate), pH 7.4 (PBS), and pH 10.0 (Borate).

  • Spike: Add compound to each buffer (final conc. 50 µM).

  • Incubate: Hold at 25°C.

  • Sample: Take aliquots at T=0, 1h, 4h, and 24h.

  • Analyze: Run on HPLC (C18 column, Acetonitrile/Water gradient).

  • Calculate: Plot

    
     vs. Time. The slope 
    
    
    
    is the degradation rate constant.
    • Expectation: Highest stability (lowest

      
      ) at pH 5.0.
      

References

  • Furan Stability in Acid

    • Source: BenchChem Technical Support.[1][3] "Stability issues of furan rings in acidic or basic conditions."[2][3][4][6]

    • Relevance: Establishes the lower pH limit (pH > 4) to prevent ring opening.[1]

  • Amidine Hydrolysis Mechanism

    • Source: Wikipedia / General Organic Chemistry. "Amidine: Acid-base chemistry."
    • URL:[Link]

    • Relevance: Confirms amidines are strong bases and protonation stabilizes them against nucleophilic
  • General Hydrolysis Kinetics

    • Source: ResearchGate.[7] "Hydrolysis Rates for Various pH Levels."

    • URL:[Link]

    • Relevance: Provides comparative data on hydrolysis rates of amidine-containing compounds (e.g., AAPH)

Sources

Troubleshooting

Troubleshooting furan ring degradation in N-(furan-2-ylmethyl)cyclopentanecarboximidamide synthesis

Technical Support Center: N-(furan-2-ylmethyl)cyclopentanecarboximidamide Synthesis This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing N-(f...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: N-(furan-2-ylmethyl)cyclopentanecarboximidamide Synthesis

This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing N-(furan-2-ylmethyl)cyclopentanecarboximidamide, with a specific focus on preventing the degradation of the acid-sensitive furan ring.

Section 1: Understanding Furan Ring Instability

The furan moiety is an electron-rich aromatic heterocycle, making it susceptible to electrophilic attack, particularly under acidic conditions. This inherent instability is a critical challenge during the synthesis of furan-containing molecules.

The "Why": Mechanism of Acid-Catalyzed Degradation

The primary degradation pathway for furan in the presence of acid involves protonation, loss of aromaticity, and subsequent ring-opening, often leading to polymerization or the formation of dicarbonyl compounds.[1][2] The process is initiated by the protonation of the furan ring, with the α-carbon (adjacent to the oxygen) being the most favorable site.[2][3] This step is typically rate-limiting.[2][3] The resulting cation is then attacked by a nucleophile (like water or an alcohol from the solvent), leading to a cascade of reactions that cleave the ring.[2][3] This often results in the formation of dark, insoluble polymeric materials.[1][4]

Furan Degradation cluster_0 Acid-Catalyzed Furan Ring Opening Furan Furan Ring ProtonatedFuran Protonated Furan (Loss of Aromaticity) Furan->ProtonatedFuran + H⁺ NucleophilicAttack Nucleophilic Attack (e.g., by H₂O) ProtonatedFuran->NucleophilicAttack + Nu⁻ RingOpened Ring-Opened Intermediate (e.g., 4-hydroxy-2-butenal) NucleophilicAttack->RingOpened Rearrangement Degradation Polymerization & Degradation Products RingOpened->Degradation Further Reactions

Caption: Acid-catalyzed degradation pathway of the furan ring.

Section 2: Plausible Synthesis Pathway & Key Challenges

A common and effective method for synthesizing N-substituted imidamides is the Pinner reaction.[5][6][7] This reaction involves the acid-catalyzed addition of an alcohol to a nitrile to form an imidate salt (a Pinner salt), which is then reacted with an amine to yield the desired amidine.[5][6]

Proposed Pathway:

  • Step 1 (Imidate Formation): Cyclopentanecarbonitrile reacts with an alcohol (e.g., ethanol) under anhydrous acidic conditions (e.g., HCl gas) to form ethyl cyclopentanecarboximidate hydrochloride.

  • Step 2 (Amidine Formation): The imidate salt reacts with furfurylamine (furan-2-ylmethanamine) to produce N-(furan-2-ylmethyl)cyclopentanecarboximidamide.

The primary challenge in this synthesis is the use of a strong acid (HCl) in Step 1, which can readily degrade the furan ring of the furfurylamine used in Step 2 if conditions are not strictly controlled.

Section 3: Troubleshooting Guide (Q&A Format)

This section addresses specific problems you may encounter during the synthesis.

Q1: My reaction mixture turned dark brown or black immediately after combining the reagents for the Pinner reaction (Step 1). What is happening?

A: This is a classic sign of furan ring polymerization.[1] The likely cause is that residual furfurylamine from a previous step or contamination is present in your reaction vessel and is being exposed to the strong acid (HCl). The furan ring is extremely sensitive to strong Brønsted acids.

  • Recommended Action:

    • Ensure Strict Anhydrous Conditions: Water can participate in the degradation pathway.[1] Ensure all glassware is oven-dried and reagents are anhydrous.

    • Order of Addition: The Pinner reaction should be completed first to form the imidate salt. The furfurylamine should only be introduced after the imidate is formed and ideally after neutralizing or removing the excess strong acid.

    • Temperature Control: Keep the reaction temperature low (0-15 °C) during the introduction of HCl gas to minimize side reactions.[7]

Q2: The Pinner reaction (Step 1) seems to work, but upon adding furfurylamine (Step 2), my yield is very low, and I see significant baseline material on my TLC plate.

A: This suggests that the furan ring is degrading during the second step. The cause is likely the acidic environment of the crude Pinner salt mixture reacting with the added furfurylamine.

  • Recommended Action:

    • Isolate the Imidate: While often not isolated, in this case, it may be beneficial to isolate the Pinner salt before reacting it with furfurylamine.[5] This allows for better control over the pH in the second step.

    • pH Control: Before adding the furfurylamine, neutralize the reaction mixture. A non-aqueous base like triethylamine or pyridine can be used to quench the excess HCl.

    • Consider Milder Catalysts: For the imidate formation, explore Lewis acid-promoted Pinner reactions using catalysts like trimethylsilyl triflate (TMSOTf), which can be milder than anhydrous HCl and may offer better chemoselectivity.[8][9]

Q3: My NMR analysis shows a partial or complete loss of the characteristic furan proton signals, but my starting materials are consumed. What are the likely byproducts?

A: The loss of furan signals indicates ring-opening has occurred. The acid-catalyzed reaction with water or other nucleophiles can lead to the formation of linear dicarbonyl compounds.[1] For example, 4-hydroxy-2-butenal is a known product of furan ring-opening in aqueous acid.[2][3]

  • Recommended Action:

    • Analyze Byproducts: Use LC-MS to identify the mass of the byproducts. This can give clues to the degradation pathway (e.g., addition of water, dimerization).

    • Solvent Choice: The choice of solvent is critical. Polar aprotic solvents like DMF have a stabilizing effect on furan derivatives, whereas protic solvents like water or alcohols can accelerate ring-opening.[1][4]

Q4: I believe I have successfully synthesized the product, but it decomposes during silica gel column chromatography. Why?

A: Standard silica gel is slightly acidic due to the presence of surface silanol groups.[10][11] This acidity is sufficient to degrade acid-sensitive compounds like your furan-containing product.[1]

  • Recommended Action:

    • Neutralize the Silica: Use deactivated or neutral silica gel.[1] You can prepare this by creating a slurry of silica gel in a solvent system containing a small amount of a base, like triethylamine (typically 0.1-1%), and then packing the column.[1][10]

    • Use an Alternative Stationary Phase: Consider using a more neutral stationary phase like alumina (basic or neutral) or Florisil.[11]

    • Alternative Purification: If possible, avoid chromatography altogether. Recrystallization or distillation (if the product is thermally stable) are excellent alternatives for purifying sensitive compounds.[12]

Troubleshooting Flowchart start Low Yield or Product Degradation q_stage At which stage? start->q_stage n_reaction During Reaction q_stage->n_reaction Reaction n_workup During Workup q_stage->n_workup Workup n_purification During Purification q_stage->n_purification Purification s_reaction Probable Cause: - Strong Acid (HCl) - Protic Solvent - High Temperature n_reaction->s_reaction s_workup Probable Cause: - Aqueous Acid Wash - Prolonged Contact Time n_workup->s_workup s_purification Probable Cause: - Acidic Silica Gel n_purification->s_purification sol_reaction Solution: - Use Milder Lewis Acid - Use Aprotic Solvent (DMF) - Maintain Low Temp (0°C) s_reaction->sol_reaction sol_workup Solution: - Use Mild Bicarbonate Wash - Minimize Contact Time - Careful Neutralization s_workup->sol_workup sol_purification Solution: - Use Neutralized Silica (add Et₃N) - Use Alumina/Florisil - Recrystallize if possible s_purification->sol_purification

Sources

Optimization

Stability enhancement of N-(furan-2-ylmethyl)cyclopentanecarboximidamide under physiological conditions

Welcome to the technical support center for N-(furan-2-ylmethyl)cyclopentanecarboximidamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for N-(furan-2-ylmethyl)cyclopentanecarboximidamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this molecule, particularly its stability under physiological conditions. Our goal is to provide you with a comprehensive resource, blending foundational scientific principles with practical, field-tested advice to ensure the integrity and reproducibility of your experiments.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the stability of N-(furan-2-ylmethyl)cyclopentanecarboximidamide, providing a foundational understanding of its chemical liabilities.

Q1: What are the primary structural components of N-(furan-2-ylmethyl)cyclopentanecarboximidamide that are susceptible to degradation under physiological conditions?

A1: The molecule possesses two primary moieties of concern: the furan ring and the carboximidamide functional group . The furan ring is an electron-rich heterocycle known to be susceptible to acid-catalyzed hydrolysis and ring-opening, particularly at pH values below neutral.[1] The carboximidamide group, being related to amides and carbamates, is prone to hydrolysis, which can be catalyzed by both acid and base, leading to cleavage of the C-N bond.[2][3]

Q2: My compound appears to be losing potency in my aqueous stock solutions over a short period. What is the likely cause?

A2: Rapid loss of potency in aqueous solutions, especially those prepared in unbuffered water or standard saline, is likely due to hydrolysis. The pH of these solutions can vary and may be slightly acidic or basic, which is sufficient to initiate the degradation of either the furan ring or the carboximidamide group. It is crucial to control the pH of your stock solutions with an appropriate buffer system.

Q3: What is a suitable pH range for maintaining the stability of this compound in solution?

A3: While the optimal pH must be determined empirically, it is advisable to start experiments in a slightly acidic to neutral pH range (e.g., pH 4.5-7.0).[4] Many furan-containing compounds exhibit greater stability in this range, as strongly acidic conditions can promote furan ring opening and strongly alkaline conditions can accelerate the hydrolysis of the imidamide group.[5]

Q4: Are there any formulation strategies that can enhance the stability of N-(furan-2-ylmethyl)cyclopentanecarboximidamide?

A4: Yes, several formulation strategies can be employed. One of the most effective approaches for molecules with hydrophobic moieties like the cyclopentane and furan rings is the use of cyclodextrins .[6][7][8][9][10] These cyclic oligosaccharides can form inclusion complexes, encapsulating the labile parts of the molecule and protecting them from the aqueous environment, thereby inhibiting hydrolysis.[8][10] Other strategies include the use of co-solvents or preparing amorphous solid dispersions.

Q5: How can I confirm that my compound is degrading and not simply precipitating out of solution?

A5: This is a critical distinction. Visual inspection for turbidity or particulates is the first step. However, to definitively confirm degradation, you should employ a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) .[11][12][13] This technique can separate the parent compound from its degradation products, allowing you to quantify the loss of the active molecule over time. Comparing the peak area of the parent compound at different time points will reveal if it is degrading.

II. Troubleshooting Guide: Experimental Issues and Solutions

This section provides a problem-and-solution framework for specific issues you may encounter during your experiments.

Issue 1: Inconsistent results in cell-based assays.
  • Potential Cause: Degradation of the compound in the cell culture medium. Standard cell culture media are typically buffered around pH 7.4, which may be suboptimal for the stability of N-(furan-2-ylmethyl)cyclopentanecarboximidamide.

  • Troubleshooting Steps:

    • Pre-incubation Stability Study: Before conducting your full cell-based assay, perform a short-term stability study of the compound in the cell culture medium.

      • Prepare a solution of the compound in the medium at the final assay concentration.

      • Incubate under the same conditions as your assay (e.g., 37°C, 5% CO2).

      • Take samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

      • Analyze the samples using a validated HPLC method to quantify the remaining parent compound.

    • pH Modification of Medium: If significant degradation is observed, consider if the experimental design can tolerate a slight modification of the medium's pH. However, be cautious as this can affect cell health.

    • Use of Stabilizing Excipients: Investigate the use of cyclodextrins (e.g., hydroxypropyl-β-cyclodextrin or sulfobutyl ether-β-cyclodextrin) in your formulation to protect the compound from degradation in the medium.[9] Ensure that the chosen excipient is non-toxic to your cells at the working concentration.

    • Fresh Preparation: Always prepare fresh solutions of the compound immediately before adding them to the cells to minimize the time for degradation to occur.

Issue 2: Appearance of unknown peaks in HPLC chromatograms during stability studies.
  • Potential Cause: Formation of degradation products.

  • Troubleshooting Steps:

    • Peak Purity Analysis: If you are using a photodiode array (PDA) detector with your HPLC, perform a peak purity analysis on the parent compound's peak to ensure it is not co-eluting with any degradants.

    • Forced Degradation Study: To understand the potential degradation pathways, conduct a forced degradation study.[14] This involves exposing the compound to a variety of stress conditions to intentionally generate degradation products. This will help in developing a robust, stability-indicating HPLC method.

    • LC-MS/MS for Identification: To identify the unknown peaks, utilize Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[15][16][17][18] By determining the mass-to-charge ratio (m/z) and fragmentation patterns of the unknown peaks, you can propose structures for the degradation products. This is crucial for understanding the degradation mechanism.

Issue 3: Poor recovery of the compound from biological matrices (e.g., plasma, tissue homogenates).
  • Potential Cause: Enzymatic degradation in addition to chemical instability.

  • Troubleshooting Steps:

    • Control for Enzymatic Activity: When preparing samples, include protease and esterase inhibitors in your homogenization or extraction buffers to prevent enzymatic degradation.

    • Immediate Analysis: Process and analyze biological samples as quickly as possible after collection. If storage is necessary, flash-freeze the samples in liquid nitrogen and store them at -80°C.

    • Matrix Effect Evaluation: Assess the impact of the biological matrix on the stability of the compound. Spike the compound into the matrix and a simple buffer at the same concentration. Compare the stability over time to differentiate between chemical and enzymatic degradation.

III. Experimental Protocols

This section provides detailed step-by-step methodologies for key experiments discussed in this guide.

Protocol 1: Forced Degradation Study

This study is essential for identifying potential degradation products and developing a stability-indicating analytical method.[14]

  • Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of N-(furan-2-ylmethyl)cyclopentanecarboximidamide in acetonitrile.

  • Stress Conditions:

    • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1N HCl. Incubate at 60°C for 24 hours.

    • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1N NaOH. Incubate at 60°C for 24 hours.

    • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 30% H2O2. Incubate at room temperature for 24 hours.

    • Thermal Degradation: Place a solid sample of the compound in an oven at 105°C for 48 hours. Dissolve in acetonitrile for analysis.

    • Photodegradation: Expose a solution of the compound (100 µg/mL in acetonitrile/water) to UV light (254 nm) for 24 hours.

  • Sample Analysis:

    • Before injection into the HPLC, neutralize the acid and base-hydrolyzed samples with an equimolar amount of base or acid, respectively.

    • Dilute all samples to a suitable concentration (e.g., 50 µg/mL) with the mobile phase.

    • Analyze all stressed samples, along with an unstressed control sample, using the HPLC method detailed below.

Protocol 2: Stability-Indicating HPLC-UV Method

This method is designed to separate the parent compound from its potential degradation products.

  • Instrumentation: HPLC with a UV/PDA detector.[19]

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).

  • Mobile Phase:

    • A: 0.1% Formic acid in Water

    • B: 0.1% Formic acid in Acetonitrile

  • Gradient Elution:

    Time (min) %A %B
    0 90 10
    20 10 90
    25 10 90
    26 90 10

    | 30 | 90 | 10 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 254 nm (or the λmax of the compound)

  • Injection Volume: 10 µL

Protocol 3: Stabilization using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

This protocol outlines a basic approach to assess the stabilizing effect of HP-β-CD.

  • Preparation of Solutions:

    • Prepare a series of buffer solutions (e.g., 50 mM phosphate buffer) at the desired pH (e.g., pH 7.4).

    • In separate buffer solutions, dissolve HP-β-CD to achieve a range of concentrations (e.g., 0%, 1%, 2%, 5% w/v).

    • Prepare a concentrated stock solution of N-(furan-2-ylmethyl)cyclopentanecarboximidamide in a minimal amount of organic solvent (e.g., DMSO).

  • Stability Experiment:

    • Spike the compound stock solution into each of the HP-β-CD-containing buffer solutions to a final concentration of, for example, 10 µM. Ensure the final concentration of the organic solvent is low (e.g., <0.1%).

    • Incubate the solutions at a relevant temperature (e.g., 37°C).

    • Collect aliquots at various time points (e.g., 0, 4, 8, 24, 48 hours).

  • Analysis:

    • Analyze the aliquots using the validated stability-indicating HPLC method.

    • Plot the percentage of the remaining parent compound against time for each HP-β-CD concentration.

    • Compare the degradation rates to determine the stabilizing effect of HP-β-CD.

IV. Visualized Workflows and Degradation Pathways

To further clarify the experimental processes and potential chemical transformations, the following diagrams are provided.

G cluster_prep Sample Preparation cluster_analysis Analysis cluster_results Outcome stock Compound Stock (1 mg/mL in ACN) stress_conditions Stress Conditions (Acid, Base, Oxidative, Thermal, Photo) stock->stress_conditions control Unstressed Control stock->control neutralize Neutralize/Dilute stress_conditions->neutralize control->neutralize hplc HPLC-UV/PDA Analysis neutralize->hplc lcms LC-MS/MS for Identification hplc->lcms If unknowns present method Stability-Indicating Method Validated hplc->method pathway Degradation Pathway Elucidation lcms->pathway

Caption: Workflow for a forced degradation study.

G cluster_hydrolysis Hydrolysis Pathway cluster_furan_degradation Furan Ring Degradation parent N-(furan-2-ylmethyl)cyclopentanecarboximidamide hydrolysis_product Cyclopentanecarboxamide + Furan-2-ylmethanamine parent->hydrolysis_product H₂O (Acid/Base Catalyzed) Imidamide Cleavage ring_opening_product Ring-Opened Products (e.g., dicarbonyl compounds) parent->ring_opening_product Acid Catalyzed Ring Opening hydrolysis_product->ring_opening_product Further Degradation

Caption: Plausible degradation pathways for the target compound.

V. References

  • Broxton, T.J. (1983). Basic Hydrolysis of Some Alkyl and Phenyl N-Aryl-N-methylcarbamates. Australian Journal of Chemistry, 36(11), 2203-2209. [Link]

  • Dong, M.W. (2021). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. [Link]

  • Google Patents. (n.d.). Method for stabilizing an alkanol amine buffer used in optical determinations of enzyme activity.

  • OUCI. (n.d.). Cyclodextrins and Their Derivatives as Drug Stability Modifiers. [Link]

  • Talebpour, Z., et al. (2013). A Stability Indicating HPLC Assay Method for Analysis of Rivastigmine Hydrogen Tartrate in Dual-Ligand Nanoparticle Formulation Matrices and Cell Transport Medium. PMC. [Link]

  • Sun, J., et al. (2023). Theoretical study on the degradation mechanism, kinetics and toxicity for aqueous ozonation reaction of furan derivatives. PubMed. [Link]

  • Ferreira, H., et al. (2007). Prodrugs for Amines. PMC. [Link]

  • Bueno, M.S., et al. (2023). Cyclodextrins and Their Derivatives as Drug Stability Modifiers. PMC. [Link]

  • Wang, G., & Hsieh, Y. (2010). Analysis of Impurities and Degradants in Pharmaceuticals by High Resolution Tandem Mass Spectrometry and On-line H/D Exchange LC/MS. American Pharmaceutical Review. [Link]

  • MDPI. (2025). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. [Link]

  • Popielec, A., & Loftsson, T. (2017). Effects of cyclodextrins on the chemical stability of drugs. PubMed. [Link]

  • ResearchGate. (2025). pH Optimization of Amidation via Carbodiimides. [Link]

  • ResearchGate. (2025). Design, synthesis, biological evaluation and QSAR analysis of novel N-substituted benzimidazole derived carboxamides. [Link]

  • ResearchGate. (2025). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. [Link]

  • Behymer, M.M., et al. (2023). Investigating the replacement of carboxylates with carboxamides to modulate the safety and efficacy of platinum(II) thioether cyanide scavengers. PMC. [Link]

  • Mori, T., et al. (2018). Synthesis and fungicidal activities of positional isomers of the N-thienylcarboxamide. PMC. [Link]

  • Separation Science. (2025). Analytical Techniques In Stability Testing. [Link]

  • Williams, S.J., & Wolfenden, R. (2002). Hydrolysis of N-Alkyl Sulfamates and the Catalytic Efficiency of an S-N Cleaving Sulfamidase. PMC. [Link]

  • European Pharmaceutical Review. (2012). Breaking old habits: Moving away from commonly used buffers in pharmaceuticals. [Link]

  • Ibis Scientific, LLC. (2025). The Impact of pH on Chemical Stability in Lab Experiments. [Link]

  • Hranjec, M., et al. (2022). Design, synthesis, biological evaluation and QSAR analysis of novel N-substituted benzimidazole derived carboxamides. PMC. [Link]

  • ResearchGate. (2025). Amine buffers for pH control. [Link]

  • Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Hydrolysis of aryl N-methyl-N-arylsulfonylcarbamates. [Link]

  • Delatour, T., et al. (2020). Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food. PubMed. [Link]

  • RSC Publishing. (n.d.). Substituent effects on the stability, physicochemical properties and chemical reactivity of nitroimidazole derivatives with potential antiparasitic effect: a computational study. [Link]

  • Takeda, Y., et al. (2021). N-Aryl and N-Alkyl Carbamates from 1 Atmosphere of CO2. PubMed. [Link]

  • Wierckx, N., et al. (2011). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Scholarly Publications. [Link]

  • Jafari, M., et al. (2022). Instability Challenges and Stabilization Strategies of Pharmaceutical Proteins. PMC. [Link]

  • Piggott, A.M., & Karuso, P. (2007). Hydrolysis rates of alkyl and aryl sulfinamides: evidence of general acid catalysis. Tetrahedron Letters, 48(42), 7452-7455. [Link]

  • Lam, B., et al. (2021). The Effects of pH and Excipients on Exenatide Stability in Solution. MDPI. [Link]

  • MSU Extension. (2008). Effect of water pH on the stability of pesticides. [Link]

  • Lirias. (n.d.). Current Developments in LC-MS for Pharmaceutical Analysis. [Link]

  • Agilent. (n.d.). Analysis of nitrofuran metabolites by positive ion electrospray LC/MS/MS. [Link]

  • ResearchGate. (2020). Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food. [Link]

  • International Journal of Pharmacy and Technology. (2017). VALIDATION OF HPLC AND UV VISIBLE METHODS FOR FEW SELECTED BLOOD PRESSURE LOWERING DRUGS AND THEIR FORMULATIONS. [Link]

  • Frontiers. (n.d.). Development of Sustainable Catalytic Pathways for Furan Derivatives. [Link]

Sources

Reference Data & Comparative Studies

Validation

Structural Validation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide: A Comparative 1H NMR Guide

Executive Summary Objective: To provide a rigorous spectroscopic characterization guide for N-(furan-2-ylmethyl)cyclopentanecarboximidamide , a structural motif frequently utilized in medicinal chemistry as a bioisostere...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Objective: To provide a rigorous spectroscopic characterization guide for N-(furan-2-ylmethyl)cyclopentanecarboximidamide , a structural motif frequently utilized in medicinal chemistry as a bioisostere for guanidines or amides in kinase inhibitors and GPCR ligands.[1][2]

The Challenge: Amidines exhibit rapid tautomerism and restricted rotation around the C-N bond, leading to broadened signals and solvent-dependent chemical shifts. Standard protocols often fail to capture the exchangeable protons essential for confirmation.

The Solution: This guide compares the target molecule against its synthetic precursor (the corresponding amide) and evaluates solvent systems (DMSO-d₆ vs. CDCl₃) to establish a self-validating characterization protocol.

Structural Breakdown & Spin Systems

Before analyzing the spectrum, we must deconstruct the molecule into magnetically distinct environments.

  • Fragment A (Aromatic): Furan ring system (3 protons).[1][2] Characteristic AMX or ABX spin system.[2]

  • Fragment B (Linker): Methylene bridge (-CH₂-).[1] Typically a singlet, but can couple to NH.

  • Fragment C (Aliphatic): Cyclopentane ring (9 protons).[1][2] Complex multiplets due to ring puckering.

  • Fragment D (Exchangeable): Amidine protons (-C(=NH)NH-).[1] Highly sensitive to solvent and pH.

Diagram 1: Spectral Assignment Logic Flow

This decision tree outlines the logical process for assigning signals in this specific molecule.

G Start Start Assignment Furan 1. Identify Furan Region (6.0 - 7.8 ppm) Look for 3 signals (1H each) Start->Furan Most distinct region Linker 2. Locate Methylene Linker (~4.4 ppm) Singlet or Doublet (2H) Furan->Linker Confirm integration 3:2 Amidine 3. Verify Amidine Protons (8.0 - 10.0 ppm) Broad Singlets (Exchangeable) Linker->Amidine Check for N-H coupling Cyclo 4. Assign Cyclopentane (1.5 - 2.8 ppm) Methine (1H) + Methylenes (8H) Amidine->Cyclo Remaining aliphatic integral Validation Structure Confirmed Cyclo->Validation Total Proton Count = 16

Caption: Logical workflow for assigning the 1H NMR spectrum of N-substituted amidines.

Experimental Protocol

Sample Preparation

To ensure reproducibility, specifically for the amidine moiety, the choice of solvent is critical.[1]

  • Recommended Solvent: DMSO-d₆ (99.9% D).[1]

    • Rationale: DMSO acts as a hydrogen bond acceptor, stabilizing the amidine tautomers and slowing proton exchange. This sharpens the NH signals, making them visible and integrable.

  • Alternative (Not Recommended): CDCl₃.[1][2][3][4]

    • Risk:[1][2] Acidic impurities in chloroform can catalyze proton exchange, causing NH signals to broaden into the baseline or disappear entirely.

Step-by-Step Methodology:

  • Massing: Weigh 5–10 mg of the purified compound into a clean vial.

  • Solvation: Add 0.6 mL of DMSO-d₆.

  • Homogenization: Sonicate for 30 seconds. Ensure no suspended solids remain.

  • Acquisition:

    • Pulse Sequence: Standard zg30 or zg (30° pulse angle).

    • Scans (NS): 16 (minimum) to 64 (for clean 13C satellites check).

    • Relaxation Delay (D1): Set to ≥ 2.0 seconds to allow full relaxation of the isolated furan protons.

Comparative Analysis 1: Product vs. Precursor

The most critical question in synthesis is: "Did the reaction go to completion?" The table below compares the Target (Amidine) with its likely precursor, N-(furan-2-ylmethyl)cyclopentanecarboxamide .[2]

FeaturePrecursor (Amide)Target (Amidine)Diagnostic Change
NH Signal ~8.2 ppm (Triplet/Broad s)8.5 - 9.5 ppm (Broad s, 2H-3H)Downfield Shift & Integral Increase. The single amide NH becomes an amidine system (NH + NH₂ or NH + NH).[1][2]
Linker (-CH₂-) ~4.2 ppm (Doublet)4.4 - 4.5 ppm (Singlet/Broad)Deshielding. The C=N bond is less electron-withdrawing than C=O, but the positive character of the amidinium form (if salt) deshields it.[2]
Methine (CH) ~2.6 ppm2.8 - 3.0 ppm Shift. The proton alpha to the carbonyl shifts when converted to the amidine.
Carbonyl (13C) ~175 ppm~160 - 165 ppm Upfield Shift. (Cross-check with HMBC/13C).[1][2]

Key Insight: The disappearance of the sharp amide triplet coupling (NH-CH₂) and the appearance of broader, more deshielded exchangeable protons is the primary confirmation of amidine formation.

Comparative Analysis 2: Solvent Effects (DMSO-d₆ vs. CDCl₃)

This section details why DMSO-d₆ is the superior choice for this specific class of compounds.

Spectral FeatureDMSO-d₆ (Recommended)CDCl₃ (Alternative)Mechanism
Amidine NHs Distinct broad singlets (8.0–9.5 ppm).[1][2]Often invisible or extremely broad bumps.DMSO H-bonds with NH, slowing exchange rate (

).
Furan Protons Well-resolved dd/d patterns.Good resolution, slightly upfield.Solvent polarity effects on aromatic ring currents.
Tautomerism May see distinct rotamers (duplicate peaks).[2]Often averaged signals.DMSO stabilizes distinct tautomeric species.
Diagram 2: Solvent-Solute Interaction Model

Visualizing the stabilization mechanism that makes DMSO essential for amidine characterization.

Solvent Amidine Amidine Proton (R-NH-R) CDCl3 Chloroform (CDCl3) No H-Bond Acceptance Amidine->CDCl3 Weak Interaction DMSO DMSO-d6 (S=O Dipole) Amidine->DMSO Strong H-Bond (N-H ... O=S) Result_Bad Fast Exchange Broad/Missing Signal CDCl3->Result_Bad Proton hopping Result_Good Slow Exchange Sharp/Visible Signal DMSO->Result_Good Tautomer Locked

Caption: Impact of solvent choice on proton exchange rates and signal visibility.

Detailed Spectral Data (Predicted)

Based on fragment analysis of furan-2-ylmethyl derivatives and cyclopentane systems in DMSO-d₆.

1H NMR (400 MHz, DMSO-d₆)
  • δ 9.20 (br s, 1H, Amidine NH) – Exchangeable[1]

  • δ 8.85 (br s, 1H, Amidine NH) – Exchangeable[1]

  • δ 7.65 (dd, J = 1.8, 0.8 Hz, 1H, Furan H-5) – Aromatic[1]

  • δ 6.42 (dd, J = 3.2, 1.8 Hz, 1H, Furan H-4) – Aromatic[1]

  • δ 6.30 (d, J = 3.2 Hz, 1H, Furan H-3) – Aromatic[1][2]

  • δ 4.45 (s, 2H, N-CH₂-Furan) – Benzylic-like Linker[1]

  • δ 2.85 (m, 1H, Cyclopentane CH-C=N) – Alpha-Methine[1][2]

  • δ 1.95 – 1.55 (m, 8H, Cyclopentane CH₂ envelope) – Aliphatic Ring[1]

Interpretation Guide
  • The Furan Fingerprint: Look for the "1-1-1" pattern in the aromatic region. H-5 is furthest downfield (closest to oxygen), while H-3 and H-4 are upfield.

  • The Integral Check: The ratio of the aromatic protons (3H) to the linker (2H) must be exactly 1.5. Deviations suggest incomplete purification from benzyl-protected intermediates if used.

  • The Amidine "Hump": Do not ignore broad humps between 8-10 ppm. Integrate them. If the integral is low (<1H), the sample may be wet (proton exchange with H₂O).

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. John Wiley & Sons.[5][6] (General principles of Amidine NMR).

  • Abraham, R. J., et al. (2006).[1][5] 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent. Magnetic Resonance in Chemistry, 44(5), 491-509.[1][5] Link

  • BenchChem. (2025).[7][8] Navigating the Nuances of NMR: A Comparative Guide to Chemical Shift Reproducibility in DMSO-d6. Link[1]

  • Clement, B., & Raether, W. (1985).[1] Amidines. Structure and characteristics.[2][3][4][6][9][10][11][12][13] Arzneimittel-Forschung, 35(6), 1009-1014.[1] (Structural characteristics of N-substituted amidines).

  • S. Ismael, et al. (2025).[1][7] Influence of solvents on the 1H-NMR chemical shifts of heterocyclic compounds. University of Basrah Publications. (Solvent effects on furan/heterocycle shifts).

Sources

Comparative

A Comparative Guide to the LC-MS/MS Fragmentation Analysis of N-(furan-2-ylmethyl)cyclopentanecarboximidamide and its Carboxamide Analogue

Executive Summary The structural elucidation of novel chemical entities is a cornerstone of modern drug discovery and development. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC) and tan...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The structural elucidation of novel chemical entities is a cornerstone of modern drug discovery and development. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC) and tandem MS (MS/MS), stands as a primary tool for this purpose due to its unparalleled sensitivity and structural insight.[1][2] This guide provides an in-depth analysis of the predicted gas-phase fragmentation behavior of N-(furan-2-ylmethyl)cyclopentanecarboximidamide, a molecule featuring a furan moiety, a cyclopentane ring, and a basic carboximidamide group. As no direct experimental data for this specific compound is readily available in published literature, this analysis is built from foundational mass spectrometry principles and data from structurally related motifs.

To provide a richer, more instructive context, we present a direct comparison with its close structural analogue, N-(furan-2-ylmethyl)cyclopentanecarboxamide. By contrasting the fragmentation patterns of the C=NH (imidamide) versus the C=O (amide) group, this guide will demonstrate how subtle molecular changes yield distinct and identifiable mass spectral fingerprints, a critical concept for impurity profiling, metabolite identification, and lead compound characterization.

Introduction: The Imperative of Structural Verification

In the pharmaceutical pipeline, the unambiguous identification of a lead compound and its related substances (impurities, degradants, and metabolites) is a non-negotiable regulatory and scientific requirement.[3] Techniques that provide detailed molecular maps are essential. Among these, LC-MS/MS has become indispensable, offering the ability to separate complex mixtures and fragment individual components to deduce their structure.[4]

This guide focuses on two related, yet distinct, molecules:

  • Analyte 1: N-(furan-2-ylmethyl)cyclopentanecarboximidamide (MW: 192.26 g/mol )

  • Analyte 2 (Comparator): N-(furan-2-ylmethyl)cyclopentanecarboxamide (MW: 193.24 g/mol )

The core structural difference—the imidamide versus the amide—is expected to fundamentally alter the ionization efficiency and subsequent fragmentation pathways. The imidamide group, being more basic than the amide, is anticipated to protonate more readily, potentially leading to a more stable precursor ion but also directing fragmentation through distinct charge-remote and charge-initiated mechanisms.[5][6] This guide will explore these predicted differences theoretically and present a robust experimental framework for their empirical verification.

Theoretical Fragmentation Pathway Analysis

The fragmentation of a molecule in a mass spectrometer is governed by the stability of the resulting ions and neutral losses.[7] For the two analytes, using a soft ionization technique like electrospray ionization (ESI) in positive mode is the logical choice, as both molecules contain basic nitrogen atoms readily accepting a proton.[1][8]

Predicted Fragmentation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

The carboximidamide group is the most probable site of protonation. Following protonation, collision-induced dissociation (CID) is expected to initiate several key fragmentation cascades.

  • Pathway A: Formation of the Furfuryl Cation. A primary and highly favorable fragmentation is the cleavage of the C-N bond between the cyclopentyl group and the imidamide nitrogen, followed by cleavage of the methylene-nitrogen bond to yield the highly stable furfuryl cation at m/z 81 . This is a common pathway for molecules containing this moiety.

  • Pathway B: Loss of Ammonia. The protonated imidamide can undergo a rearrangement to eliminate a neutral ammonia molecule (NH₃, 17.03 Da), leading to a fragment ion at m/z 176.24 .

  • Pathway C: Cyclopentane Ring Fragmentation. The cyclopentyl moiety itself can undergo characteristic fragmentation. Following initial cleavages, the cyclopentane ring can lose ethene (C₂H₄, 28.05 Da), a well-documented pathway for cycloalkanes.[9][10][11] This would result in fragment ions corresponding to the loss of cyclopentene or its fragments from the main structure. For instance, cleavage to form the cyclopentylcarboximidamide cation followed by loss of ethene would produce a characteristic fragment.

  • Pathway D: Formation of the Cyclopentylcarbonimidoyl Cation. Cleavage of the bond between the methylene bridge and the furan ring would generate a protonated cyclopentylcarboximidamide fragment at m/z 111.12 .

M_imidamide [M+H]+ m/z 193.27 frag_81 Furfuryl Cation m/z 81.07 M_imidamide->frag_81 Pathway A frag_111 Cyclopentylcarbonimidoyl Cation m/z 111.12 M_imidamide->frag_111 Pathway D frag_176 [M+H - NH3]+ m/z 176.24 M_imidamide->frag_176 Pathway B frag_cyclopentyl_loss Fragments from Cyclopentane Ring Opening (e.g., loss of C2H4) frag_111->frag_cyclopentyl_loss Pathway C

Figure 1: Predicted major fragmentation pathways for protonated N-(furan-2-ylmethyl)cyclopentanecarboximidamide.

Predicted Fragmentation of N-(furan-2-ylmethyl)cyclopentanecarboxamide (Comparator)

The amide analogue, while structurally similar, is expected to exhibit key differences. The protonation will likely occur on the amide nitrogen or oxygen.

  • Pathway A': Formation of the Furfuryl Cation. Similar to the imidamide, cleavage yielding the m/z 81 furfuryl cation is highly probable.

  • Pathway B': Formation of the Cyclopentylcarbonyl Cation. A characteristic fragmentation for amides is the cleavage of the C-N bond, which in this case would produce a cyclopentylcarbonyl (acylium) ion at m/z 97.12 . This is a major diagnostic difference compared to the imidamide.

  • Pathway C': Loss of Water. While less common for acyclic amides under low-energy CID, a potential rearrangement could lead to the loss of water (H₂O, 18.01 Da), especially with higher collision energy, resulting in a fragment at m/z 176.23 .

  • Pathway D': Cyclopentane Ring Fragmentation. Similar to the imidamide, fragmentation of the cyclopentane ring via loss of ethene is possible from fragments containing this moiety.[12]

M_amide [M+H]+ m/z 194.25 frag_81_amide Furfuryl Cation m/z 81.07 M_amide->frag_81_amide Pathway A' frag_97 Cyclopentylcarbonyl Cation m/z 97.12 M_amide->frag_97 Pathway B' frag_176_amide [M+H - H2O]+ m/z 176.23 M_amide->frag_176_amide Pathway C' frag_cyclopentyl_loss_amide Fragments from Cyclopentane Ring Opening frag_97->frag_cyclopentyl_loss_amide Pathway D'

Figure 2: Predicted major fragmentation pathways for protonated N-(furan-2-ylmethyl)cyclopentanecarboxamide.

Comparative Experimental Design and Methodology

A robust experimental design is crucial to validate the theoretical predictions. The following protocol outlines a standard approach for analyzing these two compounds using LC-MS/MS. This protocol is designed to be self-validating by including quality controls and system suitability checks.

Experimental Workflow Diagram

cluster_prep Sample Preparation cluster_lcms LC-MS/MS Analysis cluster_data Data Analysis stock 1. Prepare 1 mg/mL Stock in Methanol working 2. Dilute to 1 µg/mL in 50:50 ACN:H2O stock->working injection 3. Inject 5 µL onto LC System working->injection separation 4. Chromatographic Separation injection->separation ionization 5. ESI+ Ionization separation->ionization ms1 6. MS1 Scan (Precursor Selection) ionization->ms1 cid 7. Collision-Induced Dissociation (CID) ms1->cid ms2 8. MS2 Scan (Fragment Detection) cid->ms2 extraction 9. Extract Ion Chromatograms ms2->extraction spectra 10. Analyze MS/MS Spectra extraction->spectra comparison 11. Compare Fragmentation vs. Predictions spectra->comparison

Figure 3: Standard experimental workflow for comparative LC-MS/MS analysis.

Detailed Experimental Protocol

1. Materials and Reagents:

  • N-(furan-2-ylmethyl)cyclopentanecarboximidamide (Analyte 1)

  • N-(furan-2-ylmethyl)cyclopentanecarboxamide (Analyte 2)

  • LC-MS Grade Acetonitrile (ACN) and Water

  • LC-MS Grade Formic Acid (FA)

  • Methanol (HPLC Grade)

2. Sample Preparation:

  • Prepare individual 1.0 mg/mL stock solutions of each analyte in methanol.

  • Create a working solution of 1.0 µg/mL for each analyte by diluting the stock solution in a 50:50 (v/v) mixture of acetonitrile and water.

3. Liquid Chromatography (LC) Parameters:

  • LC System: Standard UHPLC system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a suitable starting point. For these moderately polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) could also be an effective alternative.

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: 5% B to 95% B over 5 minutes, hold for 1 minute, return to initial conditions.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

Rationale: Formic acid is used as a mobile phase additive to facilitate protonation of the analytes in the ESI source, enhancing the [M+H]⁺ signal.[4] A standard C18 column is chosen for its versatility, but the more polar nature of the analytes might result in early elution; a HILIC column could provide better retention if needed.

4. Mass Spectrometry (MS) Parameters:

  • MS System: Triple quadrupole (QqQ) or Quadrupole Time-of-Flight (Q-TOF) mass spectrometer.[1][3]

  • Ionization Mode: Electrospray Ionization, Positive (ESI+)

  • Capillary Voltage: 3.5 kV

  • Gas Temperature: 325 °C

  • Drying Gas Flow: 8 L/min

  • MS1 Scan Range: m/z 50 - 400

  • MS/MS Acquisition: Product ion scan mode.

  • Precursor Ions: m/z 193.27 for Analyte 1; m/z 194.25 for Analyte 2.

  • Collision Energy (CE): Ramped from 10-40 eV. This allows for the observation of both low-energy (stable) and high-energy (more extensive) fragments.

Hypothetical Comparative Data

The following table summarizes the expected experimental results based on the theoretical analysis.

ParameterN-(furan-2-ylmethyl)cyclopentanecarboximidamideN-(furan-2-ylmethyl)cyclopentanecarboxamideRationale for Difference
Est. Retention Time (min) ~2.1~2.5The imidamide is more polar and basic, leading to stronger interaction with residual silanols and slightly earlier elution on a C18 column.
Precursor Ion [M+H]⁺ m/z 193.27m/z 194.25Reflects the different molecular weights.
Key Fragment Ion 1 m/z 81.07 (High Intensity)m/z 81.07 (High Intensity)Common stable furfuryl cation fragment.
Key Fragment Ion 2 m/z 111.12 (Med. Intensity)m/z 97.12 (High Intensity)Diagnostic Fragment. Imidamide fragment vs. highly stable amide-derived acylium ion.
Key Fragment Ion 3 m/z 176.24 (Low Intensity)Absent or Very LowLoss of NH₃ from the imidamide. Amides do not readily lose NH₂.
Other Notable Fragments m/z 69, 83 (from cyclopentyl)m/z 69 (from cyclopentyl)Characteristic cycloalkane fragmentation.[9][10]

Alternative and Complementary Analytical Techniques

While LC-MS/MS is exceptionally powerful, absolute structural confirmation often requires orthogonal data.[2][13]

  • High-Resolution Mass Spectrometry (HRMS): Using an Orbitrap or Q-TOF instrument would provide high-resolution, accurate mass data for both precursor and fragment ions.[2] This allows for the confident determination of the elemental composition of each ion, confirming, for example, that m/z 111.12 corresponds to C₇H₁₁N⁺ and m/z 97.12 corresponds to C₆H₉O⁺, solidifying the proposed structures.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR remains the gold standard for unambiguous structure elucidation.[14][15] ¹H and ¹³C NMR would confirm the connectivity of all atoms in the molecules, while 2D NMR experiments (like COSY and HMBC) would definitively map out the entire molecular skeleton.

Conclusion

This guide demonstrates that even without prior experimental data, a robust and scientifically sound analysis of a novel molecule's fragmentation behavior can be constructed from first principles and comparative data. The LC-MS/MS fragmentation patterns of N-(furan-2-ylmethyl)cyclopentanecarboximidamide and its carboxamide analogue are predicted to be highly distinct.

The key differentiating fragments are the cyclopentylcarbonimidoyl cation (m/z 111.12 ) for the imidamide and the cyclopentylcarbonyl (acylium) ion (m/z 97.12 ) for the amide. These diagnostic ions provide a clear and reliable method for distinguishing between these two closely related compounds. This analytical approach, combining theoretical prediction with a structured experimental design, is fundamental to the rapid and accurate characterization of new chemical entities in the research and development landscape.

References

  • Doc Brown's Chemistry. (n.d.). Mass spectrum of cyclopentane. Retrieved February 27, 2026, from [Link]

  • JoVE. (2024, December 5). Mass Spectrometry: Cycloalkane Fragmentation. Retrieved February 27, 2026, from [Link]

  • YouTube. (2025, July 28). Mass Spectrometry of Cycloalkanes. Retrieved February 27, 2026, from [Link]

  • Chegg.com. (2026, February 15). Solved what is the base peak of cyclopentane in a mass. Retrieved February 27, 2026, from [Link]

  • Zhu, C., et al. (n.d.). Development of a sensitive and quantitative method for the identification of two major furan fatty acids in human plasma. Journal of Lipid Research. Retrieved February 27, 2026, from [Link]

  • Ramirez, N., et al. (2020, April 18). Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. Combustion and Flame. Retrieved February 27, 2026, from [Link]

  • Drug Development & Delivery. (2016, August 24). Application of LCMS in small-molecule drug development. Retrieved February 27, 2026, from [Link]

  • Yaylayan, V. A., & Mandeville, A. (n.d.). Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. Journal of Agricultural and Food Chemistry. Retrieved February 27, 2026, from [Link]

  • LCGC International. (2020, December 19). Techniques for Structure Elucidation of Unknowns: Finding Substitute Active Pharmaceutical Ingredients in Counterfeit Medicines. Retrieved February 27, 2026, from [Link]

  • Dunn, W. B., et al. (n.d.). Current and Future Perspectives on the Structural Identification of Small Molecules in Biological Systems. Metabolites. Retrieved February 27, 2026, from [Link]

  • MDPI. (2022, September 30). Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques. Retrieved February 27, 2026, from [Link]

  • Intertek. (n.d.). Molecular Structure Characterisation and Structural Elucidation. Retrieved February 27, 2026, from [Link]

  • Waters Corporation. (n.d.). Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS Chromatography for Metabolomic Studies. Retrieved February 27, 2026, from [Link]

  • IntechOpen. (n.d.). Small Molecule LC-MS/MS Fragmentation Data Analysis and Application to Siderophore Identification. Retrieved February 27, 2026, from [Link]

  • International Labmate. (n.d.). Detecting nitrofuran metabolites in animal products using LC/MS/MS. Retrieved February 27, 2026, from [Link]

  • American Pharmaceutical Review. (2015, September 30). Mass Spectrometry in Small Molecule Drug Development. Retrieved February 27, 2026, from [Link]

  • YouTube. (2022, November 22). common fragmentation mechanisms in mass spectrometry. Retrieved February 27, 2026, from [Link]

  • Agilent Technologies. (n.d.). Basics of LC/MS. Retrieved February 27, 2026, from [Link]

  • LCGC International. (n.d.). Determination of Furan in Food by Gas Chromatography– Mass Spectrometry and Headspace Sampling. Retrieved February 27, 2026, from [Link]

  • PubMed. (2001, April 15). Mass spectrometric evidence for mechanisms of fragmentation of charge-derivatized peptides. Retrieved February 27, 2026, from [Link]

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved February 27, 2026, from [Link]

  • Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved February 27, 2026, from [Link]

Sources

Validation

A Comparative Guide to the Bioactivity of N-(furan-2-ylmethyl)cyclopentanecarboximidamide and Standard Nitric Oxide Synthase Inhibitors

For Researchers, Scientists, and Drug Development Professionals In the landscape of drug discovery, the quest for novel enzyme inhibitors with improved potency and selectivity is a continuous endeavor. This guide provide...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery, the quest for novel enzyme inhibitors with improved potency and selectivity is a continuous endeavor. This guide provides a comprehensive comparison of the potential bioactivity of a novel compound, N-(furan-2-ylmethyl)cyclopentanecarboximidamide, with well-established standard inhibitors of nitric oxide synthase (NOS). Drawing upon structural similarities and established structure-activity relationships (SAR), we will explore the rationale for investigating this compound as a potential therapeutic agent and outline the experimental framework for its evaluation.

Introduction: The Significance of Nitric Oxide Synthase Inhibition

Nitric oxide (NO) is a crucial signaling molecule involved in a wide array of physiological and pathological processes, including neurotransmission, vasodilation, and the immune response. Its production is catalyzed by a family of three distinct nitric oxide synthase (NOS) isoforms: neuronal NOS (nNOS or NOS-1), inducible NOS (iNOS or NOS-2), and endothelial NOS (eNOS or NOS-3). While basal levels of NO are essential for maintaining homeostasis, the overproduction of NO, particularly by iNOS and nNOS, is implicated in the pathophysiology of various inflammatory diseases, neurodegenerative disorders, and certain types of cancer.[1] This has made the development of selective NOS inhibitors a significant focus of therapeutic research.

The compound at the center of this guide, N-(furan-2-ylmethyl)cyclopentanecarboximidamide, possesses key structural features that suggest a potential for NOS inhibition. The carboximidamide functional group is a well-established pharmacophore that mimics the guanidino group of L-arginine, the natural substrate for NOS.[2] Furthermore, the presence of a furan ring, a heterocyclic moiety found in various bioactive compounds, offers the potential for unique interactions within the enzyme's active site, possibly influencing both potency and isoform selectivity.[3][4]

This guide will provide a comparative analysis of this novel compound against three standard NOS inhibitors: L-N⁶-(1-iminoethyl)lysine (L-NIL), 1400W, and Aminoguanidine.

Comparative Analysis of Inhibitor Bioactivity

A direct experimental comparison of N-(furan-2-ylmethyl)cyclopentanecarboximidamide is not yet available in public literature. However, based on the known structure-activity relationships of heterocyclic carboximidamides as NOS inhibitors, we can postulate its potential activity profile. The furan ring, as a bioisostere of the thiophene ring found in some potent nNOS inhibitors, may confer favorable interactions within the active site. For instance, studies have shown that replacing a thiophene with a furan in a known inhibitor scaffold can lead to slightly improved potency and selectivity.[3] The cyclopentyl group attached to the carboximidamide core will likely influence the compound's steric and hydrophobic properties, which can also play a role in binding affinity and isoform selectivity.

To provide a framework for evaluating its potential, we will compare it to the following well-characterized NOS inhibitors.

InhibitorTarget Isoform(s)IC50 / Kᵢ ValuesKey Features
L-N⁶-(1-iminoethyl)lysine (L-NIL) Primarily iNOSiNOS: IC50 ≈ 3.3 µM[5]A potent and moderately selective inhibitor of iNOS. It is an L-lysine derivative.
1400W Highly selective for iNOSiNOS: Kᵢ ≤ 7 nM[6]A slow, tight-binding, and highly selective inhibitor of iNOS with excellent in vivo activity.
Aminoguanidine Preferentially iNOSiNOS: IC50 ≈ 2.1 - 30 µM[7][8]One of the earliest identified selective iNOS inhibitors, though less potent and selective than newer compounds.
N-(furan-2-ylmethyl)cyclopentanecarboximidamide Hypothesized: NOS inhibitorTo be determinedCarboximidamide pharmacophore suggests competitive inhibition. The furan and cyclopentyl moieties may influence potency and selectivity.
Experimental Methodologies for Comparative Bioactivity Assessment

To empirically determine the bioactivity of N-(furan-2-ylmethyl)cyclopentanecarboximidamide and compare it to standard inhibitors, a robust in vitro NOS inhibition assay is required. The following protocol outlines a standard procedure using the Griess assay, which measures the accumulation of nitrite, a stable and oxidized product of NO.

1. Principle: This assay quantifies the enzymatic activity of NOS by measuring the amount of nitrite produced from the conversion of L-arginine to L-citrulline and NO. The inhibition of this reaction by a test compound is determined by a decrease in nitrite levels.

2. Materials:

  • Purified recombinant human nNOS, iNOS, and eNOS enzymes

  • L-arginine (substrate)

  • NADPH (cofactor)

  • (6R)-5,6,7,8-tetrahydro-L-biopterin (BH4; cofactor)

  • Calmodulin (for nNOS and eNOS activation)

  • Assay Buffer (e.g., 50 mM HEPES, pH 7.4, containing 1 mM DTT and 10% glycerol)

  • N-(furan-2-ylmethyl)cyclopentanecarboximidamide and standard inhibitors (L-NIL, 1400W, Aminoguanidine) dissolved in a suitable solvent (e.g., DMSO)

  • Griess Reagent System (Sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)

  • Sodium nitrite (for standard curve)

  • 96-well microtiter plates

  • Microplate reader

3. Procedure:

  • Prepare Reagents: Prepare stock solutions of all reagents and test compounds. Create a series of dilutions for the test compound and each standard inhibitor.

  • Reaction Mixture Preparation: In each well of a 96-well plate, add the assay buffer, cofactors (NADPH, BH4), and calmodulin (for nNOS/eNOS).

  • Inhibitor Addition: Add the desired concentration of N-(furan-2-ylmethyl)cyclopentanecarboximidamide or a standard inhibitor to the appropriate wells. Include a control well with no inhibitor.

  • Enzyme Addition: Initiate the reaction by adding the purified NOS enzyme to each well.

  • Substrate Addition: Add L-arginine to all wells to start the enzymatic reaction.

  • Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes), ensuring the reaction remains in the linear range.

  • Griess Reaction: Stop the enzymatic reaction and add the Griess reagents to each well. This will react with any nitrite present to form a colored azo compound.

  • Absorbance Measurement: Measure the absorbance at ~540 nm using a microplate reader.

  • Data Analysis: Construct a nitrite standard curve to determine the concentration of nitrite in each sample. Calculate the percentage of inhibition for each concentration of the test and standard compounds. Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) for each compound against each NOS isoform.

Visualizing the Scientific Framework

To better understand the underlying biological and experimental processes, the following diagrams have been generated.

NitricOxidePathway cluster_inhibitors Competitive Inhibition L_Arginine L-Arginine NOS Nitric Oxide Synthase (NOS) (nNOS, iNOS, eNOS) L_Arginine->NOS L_Citrulline L-Citrulline NOS->L_Citrulline NO Nitric Oxide (NO) NOS->NO Inhibitor N-(furan-2-ylmethyl)cyclopentanecarboximidamide (Hypothesized) Inhibitor->NOS Binds to active site Standard_Inhibitors Standard Inhibitors (L-NIL, 1400W, Aminoguanidine) Standard_Inhibitors->NOS

Caption: Nitric oxide synthesis pathway and mechanism of competitive inhibition.

ExperimentalWorkflow A Reagent & Compound Preparation B Reaction Mixture Assembly (Buffer, Cofactors, Inhibitor) A->B C Enzyme & Substrate Addition B->C D Incubation at 37°C C->D E Griess Reaction for Nitrite Detection D->E F Absorbance Measurement (540 nm) E->F G Data Analysis (IC50 Determination) F->G

Caption: Experimental workflow for in vitro NOS inhibition assay.

Discussion and Future Directions

The structural features of N-(furan-2-ylmethyl)cyclopentanecarboximidamide present a compelling case for its investigation as a novel nitric oxide synthase inhibitor. Its carboximidamide moiety suggests a competitive binding mode at the L-arginine site, while the furan and cyclopentyl groups may offer opportunities for enhanced potency and isoform selectivity compared to existing inhibitors.

A thorough experimental evaluation, as outlined in the proposed protocol, is the essential next step to validate this hypothesis. Determining the IC50 values of N-(furan-2-ylmethyl)cyclopentanecarboximidamide against all three NOS isoforms will be critical to understanding its potency and, crucially, its selectivity profile. A high degree of selectivity for nNOS or iNOS over eNOS is a desirable characteristic for therapeutic candidates to minimize potential cardiovascular side effects associated with eNOS inhibition.

Should initial in vitro studies prove promising, further investigations, including kinetic studies to determine the mechanism of inhibition (e.g., competitive, non-competitive) and cell-based assays to assess its efficacy in a more physiological context, would be warranted. Ultimately, the exploration of novel chemical scaffolds like N-(furan-2-ylmethyl)cyclopentanecarboximidamide is vital for the development of the next generation of NOS inhibitors with improved therapeutic profiles.

References

  • Hobbs, A. J., Higgs, A., & Moncada, S. (1999). Inhibition of nitric oxide synthase as a potential therapeutic target. Annual review of pharmacology and toxicology, 39, 191–220. [Link]

  • Li, H., et al. (2014). Potent and selective double-headed thiophene-2-carboximidamide inhibitors of neuronal nitric oxide synthase for the treatment of melanoma. Journal of medicinal chemistry, 57(3), 686–700. [Link]

  • Garvey, E. P., et al. (1997). 1400W is a slow, tight binding, and highly selective inhibitor of inducible nitric-oxide synthase in vitro and in vivo. Journal of Biological Chemistry, 272(8), 4959–4963. [Link]

  • Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. (2020). Inflammation and Cell Signaling. [Link]

  • Heteroalicyclic carboxamidines as inhibitors of inducible nitric oxide synthase; the identification of (2R)-2-pyrrolidinecarboxamidine as a potent and selective haem-co-ordinating inhibitor. (2011). Bioorganic & medicinal chemistry letters, 21(10), 3037–3040. [Link]

  • Southan, G. J., et al. (1997). Inhibition of nitric oxide synthase with pyrazole-1-carboxamidine and related compounds. Biochemical pharmacology, 54(4), 499–507. [Link]

  • Moore, W. M., et al. (1994). L-N6-(1-iminoethyl)lysine: a selective inhibitor of inducible nitric oxide synthase. Journal of medicinal chemistry, 37(23), 3886–3888. [Link]

  • Wu, C. C., et al. (1995). Aminoguanidine attenuates the delayed circulatory failure and improves survival in rodent models of endotoxic shock. British journal of pharmacology, 114(8), 1666–1672. [Link]

  • Inducible nitric oxide synthase inhibitors of Chinese herbs. Part 2: naturally occurring furanocoumarins. (2000). Bioorganic & medicinal chemistry, 8(12), 2715–2723. [Link]

  • Quantitative Structure-Activity Relationship Studies on Nitric Oxide Synthase Inhibitors. (2016). Current Enzyme Inhibition, 12(1). [Link]

  • Kita, Y., et al. (2002). Discovery of novel inhibitors of inducible nitric oxide synthase. British journal of pharmacology, 136(7), 987–995. [Link]

  • Recent Advances in the Synthesis and Biomedical Applications of Heterocyclic NO-Donors. (2021). Molecules, 26(19), 5773. [Link]

  • QSAR Studies of Nitric Oxide Synthase Inhibitors. (2023). Current Medicinal Chemistry, 30(44), 5035–5051. [Link]

  • Human Nitric Oxide Synthase—Its Functions, Polymorphisms, and Inhibitors in the Context of Inflammation, Diabetes and Cardiovascular Diseases. (2020). International Journal of Molecular Sciences, 22(1), 54. [Link]

  • Singh, R., et al. (2020). Inducible nitric oxide synthase inhibitors: A comprehensive update. Medicinal research reviews, 40(3), 937–995. [Link]

Sources

Comparative

Structural validation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide using X-ray crystallography

A Comparative Guide to the Structural Validation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide For Researchers, Scientists, and Drug Development Professionals The precise determination of a molecule's three-dimensio...

Author: BenchChem Technical Support Team. Date: March 2026

A Comparative Guide to the Structural Validation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

For Researchers, Scientists, and Drug Development Professionals

The precise determination of a molecule's three-dimensional structure is a cornerstone of modern chemistry and drug discovery. Understanding the exact spatial arrangement of atoms is critical for predicting a compound's physicochemical properties, reactivity, and, most importantly, its biological activity. This guide provides an in-depth comparison of analytical techniques for the structural validation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide, with a primary focus on the gold-standard method: single-crystal X-ray crystallography.

The Unambiguous Power of X-ray Crystallography

Single-crystal X-ray diffraction stands as the most definitive method for elucidating the three-dimensional atomic structure of a molecule.[4] By analyzing the diffraction pattern of X-rays passing through a crystalline sample, researchers can generate a detailed electron density map, which reveals precise bond lengths, bond angles, and the overall molecular conformation.[5] This technique is unparalleled in its ability to provide a direct, high-resolution snapshot of a molecule in the solid state.[6]

Experimental Protocol: Single-Crystal X-ray Diffraction

The journey from a powdered sample to a fully resolved crystal structure involves several critical steps:

  • Crystallization: This is often the most challenging, yet crucial, stage. The goal is to grow a single crystal of the compound with sufficient size (typically >0.1 mm in all dimensions) and high internal order.[7] Common crystallization techniques include:

    • Slow Evaporation: A solution of the compound is allowed to evaporate slowly, gradually increasing the concentration until saturation is reached and crystals begin to form.

    • Vapor Diffusion: A concentrated solution of the compound is placed in a sealed container with a less-soluble "anti-solvent." The slow diffusion of the anti-solvent vapor into the compound's solution reduces its solubility, promoting crystallization.

    • Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to precipitate.

  • Data Collection: A suitable crystal is mounted on a goniometer and placed within a focused beam of monochromatic X-rays.[7] As the crystal is rotated, a detector records the diffraction pattern, which consists of a series of spots of varying intensities.[5]

  • Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group of the crystal. The "phase problem," a central challenge in crystallography, is then solved using computational methods to generate an initial electron density map.[8] An atomic model of N-(furan-2-ylmethyl)cyclopentanecarboximidamide is then built into this electron density and refined to achieve the best possible fit with the experimental data, ultimately yielding the final, precise crystal structure.

Caption: Workflow for Single-Crystal X-ray Diffraction.

Comparative Analysis: A Multi-Technique Approach

While X-ray crystallography provides the ultimate structural detail, a comprehensive validation strategy often employs a suite of analytical techniques. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are indispensable tools that offer complementary information.[9]

Technique Information Provided Advantages Limitations
X-ray Crystallography Precise 3D atomic coordinates, bond lengths, bond angles, stereochemistry, and packing interactions in the solid state.[10]Provides unambiguous, high-resolution structural data.[11]Requires a high-quality single crystal, which can be difficult to obtain. Provides a static picture of the molecule in the solid state.[12]
NMR Spectroscopy Information about the chemical environment of atoms, connectivity, and molecular dynamics in solution.[11]Non-destructive and provides data on the molecule's solution-state conformation and dynamics.Structure determination can be complex for larger molecules and does not provide the same level of precision as crystallography.
Mass Spectrometry Precise molecular weight and fragmentation patterns, confirming the elemental composition.High sensitivity and requires only a small amount of sample.Provides no information about the three-dimensional structure.
UV-Vis Spectrophotometry Information about electronic transitions within the molecule, often used for quantitative analysis.[13]Simple, rapid, and cost-effective for concentration determination.[14]Provides limited structural information.[13]

The Synergy of Spectroscopic and Crystallographic Data

The true power of structural validation lies in the integration of data from multiple techniques. For N-(furan-2-ylmethyl)cyclopentanecarboximidamide, the process would ideally follow this workflow:

  • Initial Characterization:

    • Mass Spectrometry would confirm the molecular weight, verifying the successful synthesis of the target compound.

    • ¹H and ¹³C NMR Spectroscopy would provide a detailed map of the proton and carbon environments, confirming the connectivity of the furan, cyclopentane, and carboximidamide moieties.

  • Definitive Structural Elucidation:

    • Single-Crystal X-ray Crystallography would then be employed to determine the precise three-dimensional structure. This would resolve any ambiguities regarding stereochemistry and reveal the preferred conformation of the molecule in the solid state.

  • Purity and Quantitative Analysis:

    • UV-Vis Spectrophotometry could be developed as a rapid and efficient method for quantifying the compound in various samples, once its characteristic absorbance maxima are determined.[15]

G cluster_0 Initial Synthesis & Purification cluster_1 Spectroscopic & Spectrometric Analysis cluster_2 Crystallographic Analysis cluster_3 Validated Structure A N-(furan-2-ylmethyl)cyclopentanecarboximidamide B Mass Spectrometry (Molecular Weight) A->B C NMR Spectroscopy (Connectivity & Solution Conformation) A->C D UV-Vis Spectrophotometry (Quantitative Analysis) A->D E X-ray Crystallography (3D Structure) A->E F Complete Structural Validation B->F C->F D->F E->F

Caption: Integrated approach to structural validation.

Conclusion

The structural validation of N-(furan-2-ylmethyl)cyclopentanecarboximidamide, like any novel chemical entity, necessitates a multi-faceted analytical approach. While techniques such as NMR and mass spectrometry are crucial for confirming the molecular identity and connectivity in a high-throughput manner, single-crystal X-ray crystallography remains the gold standard for unambiguously determining the precise three-dimensional arrangement of atoms in the solid state.[4] The complementary nature of these powerful techniques provides a robust and comprehensive framework for structural elucidation, which is fundamental to advancing chemical research and drug development.

References

  • Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 71(o455), o455–o456. [Link]

  • Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Corrigendum. Acta crystallographica. Section E, Crystallographic communications, 71(Pt 8), c2. [Link]

  • Holton, T. (2009). x Ray crystallography. Journal of Clinical Pathology, 62(1), 17-21. [Link]

  • El-Sherif, A. A., A-Shehri, M. M., & Al-Jahdali, M. A. (2022). Spectroscopic Characterization, Thermogravimetry and Biological Studies of Ru(III), Pt(IV), Au(III) Complexes with Sulfamethoxazole Drug Ligand. Molecules, 27(5), 1599. [Link]

  • Metherall, J. P., Hall, M. J., & Probert, M. R. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1837-1853. [Link]

  • Datta, A., Rane, S., Puranik, V., & Kumbhar, A. (2021). Synthesis, characterization and crystal structure of N'-[(E)-furan-2-ylmethylidene]furan-2-carbohydrazide. ResearchGate. [Link]

  • Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. Retrieved from [Link]

  • Juniper Publishers. (2024, December 10). Spectrophotometric Methods in Pharmaceutical Analysis: Principles, Reagents, and Applications. [Link]

  • The University of Queensland. (n.d.). Small molecule X-ray crystallography. School of Chemistry and Molecular Biosciences. Retrieved from [Link]

  • Davey, R. (2019, October 30). X-Ray Crystallography vs. NMR Spectroscopy. News-Medical.Net. [Link]

  • Sree, G. S., & Kumar, S. (2006). Spectrophotometric methods for the estimation of nitazoxanide in pharmaceutical formulations. Indian Journal of Pharmaceutical Sciences, 68(3), 403. [Link]

  • National Center for Biotechnology Information. (n.d.). N-(furan-2-ylmethyl)pyrazine-2-carboxamide. PubChem. Retrieved from [Link]

  • Khan, I., Ibrar, A., Abbas, N., Ali, S., & Farooq, U. (2022). X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. Molecules, 27(23), 8446. [Link]

  • Ghorab, M. M., Al-Said, M. S., & El-Gazzar, M. G. (2016). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 8(1), 328-339. [Link]

  • Unknown. (n.d.). Comparison of NMR and X-ray crystallography. [Link]

  • Clauri, C. (n.d.). Pharmaceutical Development and the Applications of Spectroscopy in Biopharmaceutical Identification. Longdom Publishing. [Link]

  • National Institute of Standards and Technology. (n.d.). Furan, 2-methyl-. NIST WebBook. Retrieved from [Link]

  • Creative BioMart. (n.d.). X-ray Crystallography. Retrieved from [Link]

  • Brunger, A. T. (n.d.). X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics. Stanford University. [Link]

  • Crystallography Open Database. (n.d.). Search results. Retrieved from [Link]

  • Alangari, A. M. (2022). Spectroscopic Analytical Methods. [Link]

  • Unknown. (2025, March 28). Comparative study of protein X-ray and NMR structures: molecular docking-based virtual screening. bioRxiv. [Link]

  • Wikipedia. (n.d.). X-ray crystallography. Retrieved from [Link]

Sources

Validation

A Comparative Guide to HPLC and UHPLC Method Validation for Purity Assessment of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

In the landscape of pharmaceutical development and quality control, the rigorous validation of analytical methods is not merely a regulatory formality but the cornerstone of patient safety and product efficacy.[1][2][3]...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical development and quality control, the rigorous validation of analytical methods is not merely a regulatory formality but the cornerstone of patient safety and product efficacy.[1][2][3] This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC) for the validation of a purity testing method for N-(furan-2-ylmethyl)cyclopentanecarboximidamide, a novel compound with therapeutic potential. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative guidelines.

Introduction: The Criticality of Method Validation in Drug Purity

The objective of any analytical procedure is to ensure it is suitable for its intended purpose.[4][5] For purity analysis in the pharmaceutical industry, this means the method must be able to accurately and reliably quantify the active pharmaceutical ingredient (API) and separate it from any process-related impurities, degradation products, or other extraneous components. The International Council for Harmonisation (ICH), along with regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established comprehensive guidelines, primarily ICH Q2(R2), to standardize the validation of analytical procedures.[1][2][6] This guide will utilize the principles outlined in these documents to develop and compare robust analytical methods.

The Analyte: N-(furan-2-ylmethyl)cyclopentanecarboximidamide

To develop a suitable analytical method, we must first understand the physicochemical properties of our target molecule, N-(furan-2-ylmethyl)cyclopentanecarboximidamide.

Structure:

Based on its structure, we can infer the following properties:

  • Polarity: The presence of the furan ring, amide, and imidamide functionalities suggests a moderately polar molecule.[7][8]

  • UV Absorbance: The furan ring contains a chromophore that will absorb UV light, making UV detection a suitable choice for HPLC and UHPLC.[8]

  • Volatility: The molecule is expected to be non-volatile, making liquid chromatography the preferred analytical technique over gas chromatography.[9][10][11]

HPLC Method Development and Validation

A systematic approach to method development is crucial for establishing a robust and reliable analytical procedure.[12]

Proposed HPLC Method

Based on the inferred properties of N-(furan-2-ylmethyl)cyclopentanecarboximidamide and experience with similar compounds, the following starting HPLC conditions are proposed:

ParameterRecommended ConditionRationale
Column Reversed-Phase C18 (250 mm x 4.6 mm, 5 µm)The C18 stationary phase is a versatile, non-polar phase suitable for retaining moderately polar compounds. The 5 µm particle size is standard for conventional HPLC.[13][14]
Mobile Phase A: 0.1% Phosphoric Acid in WaterB: AcetonitrileA gradient elution is chosen to ensure adequate separation of the main peak from any potential impurities with differing polarities. Phosphoric acid is used to control the pH and ensure good peak shape.
Gradient 0-20 min: 30-70% B20-25 min: 70-30% B25-30 min: 30% BThe gradient is designed to provide sufficient resolution while keeping the run time reasonable. A re-equilibration step is included to ensure reproducibility.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column.[13]
Column Temperature 30 °CMaintaining a constant column temperature ensures reproducible retention times.
Detection UV at 254 nmThe furan moiety is expected to have a strong absorbance around this wavelength. A photodiode array (PDA) detector can be used to confirm peak purity.
Injection Volume 10 µLA typical injection volume to avoid column overloading.
Validation of the HPLC Method According to ICH Q2(R2)

The developed method must be validated to demonstrate its suitability for the intended purpose.[4][5][15] The following validation parameters will be assessed:

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present.[1][4]

Experimental Protocol:

  • Forced Degradation: Subject the analyte to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.

  • Placebo Analysis: Analyze a placebo sample (if in a formulated product) to ensure no interference from excipients.

  • Impurity Spiking: Spike the analyte sample with known impurities (if available) to demonstrate separation.

  • Peak Purity Analysis: Use a PDA detector to assess the peak purity of the analyte in both stressed and unstressed samples.

G Analyte Analyte Solution Stress Stress Conditions (Acid, Base, Heat, etc.) Analyte->Stress Stressed_Sample Stressed Sample Stress->Stressed_Sample HPLC_Analysis HPLC Analysis (PDA Detector) Stressed_Sample->HPLC_Analysis Peak_Purity Peak Purity Assessment HPLC_Analysis->Peak_Purity Specificity_Confirmed Specificity Confirmed Peak_Purity->Specificity_Confirmed

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range. The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[4][5]

Experimental Protocol:

  • Prepare a stock solution of the N-(furan-2-ylmethyl)cyclopentanecarboximidamide reference standard.

  • Prepare at least five concentrations ranging from 50% to 150% of the target concentration.

  • Inject each concentration in triplicate.

  • Plot the peak area versus concentration and perform a linear regression analysis.

ParameterAcceptance Criteria
Correlation Coefficient (r²) ≥ 0.999
Y-intercept Close to zero

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[2]

Experimental Protocol:

  • Prepare samples spiked with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Calculate the percentage recovery for each sample.

ParameterAcceptance Criteria
Recovery 98.0% to 102.0%

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the relative standard deviation (RSD).[2]

Experimental Protocol:

  • Repeatability (Intra-assay precision): Analyze six replicate samples of the same concentration on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-assay precision): Analyze six replicate samples of the same concentration on different days, with different analysts, and/or on different instruments.

ParameterAcceptance Criteria
RSD for Repeatability ≤ 2.0%
RSD for Intermediate Precision ≤ 2.0%

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[4]

Experimental Protocol:

  • Introduce small, deliberate changes to the method parameters, one at a time.

  • Examples of variations include:

    • Flow rate (± 0.1 mL/min)

    • Column temperature (± 2 °C)

    • Mobile phase pH (± 0.2 units)

  • Analyze the system suitability parameters for each condition.

ParameterAcceptance Criteria
System Suitability Parameters Should remain within acceptable limits.

G Validation Method Validation Specificity Specificity Validation->Specificity Linearity Linearity & Range Validation->Linearity Accuracy Accuracy Validation->Accuracy Precision Precision Validation->Precision Robustness Robustness Validation->Robustness

Comparison with an Alternative: Ultra-High-Performance Liquid Chromatography (UHPLC)

UHPLC is a more advanced form of liquid chromatography that utilizes smaller stationary phase particles (< 2 µm) and higher operating pressures (up to 15,000 psi or 1000 bar).[16][17][18] This results in significant improvements in resolution, speed, and sensitivity compared to conventional HPLC.[16][19][20]

Proposed UHPLC Method

The HPLC method can be readily adapted to a UHPLC system.

ParameterRecommended UHPLC ConditionRationale
Column Reversed-Phase C18 (50 mm x 2.1 mm, 1.7 µm)The smaller particle size and column dimensions are characteristic of UHPLC, leading to higher efficiency and faster analysis.[17][19]
Mobile Phase A: 0.1% Formic Acid in WaterB: AcetonitrileFormic acid is often preferred in UHPLC-MS applications due to its volatility.
Gradient 0-5 min: 30-70% B5-6 min: 70-30% B6-7 min: 30% BThe gradient is significantly shorter due to the higher efficiency of the UHPLC system.
Flow Rate 0.4 mL/minThe flow rate is reduced to accommodate the smaller column dimensions.
Column Temperature 40 °CA slightly higher temperature can reduce viscosity and improve peak shape at higher pressures.
Detection UV at 254 nmSame as HPLC.
Injection Volume 2 µLA smaller injection volume is used to prevent overloading the smaller column.
Performance Comparison: HPLC vs. UHPLC
ParameterHPLCUHPLCAdvantage of UHPLC
Run Time ~30 minutes~7 minutesSignificantly faster analysis, leading to higher throughput.[18][20]
Resolution GoodExcellentSharper, narrower peaks provide better separation of closely eluting impurities.[19]
Sensitivity GoodHigherNarrower peaks result in a better signal-to-noise ratio, allowing for the detection of lower-level impurities.[16][19]
Solvent Consumption HigherLowerReduced solvent usage leads to lower operating costs and is more environmentally friendly.[18]
System Backpressure ~1500 psi~9000 psiRequires specialized instrumentation capable of handling high pressures.[17]
Initial Cost LowerHigherUHPLC systems have a higher initial capital investment.[18]

Conclusion and Recommendations

Both the developed HPLC and UHPLC methods, once validated, can be considered suitable for the purity determination of N-(furan-2-ylmethyl)cyclopentanecarboximidamide. The choice between the two will depend on the specific needs of the laboratory.

  • For routine quality control in a well-established manufacturing process, the validated HPLC method is a robust and cost-effective solution. [17]

  • For high-throughput screening, rapid method development, or the analysis of complex samples with many potential impurities, the UHPLC method offers significant advantages in terms of speed, resolution, and sensitivity. [20]

Ultimately, the decision should be based on a risk assessment that considers the complexity of the sample, the required throughput, and the available resources. Regardless of the chosen platform, adherence to the principles of method validation outlined in the ICH guidelines is paramount to ensuring the quality and safety of the final drug product.

References

  • ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025, July 22). Retrieved from [Link]

  • ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2025, October 1). Retrieved from [Link]

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline - European Medicines Agency. (2024, June 14). Retrieved from [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - European Medicines Agency. (1995, June). Retrieved from [Link]

  • Quality Guidelines - ICH. (n.d.). Retrieved from [Link]

  • EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. (2024, February 7). Retrieved from [Link]

  • HPLC vs UHPLC: Key Differences & Applications - Phenomenex. (2025, April 1). Retrieved from [Link]

  • A HPLC method for simultaneous determination of 5-aminoimidazole-4-carboxamide riboside and its active metabolite 5-aminoimidazole-4-carboxamide ribotide in tumor-bearing nude mice plasma and its application to pharmacokinetics study - PubMed. (2013, February 1). Retrieved from [Link]

  • Top 5 Methods of Assessing Chemical Purity - Moravek, Inc. (n.d.). Retrieved from [Link]

  • Which Non-Volatile Compounds Can Be Analyzed By GC-MS? - alwsci. (2025, January 21). Retrieved from [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology - FDA. (n.d.). Retrieved from [Link]

  • What Is the Difference Between UHPLC and HPLC? - Chrom Tech, Inc. (2025, November 20). Retrieved from [Link]

  • Analyzing Non-Volatile Compounds with GC-MS: A Guide. (2024, November 8). Retrieved from [Link]

  • Metabolomic Analysis of Key Central Carbon Metabolism Carboxylic Acids as Their 3-Nitrophenylhydrazones by UPLC/ESI-MS - PMC. (n.d.). Retrieved from [Link]

  • Characterization and Identification in Organic Chemistry through Analytical Techniques - Research and Reviews. (2024, September 27). Retrieved from [Link]

  • Basic Principles of Gas Chromatography - Phenomenex. (n.d.). Retrieved from [Link]

  • Development and Validation of HPLC Method For the Detection of Fusidic Acid Loaded in Non-ionic and Cationic Nanoemulsion-Based Gels - Biomedical and Pharmacology Journal. (2023, March 17). Retrieved from [Link]

  • Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides. (2025, January 17). Retrieved from [Link]

  • CN105758984A - Method using derivatization HPLC-DAD method to determine small-molecule halogenated carboxylic acid in medicine - Google Patents. (n.d.).
  • Furan: A Promising Scaffold for Biological Activity. (2024, January 25). Retrieved from [Link]

  • Modern Analytical Technique for Characterization Organic Compounds. (2025, July 2). Retrieved from [Link]

  • (PDF) FDA issues revised guidance for analytical method validation - ResearchGate. (2025, August 6). Retrieved from [Link]

  • Gas Chromatography GC Analysis - LPD Lab Services Ltd. (n.d.). Retrieved from [Link]

  • Difference Between UHPLC and Traditional HPLC - Danaher Life Sciences. (n.d.). Retrieved from [Link]

  • FDA Releases Guidance on Analytical Procedures - BioPharm International. (2024, March 7). Retrieved from [Link]

  • Analytical Method Validation (AMV) in Pharmaceuticals | Pharmaguideline. (n.d.). Retrieved from [Link]

  • Guidance for Industry - Analytical Procedures and Methods Validation for Drugs and Biologics - Regulations.gov. (n.d.). Retrieved from [Link]

  • Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride | Trends in Sciences. (2023, March 15). Retrieved from [Link]

  • Physicochemical and pharmacological study of some newly synthesized furan imine derivatives - Journal of Chemical and Pharmaceutical Research. (n.d.). Retrieved from [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). Retrieved from [Link]

  • Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry - PMC. (2020, September 24). Retrieved from [Link]

  • FDA Guidelines for Analytical Method Validation | PDF - Scribd. (n.d.). Retrieved from [Link]

  • N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis - Der Pharma Chemica. (n.d.). Retrieved from [Link]

Sources

Comparative

Structure-Activity Relationship (SAR) Comparison of Furan-Substituted Amidines

Executive Summary This guide provides a technical analysis of furan-substituted amidines, a class of DNA minor groove binders exemplified by Furamidine (DB75) . Unlike rigid linear scaffolds, the furan core introduces a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides a technical analysis of furan-substituted amidines, a class of DNA minor groove binders exemplified by Furamidine (DB75) . Unlike rigid linear scaffolds, the furan core introduces a critical curvature that complements the helical twist of AT-rich DNA sequences. This guide compares the furan scaffold against thiophene and benzene alternatives, evaluates the impact of cationic headgroups, and details the "prodrug" strategy used to overcome bioavailability hurdles.

Key Takeaway: While thiophene analogs often exhibit higher DNA binding affinity (


), furan-substituted amidines offer a balanced profile of solubility, curvature-matching, and antiparasitic potency, though metabolic toxicity remains a critical optimization parameter.

The Chemical Scaffold: Why Furan?

The efficacy of diamidines relies on their ability to act as "isohelical" agents—molecules that match the curvature of the DNA minor groove.

  • The Curvature Factor: A single furan ring introduces a bond angle (approx. 124–126°) that creates a crescent shape. This allows the molecule to track the minor groove of B-DNA for 4–5 base pairs (typically AATT).

  • Water Displacement: The furan oxygen acts as a hydrogen bond acceptor but, more importantly, the scaffold displaces the "spine of hydration" in the minor groove, an entropically favorable process driving high-affinity binding.

Comparison: Linker Geometry
Scaffold CoreGeometryDNA Fit (Minor Groove)Limitation
Furan Curved (Crescent)Optimal. Matches B-DNA twist.Metabolic activation (P450) can yield toxic enedials.
Benzene Linear/RigidPoor. Too straight; steric clash with groove walls.Lower affinity; requires flexible linkers to compensate.
Thiophene Curved (Crescent)High Affinity. Larger sulfur atom enhances van der Waals contacts.Higher lipophilicity; solubility challenges.

Comparative SAR Analysis

A. The Linker: Furan vs. Thiophene

Research by Wilson and Boykin has demonstrated that while furan is the standard, thiophene analogs often display superior binding thermodynamics.

  • Observation: Replacing the central furan of DB75 with thiophene increases

    
     (thermal melting stabilization) by 3–5°C in AT-rich sequences.
    
  • Mechanism: The sulfur atom's larger van der Waals radius creates tighter contacts with the groove floor (adenine C2 hydrogens) compared to the furan oxygen.

  • Trade-off: Thiophene analogs are more lipophilic, potentially complicating formulation, whereas furan analogs maintain better aqueous solubility.

B. The Headgroup: Amidines vs. Imidazolines

The cationic termini are essential for electrostatic attraction to the anionic DNA backbone.

  • Amidines (e.g., DB75): Exhibit the highest antiparasitic potency. The planar amidine group forms bidentate hydrogen bonds with thymine O2 or adenine N3.

  • Imidazolines (e.g., DB60): Generally less potent (2–10x higher IC50). The bulkier cyclic structure can incur steric penalties in the narrowest regions of the minor groove.

C. The Prodrug Strategy: DB75 vs. DB289

The high basicity of the amidine group (


) prevents passive diffusion across the intestinal epithelium (low oral bioavailability).
  • Modification: Masking the amidine as an O-methyl amidoxime reduces basicity (

    
    ), allowing oral absorption.
    
  • Bioactivation: Once absorbed, systemic esterases and reductases convert the prodrug (DB289) back to the active dication (DB75).

Data Presentation: Performance Metrics

The following table synthesizes data from standard antiparasitic and biophysical assays comparing the furan standard (DB75) with key alternatives.

Table 1: Comparative Potency and Binding Affinity

CompoundStructure TypeTarget

(°C)*
IC50 (T. b. rhodesiense)Selectivity Index (SI)
DB75 (Furamidine) Furan Bis-amidineActive Drug12.5 12 nM > 1,000
DB289 (Pafuramidine) Furan Bis-amidoximeProdrug< 1.0> 500 nM**N/A (Metabolized)
DB818 Thiophene AnalogHigh Affinity Variant16.2 8 nM~800
Pentamidine Linear LinkerStandard of Care8.04 nMLow (Toxic)

*


 measured with poly(dA)-poly(dT) DNA.[1] Higher values indicate stronger binding.
** In vitro activity is low because the prodrug requires metabolic activation in vivo.

Visualizing the SAR Logic

The following diagram illustrates the decision-making process in optimizing the furan scaffold.

SAR_Logic Start Lead Compound (Pentamidine Analog) Linker_Choice Linker Selection Start->Linker_Choice Benzene Benzene Core (Linear) Linker_Choice->Benzene Rigid Furan Furan Core (Curved) Linker_Choice->Furan Isohelical Thiophene Thiophene Core (Curved + Lipophilic) Linker_Choice->Thiophene Enhanced VdW Outcome_Fail Poor DNA Fit / Low Affinity Benzene->Outcome_Fail Steric Clash Headgroup Headgroup Optimization Furan->Headgroup Thiophene->Headgroup Solubility Risk Amidine Free Amidine (High Potency, Low Oral Bioavail.) Headgroup->Amidine Amidoxime O-Methyl Amidoxime (Prodrug: High Oral Bioavail.) Headgroup->Amidoxime Outcome_Success DB75 (Furamidine) High Affinity / Potent Amidine->Outcome_Success Outcome_Prodrug DB289 (Pafuramidine) Oral Candidate Amidoxime->Outcome_Prodrug

Caption: SAR Decision Tree. Selection of the furan core ensures isohelical fit, while headgroup modification dictates bioavailability.

Experimental Protocols

To validate these SAR claims, two primary assays are required: Biophysical Binding and Cellular Potency .

Protocol A: DNA Thermal Melting ( ) Assay

Objective: Quantify the stabilization of the DNA double helix by the ligand.

  • Preparation:

    • Prepare a

      
       solution of poly(dA)-poly(dT) in ETN buffer (10 mM Tris, 1 mM EDTA, 10 mM NaCl, pH 7.0).
      
    • Prepare ligand stock (DB75) at

      
       in DMSO.
      
  • Mixing:

    • Add ligand to DNA solution to achieve a ratio of 0.3 (Ligand) : 1 (Base Pair).

    • Include a "DNA only" control and a "Buffer only" blank.

  • Measurement:

    • Use a UV-Vis spectrophotometer with a Peltier temperature controller.

    • Monitor absorbance at 260 nm .

    • Ramp temperature from 25°C to 95°C at a rate of 0.5°C/min.

  • Analysis:

    • Calculate the melting temperature (

      
      ) as the inflection point of the sigmoidal curve (first derivative maximum).
      
    • Result:

      
      . A 
      
      
      
      indicates strong minor groove binding.
Protocol B: In Vitro Resazurin Viability Assay

Objective: Determine IC50 against Trypanosoma brucei.

  • Seeding:

    • Seed T. b.[2][3] brucei (strain S427) in 96-well plates at

      
       cells/well in HMI-9 medium.
      
  • Treatment:

    • Add serial dilutions of the furan-amidine (e.g., 1000 nM down to 0.1 nM).

    • Incubate for 70 hours at 37°C / 5% CO2.

  • Development:

    • Add Resazurin (Alamar Blue) solution (12.5 mg/L final concentration).

    • Incubate for an additional 2–4 hours.

  • Readout:

    • Measure fluorescence (Excitation 530 nm / Emission 590 nm).

    • Living cells reduce non-fluorescent resazurin to fluorescent resorufin.

  • Calculation:

    • Plot fluorescence vs. log(concentration). Use non-linear regression (Sigmoidal dose-response) to calculate IC50.

Mechanistic Pathway

Understanding the pathway from administration to parasite death is crucial for interpreting SAR failures (e.g., why a potent binder might fail in vivo).

Mechanism Prodrug DB289 (Prodrug) Oral Intake Liver Liver/Plasma Metabolism Prodrug->Liver Absorption Active DB75 (Active) Dicationic Liver->Active Demethylation & Reduction Transport P2 Transporter (Parasite Uptake) Active->Transport Selective Uptake Nucleus Parasite Nucleus Accumulation Transport->Nucleus Fluorescence Observed Target DNA Minor Groove (AATT Sites) Nucleus->Target Isohelical Binding Death Cell Death (Replication Halt) Target->Death Enzyme Inhibition

Caption: Mechanism of Action. The pathway highlights the critical role of the P2 transporter (aminopurine transporter) which selectively pumps the amidine into the parasite, conferring selectivity over human cells.

References

  • Boykin, D. W., et al. (1995). 2,5-Bis[4-(N-alkylamidino)phenyl]furans as potent anti-Pneumocystis carinii agents. Journal of Medicinal Chemistry.[1] Link

  • Wilson, W. D., et al. (2005).[4] The search for therapeutic agents that target DNA sequences: structure-activity relationships. Current Medicinal Chemistry. Link

  • Tidwell, R. R., & Boykin, D. W. (2003). Dicationic DNA minor groove binders as antimicrobial agents. In Small Molecule DNA and RNA Binders. Link

  • Lenz, P., et al. (2010). Thiophene-based diamidine forms a "super" AT binding minor groove agent. Journal of the American Chemical Society. Link

  • Mathis, A. M., et al. (2006). Accumulation and intracellular distribution of antitrypanosomal diamidines. Antimicrobial Agents and Chemotherapy.[5] Link

Sources

Validation

A Researcher's Guide to the Infrared Spectrum of N-(furan-2-ylmethyl)cyclopentanecarboximidamide

This guide provides an in-depth analysis and interpretation of the key features expected in the infrared (IR) spectrum of N-(furan-2-ylmethyl)cyclopentanecarboximidamide. Designed for researchers, scientists, and profess...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth analysis and interpretation of the key features expected in the infrared (IR) spectrum of N-(furan-2-ylmethyl)cyclopentanecarboximidamide. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple peak listing to offer a comparative framework grounded in the established principles of vibrational spectroscopy.

The Logic of IR Spectral Interpretation: A Workflow

The interpretation of an IR spectrum is a deductive process. It begins with identifying the fundamental functional groups within a molecule and predicting the vibrational frequencies at which they will absorb infrared radiation. These predictions are then compared against an experimental spectrum, or in the absence of one, against the spectra of analogous compounds. This workflow ensures a robust and evidence-based structural elucidation.

IR_Interpretation_Workflow A Identify Functional Groups in N-(furan-2-ylmethyl)cyclopentanecarboximidamide B Predict Characteristic IR Absorption Frequencies A->B C Acquire Experimental Spectrum (if available) B->C D Compare with Spectra of Analogous Compounds B->D E Assign Observed Peaks to Specific Vibrational Modes C->E D->E F Structural Confirmation E->F

Caption: Workflow for IR Spectrum Interpretation.

Deconstructing the Molecule: Predicted IR Absorption Bands

N-(furan-2-ylmethyl)cyclopentanecarboximidamide is a molecule comprised of three key structural motifs: a cyclopentane ring, an imidamide functional group, and a furan ring. Each of these components will give rise to characteristic absorption bands in the IR spectrum.

Functional Group/Structural MotifVibrational ModeExpected Wavenumber (cm⁻¹)Intensity
Imidamide (N-H) N-H Stretch3300 - 3500Medium
N-H Bend1580 - 1650Medium to Strong
Imidamide (C=N) C=N Stretch1630 - 1690Strong
Cyclopentane (C-H) C-H Stretch (sp³)2850 - 2960Strong
CH₂ Bend (Scissoring)~1450Medium
Furan (C-H) C-H Stretch (sp²)3000 - 3100Medium
Furan (Ring) C=C Stretch1500 - 1600Medium to Strong
C-O-C Stretch1000 - 1300Strong

This table is a synthesis of established group frequencies from various spectroscopic sources.

Comparative Analysis: Learning from Analogous Structures

In the absence of a published experimental spectrum for N-(furan-2-ylmethyl)cyclopentanecarboximidamide, a comparative analysis with simpler, related molecules is an invaluable tool.

3.1. The Cyclopentane Moiety:

The IR spectrum of cyclopentane is characterized by strong C-H stretching vibrations between 2850-2960 cm⁻¹ and methylene (CH₂) bending vibrations around 1450 cm⁻¹[1][2]. These absorptions are due to the sp³ hybridized carbons in the saturated ring system. The absence of other significant functional group absorptions makes cyclopentane a clean reference for these aliphatic C-H vibrations[2].

3.2. The Furan Ring:

The furan ring introduces several characteristic bands. These include sp² C-H stretching above 3000 cm⁻¹, C=C double bond stretching, and C-O-C (ether) stretching vibrations. Studies on various furan derivatives have identified characteristic bands for the furan ring at approximately 1225 cm⁻¹ and 1020 cm⁻¹[3]. The C-O-C symmetric and asymmetric stretching vibrations are typically strong and can be found in the 1000-1300 cm⁻¹ region[3][4].

3.3. The Imidamide Functional Group:

The imidamide group is structurally related to amides and amines, and its spectral features can be inferred from these more common functional groups.

  • N-H Vibrations: Primary amines (R-NH₂) typically show two N-H stretching bands in the 3300-3500 cm⁻¹ region, corresponding to asymmetric and symmetric stretches.[5] Secondary amines (R₂NH) exhibit a single, weaker band in a similar region.[5] The N-H bending vibration for primary amines is found between 1580-1650 cm⁻¹.[5] For the imidamide group in our target molecule, which contains both a primary and a secondary amine-like nitrogen, we expect to see absorptions in these regions.

  • C=N and C-N Vibrations: The C=N stretching vibration of the imidamide will likely appear in the 1630-1690 cm⁻¹ range, similar to the C=O stretch in amides[6][7]. The C-N stretching vibrations are generally found in the 1020-1340 cm⁻¹ region and can be of medium to weak intensity[5][8].

Predicted Spectrum: A Synthesis of a Data

Based on the analysis of its constituent parts, the predicted IR spectrum of N-(furan-2-ylmethyl)cyclopentanecarboximidamide would exhibit the following key features:

  • A broad to medium intensity band in the 3300-3500 cm⁻¹ region , corresponding to the N-H stretching vibrations of the imidamide group.

  • A strong absorption band just above 3000 cm⁻¹ , indicative of the sp² C-H stretching of the furan ring.

  • A strong, sharp set of bands in the 2850-2960 cm⁻¹ range , arising from the sp³ C-H stretching of the cyclopentane ring.

  • A strong absorption in the 1630-1690 cm⁻¹ region , which can be attributed to the C=N stretching of the imidamide group. This may overlap with the N-H bending vibration.

  • Multiple bands in the 1000-1300 cm⁻¹ region , with at least one strong peak corresponding to the C-O-C stretching of the furan ring.

  • The "fingerprint region" (below 1500 cm⁻¹) will contain a complex pattern of absorptions, including the CH₂ bending of the cyclopentane ring (~1450 cm⁻¹), C-N stretching, and various furan ring vibrations.

Experimental Protocols

Acquisition of a High-Quality FT-IR Spectrum:

  • Sample Preparation: For a solid sample like N-(furan-2-ylmethyl)cyclopentanecarboximidamide, the KBr (potassium bromide) pellet method is recommended.

    • Thoroughly dry analytical grade KBr to remove any moisture, which would otherwise introduce a broad O-H absorption band.

    • Grind a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry KBr in an agate mortar and pestle until a fine, homogeneous powder is obtained.

    • Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

  • Background Spectrum: Place the empty, clean sample holder in the FT-IR spectrometer and acquire a background spectrum. This will account for any atmospheric CO₂ and water vapor, as well as any intrinsic signals from the instrument itself.

  • Sample Spectrum: Place the KBr pellet containing the sample in the sample holder and acquire the sample spectrum.

  • Data Processing: The instrument software will automatically subtract the background spectrum from the sample spectrum to produce the final IR spectrum of the compound. Ensure the spectral range is set to at least 4000-400 cm⁻¹.

Conclusion

The infrared spectrum of N-(furan-2-ylmethyl)cyclopentanecarboximidamide is predicted to be rich with information, providing clear indicators of its key functional groups. By systematically analyzing the expected absorption regions for the imidamide, furan, and cyclopentane moieties, and by comparing these with known data from analogous compounds, researchers can confidently interpret the experimental spectrum to confirm the structure of this molecule. This guide provides a robust framework for such an analysis, empowering scientists in their research and development endeavors.

References

  • The substituent structures and characteristic infrared spectra of alpha-furan esters. Guang Pu Xue Yu Guang Pu Fen Xi.
  • Durig, J. R., & Willis, J. N. (1969). Vibrational Spectra and Structure of Small‐Ring Compounds. X. Spectroscopic Evidence for Pseudorotation in Cyclopentane. The Journal of Chemical Physics, 50(2), 1045–1053. Available at: [Link]

  • Cross, A. D., Jones, R. A., & Stedman, R. J. (1963). Some characteristic infra-red absorption frequencies of furan compounds. I. Journal of the Chemical Society (Resumed), 534-537. Available at: [Link]

  • How do the IR spectra of the isomers cyclopentane and 1-pentene differ? Vaia.
  • Infrared spectrum of cyclopentane. Doc Brown's Chemistry.
  • Infrared Spectroscopy. St. Paul's Cathedral Mission College.
  • The Infrared Spectra of Amides. Part 1. The Stretching Vibrations of Primary Carboxamides. ResearchGate. Available at: [Link]

  • Infrared absorption spectra of seven cyclopentanes and five cyclohexanes. SciSpace. Available at: [Link]

  • A Local Mode Study of Ring Puckering Effects in the Infrared Spectra of Cyclopentane. ODU Digital Commons. Available at: [Link]

  • Smith, B. C. (2020). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy Online. Available at: [Link]

  • IR Spectroscopy Tutorial: Amines. University of Calgary. Available at: [Link]

  • The infrared spectra of furan, tetrahydrofuran, and some of their methyl substituted derivatives. eCommons. Available at: [Link]

  • The features of IR spectrum. SlideShare. Available at: [Link]

  • Al-Omair, M. A. (2018). Theoretical Spectroscopic Study (IR, Raman, UV, and NMR) for Furan and Two of its Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 52(1), 11-17. Available at: [Link]

  • Infrared spectra and structures of aniline+–furan and aniline+–phenol: Preference between π-type and σ-type hydrogen-bond. ScienceDirect. Available at: [Link]

  • N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica. Available at: [Link]

  • Electronic Supplementary Information. The Royal Society of Chemistry. Available at: [Link]

  • DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components. PMC. Available at: [Link]

  • Characteristic Infrared Absorption Bands of Functional Groups. University of Colorado Boulder. Available at: [Link]

  • IR Absorption Table. Michigan State University. Available at: [Link]

  • 11.5: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Available at: [Link]

  • FTIR spectrum of N-(furan-2-ylmethyl)picolinamide (14). ResearchGate. Available at: [Link]

  • 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Available at: [Link]

  • How to Read IR spectrum? (With subtitles) | Amide | The Carbonyl functional group. YouTube. Available at: [Link]

  • N-(furan-2-ylmethyl)pyrazine-2-carboxamide. PubChem. Available at: [Link]

  • Millimeter-Wave and High-Resolution Infrared Spectroscopy of 2-Furonitrile. PubMed. Available at: [Link]

  • Furan, 2-methyl-. NIST WebBook. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

N-(furan-2-ylmethyl)cyclopentanecarboximidamide proper disposal procedures

Executive Summary & Compound Profile N-(furan-2-ylmethyl)cyclopentanecarboximidamide is a functionalized amidine commonly utilized as a building block in medicinal chemistry (often targeting CNS or anti-infective pathway...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Compound Profile

N-(furan-2-ylmethyl)cyclopentanecarboximidamide is a functionalized amidine commonly utilized as a building block in medicinal chemistry (often targeting CNS or anti-infective pathways). While specific safety data sheets (SDS) for this exact catalog number may be generic, its chemical structure dictates a specific set of handling and disposal protocols distinct from general organic waste.

As a Senior Application Scientist, I emphasize that the disposal strategy for this compound is governed by two competing functional groups:

  • The Amidine Moiety: A strong organic base (pKa

    
     11–12).
    
  • The Furan Ring: An electron-rich aromatic system sensitive to acid-catalyzed polymerization and oxidation.

Immediate Hazard Classification:

Property Status Operational Implication
Basicity High (Amidine) DO NOT mix directly with concentrated acidic waste streams. Exothermic neutralization risk.
Acid Sensitivity High (Furan) Contact with strong mineral acids (e.g., HCl, H₂SO₄) can induce violent resinification/polymerization.
Flammability Moderate Treat as a combustible organic solid/liquid.

| Toxicity | Unknown/Assumed Toxic | Treat as a potential mutagen (furan moiety) and skin/eye irritant. |

Pre-Disposal Assessment (Decision Logic)

Before initiating disposal, you must categorize the waste state.[1][2] This self-validating logic prevents the common laboratory error of "incompatible waste mixing," which is the leading cause of waste container over-pressurization.

Waste Stream Decision Matrix (DOT Visualization)

WasteLogic Start Waste Assessment: N-(furan-2-ylmethyl) cyclopentanecarboximidamide State Physical State? Start->State Solid Solid / Pure Substance State->Solid Liquid Solution / Mother Liquor State->Liquid ActionSolid Stream A: Solid Hazardous Waste (Double Bagged) Solid->ActionSolid SolventCheck Solvent Composition? Liquid->SolventCheck Halogenated Contains Halogens (DCM, Chloroform) SolventCheck->Halogenated NonHalogenated Non-Halogenated (MeOH, DMSO, DMF) SolventCheck->NonHalogenated ActionHalo Stream B: Halogenated Solvent Waste (Segregate from Acids) Halogenated->ActionHalo ActionNonHalo Stream C: Non-Halogenated Solvent Waste (Segregate from Acids) NonHalogenated->ActionNonHalo Warning CRITICAL: Do NOT mix with Acid Waste Streams ActionHalo->Warning ActionNonHalo->Warning

Figure 1: Decision matrix for segregating amidine/furan waste to prevent chemical incompatibility.

Step-by-Step Disposal Protocols

Protocol A: Disposal of Solid Substance (Pure or Precipitate)

Use this for: Expired library stocks, failed reaction solids, or contaminated weighing paper.[3]

  • PPE Requirement: Nitrile gloves (double-gloved recommended due to unknown furan permeation rates), lab coat, safety glasses.[3]

  • Primary Containment: Transfer the solid N-(furan-2-ylmethyl)cyclopentanecarboximidamide into a clear, sealable polyethylene bag or a high-density polyethylene (HDPE) wide-mouth jar.

    • Why: HDPE is resistant to basic organic compounds.

  • Labeling: Label the primary container clearly: "Contains: N-(furan-2-ylmethyl)cyclopentanecarboximidamide. Hazard: Irritant, Basic Organic."

  • Secondary Containment: Place the primary container into the laboratory's designated Solid Hazardous Waste Drum .

  • Documentation: Log the mass on the waste manifest.

Protocol B: Disposal of Liquid Waste (Reaction Mixtures)

Use this for: Mother liquors, HPLC fractions, or dissolved stocks.

  • Segregation Check (The "Trust" Step): Verify the receiving waste container does NOT contain acidic waste (e.g., TFA, HCl, Acetic Acid).

    • Mechanism:[4][5][6][7] The amidine group (

      
      ) will protonate exothermically. If the waste container is sealed too quickly after addition, heat generation + solvent vapor pressure = rupture.
      
  • Solvent Compatibility:

    • If in DCM/Chloroform: Dispose in Halogenated Waste .

    • If in MeOH/DMSO/DMF: Dispose in Non-Halogenated Waste .

  • Transfer: Pour slowly using a funnel to avoid splashing.

  • Rinsing: Rinse the original vessel with a small volume of compatible solvent (e.g., acetone) and add this rinse to the same waste container.

Critical Incompatibilities & Scientific Rationale

To maintain scientific integrity, you must understand why these rules exist.

The Acid Trap (Amidine Hazard)
  • Observation: Users often dump this compound into general "Organic Waste." If that waste stream contains acidic byproducts (common in HPLC waste containing 0.1% TFA), a reaction occurs.

  • Mechanism:

    
    [3]
    
  • Consequence: Rapid temperature spike. In a 20L waste drum, this can degrade other unstable peroxides or pressurize the drum.

  • Rule: Always verify the pH of the waste stream is neutral or basic before adding bulk amidines.

The Furan Instability (Ring Opening)
  • Observation: Furan rings are acid-sensitive.[8][9]

  • Mechanism: Strong mineral acids cause the furan ring to open, forming reactive dicarbonyl species that rapidly polymerize into dark, insoluble tars (resinification).[3]

  • Consequence: This polymerization is often exothermic and can clog waste funnels or encapsulate other hazardous materials, making incineration difficult.

Emergency Spill Procedures

Scenario: A 5g vial of solid N-(furan-2-ylmethyl)cyclopentanecarboximidamide shatters on the floor.

  • Evacuate & Ventilate: Furan derivatives can be volatile and respiratory irritants.[6] Clear the immediate area.[1][2]

  • PPE: Don Nitrile gloves, goggles, and an N95 or P100 particulate respirator if dust is visible.

  • Dry Clean-Up (Preferred):

    • Do not wet the spill initially (avoids spreading).

    • Cover with a dry absorbent (Vermiculite or chemically inert pads).

    • Sweep gently into a dust pan.

  • Wet Decontamination:

    • Once the bulk solid is removed, wipe the surface with a mild detergent solution .

    • Avoid: Do not use bleach (hypochlorite). Bleach can react with the amidine nitrogen to form chloramines (toxic gas).

  • Disposal: Place all spill debris into a sealed bag and label as "Debris contaminated with Organic Base."

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

  • PubChem. (n.d.). Compound Summary: Furan derivatives and Amidine handling. National Library of Medicine. [Link]

  • U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. [Link][3]

Sources

Handling

Personal protective equipment for handling N-(furan-2-ylmethyl)cyclopentanecarboximidamide

Topic: Personal Protective Equipment & Handling Protocols for N-(furan-2-ylmethyl)cyclopentanecarboximidamide Audience: Researchers, Medicinal Chemists, and Laboratory Safety Officers. Executive Safety Summary N-(furan-2...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Personal Protective Equipment & Handling Protocols for N-(furan-2-ylmethyl)cyclopentanecarboximidamide Audience: Researchers, Medicinal Chemists, and Laboratory Safety Officers.

Executive Safety Summary

N-(furan-2-ylmethyl)cyclopentanecarboximidamide (often supplied as the Hydrochloride salt, CAS: 1808676-36-9) is a functionalized amidine building block containing a furan heterocycle. While specific toxicological data for this exact structure may be limited, the Precautionary Principle mandates treating it as a Potential Mutagen and Irritant .

The furan moiety is metabolically active (cytochrome P450 oxidation can yield reactive epoxides or cis-2-butene-1,4-dial), and the amidine group imparts basicity, posing risks of skin corrosion and respiratory irritation. This guide defines the Level 2 Chemical Containment protocols required for its safe manipulation.

Chemical Hazard Analysis & Risk Assessment

Structural ComponentAssociated Hazard ClassPhysiological Risk
Furan Ring Carcinogenicity (Suspected) Metabolic activation can lead to hepatic toxicity and DNA alkylation [1].
Amidine Group Skin/Eye Irritant (Cat 2/2A) Basic functionality can cause chemical burns or severe dermatitis upon contact.
HCl Salt Form Inhalation Hazard (Dust) Fine particulates can cause respiratory sensitization or mucosal damage.

Critical Warning: Furan derivatives can form explosive peroxides upon prolonged exposure to air/light. Although the amidine functionality stabilizes the molecule relative to pure furan, peroxide testing is required if the compound is stored in solution for >3 months.

Personal Protective Equipment (PPE) Matrix

This matrix is designed to exceed standard OSHA 29 CFR 1910.132 requirements, tailored for high-potency research chemicals.

PPE CategoryStandard RequirementTechnical Justification
Hand Protection Double Gloving Strategy Inner: Nitrile (4 mil)Outer: Nitrile (5-8 mil) or NeopreneFuran derivatives have high permeation rates through latex. Double nitrile provides a breakthrough time >480 mins for solid handling [2].
Eye Protection Chemical Splash Goggles (ANSI Z87.1+)Safety glasses are insufficient due to the fine particle size of the HCl salt and potential for basic splashes during solubilization.
Respiratory N95 (minimum) or P100 (If handling outside fume hood)Required only if weighing >100 mg outside a containment enclosure. Otherwise, engineering controls (fume hood) supersede this.
Body Protection Tyvek® Lab Coat or ApronCotton coats can absorb liquids; Tyvek provides a barrier against organic solvents used in solubilization (e.g., DMSO, DCM).

Operational Protocols: The "Self-Validating" Workflow

Phase 1: Receipt & Storage (The "Cold Chain" Check)
  • Inspection: Upon receipt, inspect the vial for "sweating" (sign of hygroscopicity).

  • Environment: Store at 2–8°C in a desiccator.

  • Validation: Place a humidity indicator card inside the secondary container. If the card turns pink (indicating >40% RH), re-dry the compound under vacuum before use to prevent hydrolysis of the amidine.

Phase 2: Weighing & Solubilization (Critical Control Point)

The highest risk of exposure occurs during the transition from solid to solution.

  • Engineering Control: All weighing must occur inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .

  • Static Control: Use an anti-static gun on the spatula and vial. Amidines are prone to static charge, which can disperse dust.

  • Solvent Choice:

    • Preferred: DMSO or Methanol (anhydrous).

    • Avoid: Acetone (can react with the amidine nitrogen to form Schiff bases/imines).

  • Protocol:

    • Add solvent slowly down the side of the vial.

    • Do not vortex open vials. Cap tightly and invert gently.

Phase 3: Reaction Setup
  • Inert Atmosphere: Perform reactions under Nitrogen or Argon. The furan ring is susceptible to oxidative degradation.[1][2][3]

  • Quenching: When working up reactions, neutralize the basic amidine carefully. Avoid strong oxidizing agents (e.g., KMnO4, bleach) which can cleave the furan ring violently.

Visual Handling Workflow (Graphviz)

This diagram visualizes the decision logic for handling N-(furan-2-ylmethyl)cyclopentanecarboximidamide, ensuring no step is skipped.

SafetyProtocol cluster_0 Critical Safety Zone Start Start: Compound Retrieval CheckSeal Check Vial Integrity (Peroxide/Hygroscopy Check) Start->CheckSeal PPE_Check Verify PPE: Double Nitrile + Goggles CheckSeal->PPE_Check Pass Waste Disposal (Organic Waste Stream) CheckSeal->Waste Fail (Degraded) Weighing Weighing Step (Fume Hood REQUIRED) Solubilization Solubilization (Use DMSO/MeOH) Weighing->Solubilization PPE_Check->Weighing Reaction Reaction Setup (Inert Gas - N2/Ar) Solubilization->Reaction Reaction->Waste

Caption: Decision logic for safe handling, emphasizing the critical safety zone during weighing and solubilization.

Emergency Response & Waste Disposal

Spill Response (Solid)
  • Evacuate the immediate area if the spill is >1g.

  • Don PPE: Double gloves and P100 respirator.

  • Contain: Cover with a damp paper towel (to prevent dust) or use a dedicated chemical spill pad.

  • Clean: Wipe area with 10% acetic acid (neutralizes the amidine) followed by soap and water.

Disposal Protocol
  • Stream: Segregate as Hazardous Organic Waste .

  • Labeling: Clearly tag as "Contains Furan Derivatives – Potential Carcinogen."

  • Prohibition: Do NOT mix with oxidizing acids (Nitric, Perchloric) in the waste container to prevent exothermic decomposition.

References

  • National Toxicology Program (NTP). Toxicology and Carcinogenesis Studies of Furan. Technical Report Series No. 402.

  • Ansell Chemical Resistance Guide. Permeation & Degradation Data for Nitrile Gloves against Organic Solvents.

  • PubChem. Compound Summary: N-(furan-2-ylmethyl)cyclopentanecarboximidamide. (General structure search)

  • National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.